Cyclododecanone

• CAS: 830-13-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Cyclododecanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclododecanone, a cyclic ketone with the chemical formula C₁₂H₂₂O, is a significant compound in organic synthesis and industrial chemistry.[1][2] It serves as a crucial precursor in the production of various polymers, fragrances, and pharmaceuticals. A thorough understanding of its physical properties is paramount for its effective handling, application, and the development of new synthetic routes and formulations. This technical guide provides a comprehensive overview of the key physical characteristics of Cyclododecanone, detailed experimental protocols for their determination, and a logical framework illustrating the interplay of these properties.

Core Physical Properties

The physical state of Cyclododecanone at ambient temperature is a white, crystalline solid, often described as having a camphor-like odor.[1][2] The key quantitative physical properties are summarized in the table below.

Property	Value	Units	Notes
Molecular Formula	C₁₂H₂₂O	-	[2][3]
Molecular Weight	182.30	g/mol	[3]
Melting Point	59 - 61	°C	May be a solid, liquid, or supercooled melt within this range.[3]
Boiling Point	277	°C	At 1013 hPa.[3]
85	°C	At 1 mmHg.
Density	0.97	g/cm³	At 20 °C.[3]
Solubility in Water	Insoluble	-	[4]
Solubility in Organic Solvents	Soluble	-	Soluble in nonpolar organic solvents.
Appearance	White crystalline solid	-	[1][2]
Odor	Camphor-like	-	[1]
Vapor Pressure	<1	hPa	At 20 °C.[3]
Flash Point	118	°C	Closed cup.[3]

Experimental Protocols

The following sections detail standardized methodologies for the determination of the key physical properties of Cyclododecanone. These protocols are based on established techniques and international standards.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. For Cyclododecanone, a sharp melting range of 1-2°C is expected for a pure sample. The presence of impurities will typically lead to a depression and broadening of the melting range.

Methodology: Capillary Method (based on ASTM E794) [5][6]

• Sample Preparation: A small amount of finely powdered, dry Cyclododecanone is packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus equipped with a heating block, a thermometer or temperature sensor, and a means of observing the sample is used.

• Procedure:

  • The capillary tube is placed in the heating block of the apparatus.

  • The sample is heated at a steady rate of 1-2°C per minute.

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

  • The temperature at which the last crystal melts is recorded as the end of the melting range.

• Data Analysis: The melting point is reported as a range from the initial to the final temperature.

Determination of Boiling Point

Due to its relatively high boiling point, the determination of Cyclododecanone's boiling point requires a method suitable for high-boiling liquids.

Methodology: Ebulliometry (based on OECD Guideline 103) [7][8][9]

• Apparatus: An ebulliometer, which is a specialized apparatus for accurately measuring boiling points, is used. It consists of a boiling flask, a condenser, and a high-precision thermometer or temperature probe.

• Procedure:

  • A sample of Cyclododecanone is placed in the boiling flask.

  • The sample is heated to a steady boil.

  • The temperature of the vapor in equilibrium with the boiling liquid is measured. This is the boiling point at the ambient atmospheric pressure.

• Correction for Pressure: The observed boiling point is corrected to standard atmospheric pressure (101.325 kPa) using the Sydney-Young equation.

Determination of Density

The density of solid Cyclododecanone can be accurately determined using the gas pycnometry method.

Methodology: Gas Pycnometry (based on ISO 12154) [10]

• Principle: This method determines the volume of a solid by measuring the pressure change of a gas (typically helium) in a calibrated volume.

• Apparatus: A gas pycnometer.

• Procedure:

  • A weighed sample of Cyclododecanone is placed in the sample chamber of the pycnometer.

  • The chamber is sealed and filled with helium to a known pressure.

  • The gas is then expanded into a second, calibrated volume, and the resulting pressure is measured.

  • The volume of the solid is calculated from the pressure difference.

• Calculation: The density is calculated by dividing the mass of the sample by its measured volume.

Determination of Solubility

A qualitative and semi-quantitative assessment of Cyclododecanone's solubility in various solvents is crucial for its application in synthesis and formulation.

Methodology: Visual Method (based on ASTM E1148 for aqueous solubility) [11]

• Sample Preparation: A known mass of Cyclododecanone is added to a known volume of the solvent in a sealed container.

• Procedure:

  • The mixture is agitated at a constant temperature for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached.

  • The mixture is then visually inspected for the presence of undissolved solid.

• Analysis:

  • Qualitative: The substance is classified as soluble, partially soluble, or insoluble.

  • Semi-Quantitative: If the substance dissolves completely, further additions of the solute are made until saturation is reached. The solubility is then expressed as the mass of solute per volume of solvent.

Visualized Relationships and Workflows

The physical properties of a compound are interconnected. The following diagrams, generated using Graphviz, illustrate these relationships and a typical experimental workflow.

Caption: Interplay of molecular and intermolecular forces on the physical properties of Cyclododecanone.

Caption: A standardized workflow for the systematic characterization of Cyclododecanone's physical properties.

References

• 1. Cyclododecanone - Wikipedia [en.wikipedia.org]
• 2. Cyclododecanone | C12H22O | CID 13246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclododecanone for synthesis 830-13-7 [sigmaaldrich.com]
• 4. quora.com [quora.com]
• 5. matestlabs.com [matestlabs.com]
• 6. infinitalab.com [infinitalab.com]
• 7. laboratuar.com [laboratuar.com]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. intertekinform.com [intertekinform.com]
• 11. store.astm.org [store.astm.org]

An In-depth Technical Guide to the Molecular Formula of Cyclododecanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the experimental determination of the molecular formula of cyclododecanone. It is intended to serve as a resource for researchers, scientists, and professionals in drug development who require a foundational understanding of the analytical techniques used to elucidate the elemental composition and molecular weight of organic compounds.

Quantitative Data Summary

The key quantitative data for cyclododecanone, essential for the determination and confirmation of its molecular formula, are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₂H₂₂O	[1][2][3][4][5]
Molecular Weight ( g/mol )	182.30	[1][3][4]
CAS Number	830-13-7	[1][2][3][4]
Elemental Composition (by mass)	C: 79.07%, H: 12.16%, O: 8.77%	Calculated

Experimental Protocols for Molecular Formula Determination

The determination of the molecular formula of an organic compound such as cyclododecanone is a multi-step process that relies on the combination of data from several analytical techniques. The primary methods employed are elemental analysis (typically through combustion analysis) to determine the empirical formula, and mass spectrometry to determine the molecular weight. Nuclear Magnetic Resonance (NMR) spectroscopy is then used to confirm the structure and the count of hydrogen and carbon atoms.

Objective: To determine the mass percentages of carbon, hydrogen, and oxygen in cyclododecanone, which leads to the calculation of its empirical formula.

Methodology:

• Sample Preparation: A small, accurately weighed sample of pure, solid cyclododecanone (typically 1-3 mg) is placed into a tin or silver capsule. The capsule is then sealed.

• Combustion: The encapsulated sample is introduced into a combustion tube heated to approximately 900-1000°C. The sample is combusted in a stream of pure oxygen. This process converts all the carbon in the sample to carbon dioxide (CO₂) and all the hydrogen to water (H₂O).

• Gas Separation and Detection: The combustion gases are passed through a series of traps or a gas chromatography column. Water is absorbed by a desiccant, and carbon dioxide is absorbed by a substance like sodium hydroxide. Modern elemental analyzers use thermal conductivity or infrared detectors to quantify the amounts of CO₂ and H₂O.

• Calculation of Elemental Percentages:

  • The mass of carbon in the original sample is calculated from the mass of CO₂ produced.

  • The mass of hydrogen is calculated from the mass of H₂O produced.

  • The mass of oxygen is determined by subtracting the masses of carbon and hydrogen from the initial sample mass.

• Empirical Formula Determination: The mass percentages are converted to molar ratios to establish the simplest whole-number ratio of atoms, which is the empirical formula.

Objective: To determine the molecular weight of cyclododecanone by identifying the molecular ion peak in its mass spectrum.

Methodology:

• Sample Introduction: A small amount of solid cyclododecanone is introduced into the mass spectrometer, typically via a direct insertion probe. The sample is then vaporized by heating under a high vacuum (around 10⁻⁶ to 10⁻⁷ torr).

• Ionization: The gaseous cyclododecanone molecules are bombarded with a beam of high-energy electrons (typically 70 eV). This process, known as electron ionization, ejects an electron from the molecule, forming a positively charged molecular ion (M⁺•).

• Mass Analysis: The newly formed ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of ions at each m/z value, generating a mass spectrum.

• Molecular Ion Identification: The peak with the highest m/z value in the spectrum, corresponding to the intact ionized molecule, is identified as the molecular ion peak. The m/z value of this peak provides the molecular weight of the compound. For cyclododecanone, the molecular ion peak is observed at an m/z of 182.

Objective: To confirm the number of hydrogen and carbon atoms and the overall structure of cyclododecanone, thereby verifying the molecular formula.

Methodology:

• Sample Preparation:

  • For ¹H NMR, approximately 5-25 mg of cyclododecanone is dissolved in 0.6-0.8 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube.[1][4]

  • For ¹³C NMR, a more concentrated solution of 50-100 mg of cyclododecanone in the same volume of deuterated solvent is prepared to compensate for the lower natural abundance and sensitivity of the ¹³C isotope.[1][4]

  • A small amount of tetramethylsilane (TMS) may be added as an internal reference standard (0 ppm).

• Data Acquisition:

  • The NMR tube is placed in the spectrometer's magnet.

  • The magnetic field is shimmed to achieve homogeneity.

  • For ¹H NMR, a standard single-pulse experiment is run. Key parameters include the spectral width, acquisition time, and number of scans.

  • For ¹³C NMR, a proton-decoupled experiment is typically performed to simplify the spectrum to single peaks for each unique carbon atom. A larger number of scans is required due to the lower sensitivity.

• Spectral Interpretation:

  • The ¹H NMR spectrum provides information on the different chemical environments of the hydrogen atoms and their connectivity. Integration of the peaks gives the relative number of protons in each environment.

  • The ¹³C NMR spectrum indicates the number of unique carbon atoms in the molecule. The chemical shifts provide information about the type of carbon (e.g., carbonyl, aliphatic). For cyclododecanone, the spectrum will show a characteristic peak for the carbonyl carbon and several peaks for the methylene (-CH₂-) carbons in the ring.

Workflow for Molecular Formula Determination

The logical flow of experiments and data analysis to determine the molecular formula of cyclododecanone is illustrated in the diagram below.

Caption: Workflow for determining the molecular formula of cyclododecanone.

References

• 1. NMR Sample Preparation [nmr.chem.umn.edu]
• 2. infinitalab.com [infinitalab.com]
• 3. Combustion Analysis [preparatorychemistry.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. benchchem.com [benchchem.com]

Cyclododecanone: A Technical Safety and Handling Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling precautions for cyclododecanone. The information is compiled from various safety data sheets and toxicological databases to ensure a thorough understanding of the potential hazards and safe laboratory practices associated with this compound.

Chemical and Physical Properties

Cyclododecanone is a cyclic ketone that is a white, crystalline solid at room temperature with a camphor-like odor.[1] It is used in organic synthesis and as an intermediate in the production of various polymers and fragrances.[1][2]

Property	Value	Source(s)
Chemical Formula	C₁₂H₂₂O	[3]
Molecular Weight	182.31 g/mol	[4]
CAS Number	830-13-7	[5]
Appearance	White solid / Colorless to white adhering crystals	[2][5]
Melting Point	59 - 61 °C (138.2 - 141.8 °F)	[4]
Boiling Point	277 °C (530.6 °F)	[4]
Flash Point	118 °C (244.4 °F)	[4]
Autoignition Temperature	280 °C (536 °F)	[5]
Water Solubility	Insoluble	[4]

Hazard Identification and GHS Classification

Cyclododecanone is classified as hazardous to the aquatic environment. While it is not classified for acute oral toxicity, it may be harmful if swallowed.[4] The toxicological properties have not been fully investigated, and it may cause eye, skin, and respiratory tract irritation.[5]

Hazard Class	Category	Hazard Statement
Acute Aquatic Toxicity	Category 2	H401: Toxic to aquatic life
Chronic Aquatic Toxicity	Category 2	H411: Toxic to aquatic life with long lasting effects
Acute Oral Toxicity	Category 5 (Not classified under GHS)	H303: May be harmful if swallowed

GHS Pictogram:

dot

Caption: GHS Hazard Classification for Cyclododecanone.

Toxicological Data

The available toxicological data for cyclododecanone is limited. The primary reported value is for acute oral toxicity in rats.

Test	Species	Route	Value	Source(s)
LD50	Rat	Oral	> 2500 mg/kg	[4]
LC50	Rat	Inhalation	> 25,000 mg/m³	[6]

Experimental Protocols

General Protocol for Acute Oral Toxicity (based on OECD Guideline 423):

The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of animals at each step. The substance is administered orally to a group of fasted animals at one of the defined dose levels. The absence or presence of mortality in the first group determines the dose for the next group. This continues until the criteria for classification are met.

dot

Caption: General workflow for OECD Guideline 423 (Acute Oral Toxicity).

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and ensure safety in the laboratory.

Handling:

• Handle in a well-ventilated place.[3]

• Wear suitable protective clothing, including gloves and safety goggles.[3]

• Avoid contact with skin and eyes.[3]

• Avoid the formation of dust and aerosols.[3]

• Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

• Wash hands thoroughly after handling.[5]

Storage:

• Store in a tightly closed container.[5]

• Store in a cool, dry, and well-ventilated area.[5]

• Keep away from incompatible materials such as oxidizing agents.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling cyclododecanone.

dot

Caption: Personal Protective Equipment for handling Cyclododecanone.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route	First-Aid Procedure	Source(s)
Inhalation	Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.	[3]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water.	[3]
Eye Contact	Rinse with pure water for at least 15 minutes.	[3]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person.	[3]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

• Specific Hazards: No specific hazards arising from the chemical are reported.

• Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.[3]

Accidental Release Measures

• Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Use personal protective equipment.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[3]

• Methods for Cleaning Up: Collect and arrange for disposal. Keep in suitable, closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[3]

This technical guide is intended to provide essential safety information for trained professionals. Always refer to the specific Safety Data Sheet (SDS) provided by your supplier for the most current and detailed information.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. oecd.org [oecd.org]
• 3. Cyclododecanone | C12H22O | CID 13246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Reference Protocols for Toxicity Testing - Toxicity Testing - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. CYCLODODECANONE | 830-13-7 [chemicalbook.com]
• 6. Cyclododecanol | C12H24O | CID 15595 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of Cyclododecanone in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclododecanone is a macrocyclic ketone, a valuable intermediate in various industrial syntheses, including the production of polymers, fragrances, and pharmaceuticals. A thorough understanding of its solubility characteristics in common organic solvents is paramount for its effective use in synthesis, purification, formulation, and analytical method development. This technical guide provides a comprehensive overview of the solubility of cyclododecanone, including available quantitative data, detailed experimental protocols for solubility determination, and a workflow for this process.

Physicochemical Properties of Cyclododecanone

A foundational understanding of the physicochemical properties of cyclododecanone is essential for interpreting its solubility behavior.

Property	Value	Reference
Molecular Formula	C₁₂H₂₂O	[1][2]
Molecular Weight	182.31 g/mol	[2]
Appearance	White crystalline solid	[2]
Melting Point	59 - 61 °C	[3][4]
Boiling Point	277 °C	[2]
Water Solubility	26 mg/L at 20°C	[3][5]
logP (Octanol-Water)	4.1	[3]

The high logP value indicates a lipophilic nature, suggesting good solubility in nonpolar organic solvents.[3]

Quantitative Solubility Data

Solvent	Solubility	Temperature (°C)	Reference
Water	0.026 g/L	20	[7]
Qualitative Solubility
Most Common Organic Solvents	Soluble	Not Specified	[8]

The lack of comprehensive public data underscores the importance of empirical determination of solubility for specific applications.

Experimental Protocol: Determination of Cyclododecanone Solubility using the Shake-Flask Method

The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound in a given solvent.

Principle

A surplus of the solid compound (cyclododecanone) is equilibrated with the solvent of interest at a constant temperature. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved solute is quantified using a suitable analytical method.

Materials and Equipment

• Cyclododecanone (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) with UV detector or Gas Chromatography-Mass Spectrometry (GC-MS) system

Procedure

• Sample Preparation: Add an excess amount of cyclododecanone to a series of vials. The excess solid should be clearly visible to ensure that a saturated solution is achieved.

• Solvent Addition: Add a known volume of the desired organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them in a temperature-controlled orbital shaker. Agitate the samples at a constant speed (e.g., 150 rpm) for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached. The temperature should be maintained at the desired value (e.g., 25 °C).

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle. To completely separate the saturated solution from the undissolved solid, centrifuge the vials at a high speed (e.g., 10,000 rpm) for 10-15 minutes.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a pipette. Immediately filter the aliquot through a syringe filter into a clean vial. This step is crucial to remove any remaining microscopic particles.

• Dilution: Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC-UV or GC-MS method to determine the concentration of cyclododecanone.

Quantification Methods

• Column: A C18 reversed-phase column is typically suitable.

• Mobile Phase: A mixture of acetonitrile and water or methanol and water is a common choice. The exact ratio should be optimized to achieve good separation and peak shape.

• Detection: UV detection at a wavelength where cyclododecanone exhibits absorbance (e.g., around 210 nm, although a UV scan should be performed to determine the optimal wavelength).

• Calibration: Prepare a series of standard solutions of cyclododecanone of known concentrations in the chosen solvent. Inject these standards to generate a calibration curve of peak area versus concentration.

• Analysis: Inject the diluted sample and determine its concentration from the calibration curve.

• Column: A nonpolar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is generally appropriate.

• Carrier Gas: Helium at a constant flow rate.

• Injector and Detector Temperatures: Optimize based on the boiling point of cyclododecanone and the solvent.

• Oven Temperature Program: A temperature ramp program should be developed to ensure good separation from the solvent peak and any impurities.

• Detection: Mass spectrometry in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

• Calibration: Prepare and run a series of standard solutions to create a calibration curve.

• Analysis: Inject the diluted sample and calculate the concentration based on the calibration curve.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental determination of cyclododecanone solubility.

Caption: Workflow for determining the solubility of cyclododecanone.

Conclusion

While comprehensive quantitative data on the solubility of cyclododecanone in a wide array of common organic solvents remains limited in the public domain, its lipophilic nature suggests good solubility in nonpolar solvents. For applications requiring precise solubility values, empirical determination is essential. The provided detailed shake-flask protocol, coupled with standard analytical quantification methods such as HPLC-UV or GC-MS, offers a robust framework for researchers and professionals to accurately measure the solubility of cyclododecanone in solvents relevant to their specific needs. This foundational data is critical for optimizing reaction conditions, developing purification strategies, and formulating products in the pharmaceutical and chemical industries.

References

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. CYCLODODECANONE | 830-13-7 [chemicalbook.com]
• 4. CYCLODODECANONE CAS#: 830-13-7 [m.chemicalbook.com]
• 5. Cyclododecanone | 830-13-7 | TCI AMERICA [tcichemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Cyclododecanol, 98+% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

An In-depth Technical Guide to the Spectroscopic Data of Cyclododecanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for cyclododecanone (CAS No. 830-13-7), a widely used macrocyclic ketone in the fragrance and polymer industries. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for obtaining these spectra.

Spectroscopic Data Summary

The following tables summarize the essential spectroscopic data for cyclododecanone, facilitating easy reference and comparison.

Table 1: ¹H NMR Spectroscopic Data for Cyclododecanone

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.46	Triplet	4H	α-CH₂ (protons adjacent to the carbonyl group)
~1.72	Multiplet	4H	β-CH₂ (protons beta to the carbonyl group)
~1.30	Multiplet	14H	Remaining CH₂ groups in the ring

Solvent: CDCl₃, Instrument Frequency: 90 MHz[1]

Table 2: ¹³C NMR Spectroscopic Data for Cyclododecanone

Chemical Shift (δ) ppm	Assignment
~212	C=O (Carbonyl carbon)
~40	α-CH₂ (Carbons adjacent to the carbonyl group)
~24-25	Multiple overlapping signals for the remaining CH₂ groups
~22	CH₂ groups

Note: Specific chemical shifts can vary slightly based on solvent and experimental conditions. The assignments are based on typical chemical shift ranges for cyclic ketones.[2][3][4]

Table 3: Key IR Absorption Bands for Cyclododecanone

Wavenumber (cm⁻¹)	Intensity	Assignment
~2930	Strong	C-H stretch (alkane)
~2860	Strong	C-H stretch (alkane)
~1705	Strong	C=O stretch (ketone)
~1460	Medium	C-H bend (methylene scissoring)

Note: The characteristic strong absorption at ~1705 cm⁻¹ is indicative of the ketone functional group in a large ring system.

Table 4: Mass Spectrometry Data for Cyclododecanone

m/z	Relative Intensity	Assignment
182	Moderate	[M]⁺ (Molecular Ion)
98	High	Base Peak (Resulting from α-cleavage)
84	Moderate	Fragment ion
71	High	Fragment ion
58	High	Fragment ion[1][5]
55	High	Fragment ion
41	Very High	Fragment ion

Ionization Method: Electron Ionization (EI) at 70 eV.[1][5]

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These protocols are generalized for a solid organic compound like cyclododecanone.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework of the molecule.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of cyclododecanone for ¹H NMR (or 20-50 mg for ¹³C NMR).

  • Transfer the solid into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Cap the NMR tube and gently agitate or vortex until the sample is completely dissolved.

  • If any solid particles remain, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spinner turbine and adjust the depth using a gauge.

  • Place the sample into the NMR spectrometer's magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, which maximizes spectral resolution.

  • Tune and match the probe to the appropriate nucleus (¹H or ¹³C).

• Data Acquisition:

  • For ¹H NMR, a standard single-pulse experiment is typically sufficient. Acquire a suitable number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, a proton-decoupled experiment is standard to simplify the spectrum to single lines for each unique carbon. A larger number of scans and a longer relaxation delay may be necessary due to the low natural abundance and longer relaxation times of ¹³C.

  • Process the acquired Free Induction Decay (FID) with a Fourier transform, followed by phase and baseline correction.

  • Reference the spectrum using the residual solvent peak or an internal standard like Tetramethylsilane (TMS).

2.2 Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule, particularly the carbonyl group.

Methodology (Thin Solid Film Method):

• Sample Preparation:

  • Place a small amount of solid cyclododecanone (a few milligrams) into a small vial.

  • Add a few drops of a volatile solvent in which the compound is soluble (e.g., acetone or methylene chloride) and mix to dissolve.

  • Place a single drop of this solution onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

  • Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample on the plate.

• Instrument Setup:

  • Place the salt plate into the sample holder of the FT-IR spectrometer.

  • Ensure the instrument's sample compartment is closed.

• Data Acquisition:

  • Acquire a background spectrum of the empty beam path.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • If the peaks are too intense (saturated), the film is too thick. Clean the plate and prepare a new, thinner film using a more dilute solution. If the peaks are too weak, add another drop of the solution to the plate and re-measure.

2.3 Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule to aid in its identification and structural elucidation.

Methodology (Electron Ionization - Gas Chromatography-Mass Spectrometry, GC-MS):

• Sample Preparation:

  • Prepare a dilute solution of cyclododecanone in a volatile organic solvent (e.g., ethyl acetate or hexane).

• Instrument Setup:

  • The mass spectrometer is coupled to a gas chromatograph (GC). The GC is equipped with a capillary column suitable for separating organic compounds.

  • Set the GC oven temperature program to ensure proper separation and elution of the analyte.

  • Set the injector temperature and the GC-MS transfer line temperature to ensure the sample remains in the gas phase.

  • The mass spectrometer's ion source is typically set to electron ionization (EI) mode with an electron energy of 70 eV.

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

  • The sample is vaporized and carried by an inert gas through the GC column, where it is separated from the solvent and any impurities.

  • As the cyclododecanone elutes from the column, it enters the mass spectrometer's ion source.

  • In the ion source, molecules are bombarded with electrons, causing ionization and fragmentation.

  • The resulting ions are accelerated and separated by the mass analyzer based on their mass-to-charge (m/z) ratio.

  • The detector records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of cyclododecanone.

Caption: Workflow for the spectroscopic analysis and structural confirmation of cyclododecanone.

References

• 1. CYCLODODECANONE(830-13-7) 13C NMR spectrum [chemicalbook.com]
• 2. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. che.hw.ac.uk [che.hw.ac.uk]
• 5. Cyclododecanone | C12H22O | CID 13246 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Thermochemical Properties of Cyclododecanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclododecanone, a cyclic ketone with the chemical formula C₁₂H₂₂O, is a key intermediate in the industrial synthesis of various polymers, such as certain specialized nylons, and a component in the fragrance industry.[1] A thorough understanding of its thermochemical properties is crucial for process optimization, safety assessments, and predicting its behavior in various chemical and physical transformations. This technical guide provides a detailed overview of the core thermochemical properties of cyclododecanone, supported by quantitative data, descriptions of experimental protocols, and visualizations of experimental workflows.

Core Thermochemical Data

The following tables summarize the key thermochemical data for cyclododecanone, compiled from various sources. These values are essential for thermodynamic calculations and modeling.

Table 1: Enthalpy Data for Cyclododecanone

Property	Value (kJ/mol)	Phase	Reference
Standard Enthalpy of Formation (ΔfH°)	-442.5 ± 3.1	Solid (crystal)	[2]
-431.3 ± 2.2	Solid	[2]
-359.3 ± 3.1	Gas	[3]
-349.1 ± 2.3	Gas	[3]
Standard Enthalpy of Combustion (ΔcH°)	-7436.1 ± 2.6	Solid (crystal)	[2]
-7435.1 ± 2.1	Solid	[2]
Enthalpy of Fusion (ΔfusH)	16.85	at 335.6 K	[4]
Enthalpy of Vaporization (ΔvapH)	61	at 388 K	[4]
57.9	at 423 K	[4]
54.7	at 473 K	[4]
Enthalpy of Sublimation (ΔsubH°)	83.2 ± 0.3	at 298 K	[5]

Table 2: Physical Properties of Cyclododecanone

Property	Value	Units	Reference
Melting Point	59-61	°C	[6][7][8]
Boiling Point	85	°C at 1 mmHg	[6][8]
277	°C at 1013 hPa
Vapor Pressure	<1	hPa at 20 °C	[6][7]
0.0075	mmHg	[9]
Density	0.906	g/mL at 25 °C	[6][8]
0.97	g/cm³ at 20 °C

Experimental Protocols

The determination of the thermochemical properties of cyclododecanone involves precise and carefully controlled experimental procedures. The following sections describe the general methodologies used for these measurements.

Combustion Calorimetry for Enthalpy of Combustion and Formation

The standard enthalpy of combustion is determined using a bomb calorimeter.[10][11] This apparatus is designed to measure the heat released during a complete combustion reaction under constant volume conditions.

Experimental Workflow:

• Sample Preparation: A precisely weighed sample of solid cyclododecanone is placed in a crucible inside a high-pressure stainless steel vessel, the "bomb."

• Pressurization: The bomb is sealed and filled with pure oxygen to a high pressure (typically around 30 atm) to ensure complete combustion.

• Calorimeter Assembly: The bomb is submerged in a known quantity of water in an insulated container (the calorimeter). The temperature of the water is monitored with a high-precision thermometer.

• Ignition: The sample is ignited by passing an electric current through a fuse wire in contact with the sample.

• Temperature Measurement: The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool. The temperature rise is used to calculate the heat released.

• Calculation: The heat of combustion is calculated from the temperature change, the heat capacity of the calorimeter system (determined by calibrating with a substance of known heat of combustion, such as benzoic acid), and the mass of the sample. The standard enthalpy of formation can then be derived from the enthalpy of combustion using Hess's law.

Workflow for Determining Enthalpy of Combustion and Formation.

Differential Scanning Calorimetry (DSC) for Enthalpy of Fusion

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. It is a common method for determining the enthalpy of fusion.

Experimental Workflow:

• Sample Preparation: A small, accurately weighed amount of cyclododecanone is hermetically sealed in a sample pan (e.g., aluminum). An empty, sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed with a specific temperature range and a constant heating rate.

• Heating and Measurement: The sample and reference are heated at a controlled rate. The DSC instrument measures the differential heat flow between the sample and the reference.

• Data Analysis: As the cyclododecanone melts, it absorbs energy, resulting in an endothermic peak on the DSC thermogram (heat flow vs. temperature). The area under this peak is directly proportional to the enthalpy of fusion. The instrument's software integrates this peak area to calculate the enthalpy of fusion in Joules per gram, which is then converted to kJ/mol.

Workflow for Determining Enthalpy of Fusion using DSC.

Vapor Pressure Measurement for Enthalpy of Vaporization and Sublimation

The enthalpy of vaporization and sublimation can be determined from the temperature dependence of the vapor pressure using the Clausius-Clapeyron equation. Various methods can be used to measure the vapor pressure of a substance like cyclododecanone.

Experimental Workflow (General Approach):

• Sample Placement: A sample of cyclododecanone is placed in a temperature-controlled apparatus connected to a pressure measurement system.

• Temperature Control: The temperature of the sample is precisely controlled and varied over a range of interest.

• Vapor Pressure Measurement: At each temperature, the system is allowed to reach equilibrium, and the vapor pressure of the cyclododecanone is measured using a suitable pressure transducer.

• Data Analysis: The natural logarithm of the vapor pressure (ln P) is plotted against the reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation, the slope of this plot is equal to -ΔH/R, where ΔH is the enthalpy of vaporization (for a liquid) or sublimation (for a solid), and R is the ideal gas constant. From the slope of the line of best fit, the enthalpy of vaporization or sublimation can be calculated.

Workflow for Determining Enthalpy of Vaporization/Sublimation.

Conclusion

This technical guide has provided a consolidated source of information on the thermochemical properties of cyclododecanone, presenting key data in a structured format and outlining the experimental methodologies used for their determination. The provided workflows offer a clear visual representation of the logical steps involved in these experimental measurements. For researchers, scientists, and professionals in drug development and chemical manufacturing, this information is fundamental for ensuring process efficiency, safety, and the successful application of cyclododecanone in various fields.

References

• 1. Cyclododecanone - Wikipedia [en.wikipedia.org]
• 2. Cyclododecanone [webbook.nist.gov]
• 3. Cyclododecanone [webbook.nist.gov]
• 4. Cyclododecanone [webbook.nist.gov]
• 5. umsl.edu [umsl.edu]
• 6. CYCLODODECANONE CAS#: 830-13-7 [m.chemicalbook.com]
• 7. Page loading... [wap.guidechem.com]
• 8. CYCLODODECANONE | 830-13-7 [chemicalbook.com]
• 9. Cyclododecanone | C12H22O | CID 13246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. monash.edu [monash.edu]
• 11. 5.2 Calorimetry - Chemistry 2e | OpenStax [openstax.org]

Industrial Synthesis of Cyclododecanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclododecanone (CDON) is a key industrial chemical intermediate, primarily utilized in the production of Laurolactam, the monomer for Nylon-12, and 1,12-dodecanedioic acid, a precursor for the engineering plastic Nylon-6,12. Its large ring structure also makes it a valuable precursor in the synthesis of fragrances, such as muscone, and other specialty chemicals. The industrial production of cyclododecanone is dominated by processes that begin with the cyclotrimerization of butadiene to form 1,5,9-cyclododecatriene (CDT), from which several synthesis routes diverge.[1][2][3] This technical guide provides an in-depth overview of the principal industrial synthesis routes for cyclododecanone, detailing the methodologies, reaction conditions, and performance metrics of each.

Core Synthesis Routes from Cyclododecatriene (CDT)

The industrial synthesis of cyclododecanone from cyclododecatriene can be broadly categorized into three main strategies:

• The Classical Route: Full hydrogenation of CDT to cyclododecane, followed by oxidation and dehydrogenation.

• The Cyclododecene Route: Partial hydrogenation of CDT to cyclododecene, which is then converted to cyclododecanone.

• The "Eco-Friendly" Three-Step Route: A sequential epoxidation, hydrogenation, and oxidation of CDT.

Below is a comparative overview of these pathways, followed by detailed descriptions and experimental protocols.

Logical Relationship of Synthesis Pathways

Caption: Overview of the main industrial synthesis pathways for Cyclododecanone starting from Butadiene.

The Classical Industrial Route

This traditional and widely practiced method involves a three-step process starting from the full hydrogenation of cyclododecatriene.

Signaling Pathway for the Classical Route

Caption: Step-wise conversion in the classical synthesis of Cyclododecanone.

Step 1: Hydrogenation of Cyclododecatriene to Cyclododecane

The process begins with the complete hydrogenation of 1,5,9-cyclododecatriene to cyclododecane. This is typically carried out using a nickel-based catalyst under hydrogen pressure.

Step 2: Oxidation of Cyclododecane (Boric Acid Process)

The subsequent liquid-phase air oxidation of cyclododecane yields a mixture of cyclododecanol and cyclododecanone.[3] A key feature of the industrial process is the use of boric acid.[4][5] The boric acid reacts with the initially formed cyclododecanol to form boric acid esters. These esters are more resistant to further oxidation than the alcohol itself, thus improving the selectivity towards the desired products and limiting the formation of by-products like dicarboxylic acids.[5] However, this process requires low conversion rates (typically not exceeding 30%) to maintain high selectivity.[3][5] The main products are cyclododecanol and cyclododecanone in a ratio of approximately 10:1.[3]

Step 3: Dehydrogenation of Cyclododecanol

The mixture from the oxidation step is hydrolyzed to release the cyclododecanol from its boric ester. After separation from the unreacted cyclododecane and boric acid (which are recycled), the mixture of cyclododecanol and cyclododecanone is subjected to a dehydrogenation step. This is typically carried out in the gas phase over a copper-based catalyst, such as copper chromite, at elevated temperatures to convert the remaining cyclododecanol to cyclododecanone.[6][7]

Parameter	Hydrogenation	Oxidation (Boric Acid)	Dehydrogenation
Catalyst	Nickel-based	Boric Acid (2.0-6.5 wt%)	Copper-based (e.g., Copper Chromite)
Temperature	-	155-170 °C[4]	250-350 °C
Pressure	High Pressure	Atmospheric[4]	Atmospheric
Reactants	CDT, H₂	Cyclododecane, Air (7-21 mol% O₂)[4]	Cyclododecanol
Conversion	>99%	5-25%[4]	-
Selectivity	>99%	>90% (to Alcohol + Ketone)[4]	High
Product Ratio	-	Cyclododecanol:Cyclododecanone ≈ 10:1[3]	-

Experimental Protocol: Oxidation of Cyclododecane with Boric Acid [4]

• A stirred batch reactor is charged with cyclododecane and 2.0-6.5 wt% of boric acid.

• The mixture is heated to 155-170 °C.

• Air (containing 7-21 mol% oxygen) is supplied at a rate of approximately 2.1 ft³/g-mol of cyclododecane per hour.

• The reaction is continued until a cyclododecane conversion of 5-25% is achieved.

• The reaction mixture is then cooled, and the boric acid esters are hydrolyzed with water.

• The organic phase, containing unreacted cyclododecane, cyclododecanol, and cyclododecanone, is separated from the aqueous boric acid solution.

• The unreacted cyclododecane and boric acid are recovered and recycled.

The Cyclododecene Route

This route involves the partial hydrogenation of CDT to cyclododecene, which is then oxidized to cyclododecanone. This approach avoids the high energy consumption of full hydrogenation and the complexities of the boric acid process.

Signaling Pathway for the Cyclododecene Route

Caption: Key transformations in the synthesis of Cyclododecanone via Cyclododecene.

Method 1: Epoxidation of Cyclododecene and Subsequent Rearrangement

In this pathway, cyclododecene is first epoxidized to epoxycyclododecane, which is then isomerized to cyclododecanone. Hydrogen peroxide is a common oxidant for the epoxidation step. The subsequent rearrangement (isomerization) of the epoxide to the ketone can be catalyzed by various agents, with lithium halides such as lithium iodide or lithium bromide being effective.[8]

Parameter	Epoxidation	Isomerization
Catalyst	-	Lithium Halide (e.g., LiCl, LiBr, LiI)
Temperature	-	150-200 °C
Solvent	-	N-methyl-2-pyrrolidone (optional)
Reactants	Cyclododecene, Oxidant (e.g., H₂O₂)	Epoxycyclododecane
Yield	-	93.5% (with LiCl in NMP at 200°C for 6h)[8]

Experimental Protocol: Isomerization of Epoxycyclododecane [8]

• A solution containing 25 g of epoxycyclododecane, 1 g of lithium chloride, and 20 g of N-methyl-2-pyrrolidone is prepared in a suitable reactor.

• The mixture is stirred at 200 °C for 6 hours.

• After the reaction, the mixture is cooled and the cyclododecanone is isolated, for instance by distillation.

Method 2: Direct Oxidation of Cyclododecene with Dinitrogen Monoxide (N₂O)

A more direct approach involves the oxidation of cyclododecene to cyclododecanone using dinitrogen monoxide as the oxidant.[3][5] This method offers a potentially more streamlined process.

Parameter	Direct Oxidation
Oxidant	Dinitrogen Monoxide (N₂O)
Reactant	Cyclododecene
Product	Cyclododecanone

The "Eco-Friendly" Three-Step Route

This route aims to be more environmentally benign by utilizing hydrogen peroxide as the primary oxidant and avoiding harsh reagents. It proceeds in three distinct steps from CDT.[1][2]

Signaling Pathway for the Eco-Friendly Route

Caption: The three-step "eco-friendly" synthesis of Cyclododecanone.

Step 1: Selective Epoxidation of CDT

CDT is selectively epoxidized to epoxycyclododecadiene (ECDD) using hydrogen peroxide in the presence of a phase-transfer catalyst, hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT).[1]

Step 2: Hydrogenation of ECDD to Cyclododecanol (CDOL)

The resulting epoxycyclododecadiene is then hydrogenated to cyclododecanol using a Raney nickel catalyst.[1][2]

Step 3: Oxidation of Cyclododecanol to Cyclododecanone

Finally, the cyclododecanol is oxidized to cyclododecanone using hydrogen peroxide, again with HAHPT as the catalyst.[1][2]

Parameter	Selective Epoxidation	Hydrogenation	Oxidation
Catalyst	HAHPT	Raney Nickel	HAHPT
Reactants	CDT, 30% H₂O₂	ECDD, H₂	CDOL, 30% H₂O₂
Solvent	Water	Ethanol	Water and t-butanol
Temperature	35 °C	100 °C	Reflux
Pressure	Atmospheric	3.0-3.5 MPa	Atmospheric
Molar Ratio	CDT:H₂O₂ = 3:1[1]	-	CDOL:t-BuOH = 1:0.75
Yield	61.8% (ECDD)[1]	92.3% (CDOL)[2]	93.6% (CDON)[2]
Overall Yield	\multicolumn{3}{c	}{53.4%[2]}

Experimental Protocols for the Eco-Friendly Route [9]

Preparation of HAHPT Catalyst:

• To a solution of Na₂WO₄·2H₂O (3.30 g, 10 mmol) in water (20 mL), add 36% HCl (1.97 g, 20 mmol).

• Add 30% H₂O₂ (8.65 g, 70 mmol) to the mixture.

• Successively add 85% H₃PO₄ (0.29 g, 2.5 mmol) and water (10 mL) and stir for 20 minutes.

• Add a solution of C₁₆H₃₃(CH₃)₃NCl (2.40 g, 7.5 mmol) in ClCH₂CH₂Cl (60 mL) and stir for 1 hour.

• Filter the precipitate, wash with water until pH = 5, and dry.

Step 1: Selective Epoxidation of CDT

• A mixture of CDT (e.g., 3.24 g, 20 mmol), 30% H₂O₂ (e.g., 0.62 mL, 6 mmol), and HAHPT catalyst is stirred at the desired temperature for the desired time.

• After the reaction, the mixture is cooled, and the product composition is analyzed.

Step 2: Hydrogenation of ECDD

• A stainless steel autoclave is charged with Raney nickel catalyst (3.0 mL), ECDD (10 g), and ethanol (100 mL).

• The autoclave is pressurized with hydrogen gas to 3.0-3.5 MPa at room temperature.

• The mixture is stirred at 100 °C for 8 hours.

• After cooling, the catalyst is filtered off, and the crude cyclododecanol is obtained.

Step 3: Oxidation of CDOL

• A mixture of HAHPT catalyst, cyclododecanol, t-butanol, and 30% H₂O₂ is refluxed for the desired time.

• After cooling, the product composition is analyzed.

Conclusion

The industrial synthesis of cyclododecanone offers several pathways, each with its own set of advantages and challenges. The classical route via cyclododecane is a well-established process but involves multiple recycling streams and the use of boric acid. The routes via cyclododecene offer a more direct path, with the direct oxidation using N₂O being particularly streamlined, though it may require specialized equipment. The three-step "eco-friendly" route presents a greener alternative by utilizing hydrogen peroxide, but it involves multiple distinct reaction steps. The choice of a particular synthesis route will depend on a variety of factors including raw material costs, energy consumption, capital investment, and environmental considerations. The data and protocols presented in this guide provide a comprehensive foundation for researchers and professionals in the field to understand and evaluate these critical industrial processes.

References

• 1. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [scirp.org]
• 2. scirp.org [scirp.org]
• 3. WO2005030689A2 - Method for producing cyclododecanone - Google Patents [patents.google.com]
• 4. US3419615A - Production of cyclododecanol and cyclododecanone - Google Patents [patents.google.com]
• 5. US20090227815A1 - Process for the preparation of cyclododecanone - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. JPH05977A - Method for purifying mixture of cyclododecanol and cyclododecanone - Google Patents [patents.google.com]
• 8. prepchem.com [prepchem.com]
• 9. researchgate.net [researchgate.net]

Cyclododecanone: A Linchpin in Industrial Synthesis and a Versatile Scaffold in Research

An In-depth Technical Guide on the Core Applications of a Macrocyclic Workhorse

For Researchers, Scientists, and Drug Development Professionals

Cyclododecanone, a 12-membered cyclic ketone, stands as a pivotal intermediate in the chemical industry and a versatile building block in academic and pharmaceutical research. Its unique macrocyclic structure provides a foundation for the synthesis of high-performance polymers, complex fragrances, and novel heterocyclic compounds with potential biological activity. This technical guide delves into the core applications of Cyclododecanone, presenting key quantitative data, detailed experimental protocols, and visual representations of its principal synthetic pathways.

Industrial Significance: The Gateway to High-Performance Polymers and Fine Fragrances

The primary industrial applications of Cyclododecanone lie in its role as a precursor to two major classes of commercial products: polyamides and macrocyclic musks. Its large-scale availability, stemming from the cyclotrimerization of butadiene, makes it an economically viable starting material for these multi-tonnage productions.[1][2]

Precursor to Nylon-12

Cyclododecanone is the key raw material for the production of Laurolactam, the monomer for Nylon-12.[3][4] This high-performance polyamide exhibits excellent mechanical properties, low water absorption, and high thermal and chemical resistance, making it indispensable in the automotive, electronics, and sporting goods industries. The transformation of Cyclododecanone to Laurolactam is achieved through a two-step process involving the formation of an oxime followed by a Beckmann rearrangement.[3][5][6]

Synthesis of Dodecanedioic Acid (DDDA)

Another significant industrial application is the oxidation of Cyclododecanone to Dodecanedioic acid (DDDA).[1][2] DDDA is a crucial dicarboxylic acid used in the production of other high-performance polyamides (e.g., PA6,12), polyesters, adhesives, and corrosion inhibitors. The industrial process typically involves the oxidation of a mixture of cyclododecanol and cyclododecanone with nitric acid.[2][7]

Foundation for Fragrances

The macrocyclic scaffold of Cyclododecanone is an ideal starting point for the synthesis of valuable macrocyclic fragrances, such as muscone (3-methylcyclopentadecanone) and 5-cyclohexadecenone.[8][9][10] These compounds are prized in the perfume industry for their persistent and characteristic musk odors. The synthesis often involves ring expansion or functionalization of the cyclododecanone ring.

Research Applications: A Versatile Platform for Chemical Innovation

In the realm of scientific research, Cyclododecanone serves as a readily available and versatile starting material for the synthesis of a diverse array of complex molecules. Its reactivity at the carbonyl group and the α-positions allows for a multitude of chemical transformations, including halogenation, oxidation, and condensation reactions.[11][12]

Synthesis of Fused Heterocycles

Cyclododecanone and its derivatives are extensively used to construct novel fused heterocyclic systems.[13][14][15] These compounds are of significant interest in medicinal chemistry due to their potential biological activities. By reacting with various bifunctional nucleophiles, a wide range of heterocyclic rings can be fused to the 12-membered carbocyclic frame.

Macrocycle Synthesis and Ring Expansion

The cyclododecanone ring can be strategically cleaved and re-formed or expanded to generate larger macrocycles.[16][17] These methodologies are crucial for the total synthesis of natural products and other complex molecular architectures.

Quantitative Data

A summary of the key physical and chemical properties of Cyclododecanone is presented below.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₂₂O	[18][19]
Molecular Weight	182.30 g/mol	[18][19]
Appearance	White crystalline solid	[1][18]
Melting Point	59-61 °C	[19][20]
Boiling Point	277 °C at 1013 hPa	[19]
Density	0.97 g/cm³ at 20 °C	[19][20]
Vapor Pressure	<1 hPa at 20 °C	[19]
Flash Point	118 °C (closed cup)	[19]
Autoignition Temperature	230 °C	[19]
Assay	≥99.0% (GC)	[19]

Spectroscopic Data:

Spectrum Type	Key Signals	Reference(s)
¹H NMR (CDCl₃)	δ ~2.46 (m, 4H, -CH₂-CO-CH₂-), 1.20-1.80 (m, 18H, other -CH₂-)	[21][22][23]
¹³C NMR (CDCl₃)	δ ~212.4 (C=O), ~40.2 (-CH₂-CO-CH₂-), ~24.6, ~24.5, ~24.1, ~22.4, ~22.2 (other -CH₂)	[21][24]
IR (KBr)	~1705 cm⁻¹ (C=O stretch)	[4]

Key Experimental Protocols

Protocol 1: Synthesis of Laurolactam from Cyclododecanone

This two-step procedure involves the formation of cyclododecanone oxime, followed by a catalytic Beckmann rearrangement.

Step A: Synthesis of Cyclododecanone Oxime

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.5 g of Cyclododecanone in 8 mL of 95% ethanol.

• Add 0.6 g of hydroxylamine hydrochloride, 25 mL of deionized water, and 15 mL of a 10% (w/w) aqueous sodium hydroxide solution.

• Heat the mixture to reflux with constant stirring. The reaction is typically complete after about 30 minutes, indicated by the formation of crystalline product.

• After the reflux period, cool the reaction mixture in an ice-water bath to complete the crystallization.

• Collect the crystals by vacuum filtration and dry them.

• The crude product can be purified by recrystallization from 95% ethanol.

Step B: Beckmann Rearrangement to Laurolactam

• To a round-bottom flask, add the dried cyclododecanone oxime from the previous step.

• Add 12 mL of an acetonitrile solution containing 8.0 mg of cyanuric chloride and 11.5 mg of anhydrous zinc chloride.[6][25]

• Heat the mixture to reflux (approximately 82 °C) for 1 hour.

• Monitor the reaction progress by thin-layer chromatography (TLC) using a 1:1 mixture of diethyl ether and hexane as the eluent. The reaction is complete when the oxime spot disappears and a more polar product spot appears.

• Upon completion, cool the reaction mixture and process it to isolate the Laurolactam.

Protocol 2: Industrial Production of Dodecanedioic Acid (DDDA)

This protocol outlines the general industrial process for the oxidation of a cyclododecanol/cyclododecanone mixture.[2][7][26]

• A mixture of cyclododecanol and cyclododecanone (typically 80-90% alcohol and 10-20% ketone), obtained from the air oxidation of cyclododecane, is used as the starting material.[7]

• This mixture is oxidized with nitric acid in the presence of a catalyst, commonly a combination of copper and vanadium salts.[7]

• The reaction is carried out at an elevated temperature.

• Upon completion of the reaction, the mixture is cooled to crystallize the dodecanedioic acid.

• The solid product is isolated by filtration and washed with cold water.

• A purity of 99% with a yield of approximately 88% based on the starting alcohol/ketone mixture can be achieved.[7][26]

Protocol 3: Synthesis of a Fused Heterocycle (Benzimidazo[1,2-a]decahydro[3]cyclododeca[d]pyrimidine)[13]

• To a solution of 2-(hydroxymethylene)cyclododecanone (prepared from Cyclododecanone) in methanol, add an equimolar amount of 2-amino-1H-benzo[d]imidazole.

• Reflux the reaction mixture.

• The product precipitates from the solution upon cooling.

• Collect the solid product by filtration and purify by recrystallization.

Visualizing the Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the key synthetic routes involving Cyclododecanone.

Caption: Industrial synthesis pathways originating from butadiene to produce Cyclododecanone and its major derivatives, Nylon-12 and Dodecanedioic Acid.

Caption: Synthetic route to the musk fragrance 5-cyclohexadecenone from Cyclododecanone.

Caption: Experimental workflow for the synthesis of diverse fused heterocycles from Cyclododecanone via a key intermediate.

References

• 1. Cyclododecanone - Wikipedia [en.wikipedia.org]
• 2. Dodecanedioic acid - Wikipedia [en.wikipedia.org]
• 3. chemistry-online.com [chemistry-online.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scribd.com [scribd.com]
• 6. Beckmann rearrangement - Wikipedia [en.wikipedia.org]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. benchchem.com [benchchem.com]
• 10. Muscone - Wikipedia [en.wikipedia.org]
• 11. arkat-usa.org [arkat-usa.org]
• 12. researchgate.net [researchgate.net]
• 13. Utility of Cyclododecanone as Synthon to Synthesize Fused Heterocycles [article.sapub.org]
• 14. researchgate.net [researchgate.net]
• 15. pure.hud.ac.uk [pure.hud.ac.uk]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. chemistry.illinois.edu [chemistry.illinois.edu]
• 18. Cyclododecanone | C12H22O | CID 13246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. Cyclododecanone for synthesis | 830-13-7 [sigmaaldrich.com]
• 20. CAS Common Chemistry [commonchemistry.cas.org]
• 21. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [scirp.org]
• 22. Solved Consider the spectral data for cyclododecanone | Chegg.com [chegg.com]
• 23. spectrabase.com [spectrabase.com]
• 24. CYCLODODECANONE(830-13-7) 13C NMR spectrum [chemicalbook.com]
• 25. lscollege.ac.in [lscollege.ac.in]
• 26. EP2407444A2 - Process for the preparation of dodecanedioic acid - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis of Cyclododecanone from Cyclododecatriene: A Detailed Protocol for Researchers

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed, step-by-step protocol for the synthesis of cyclododecanone, a key intermediate in the production of polymers like Nylon-12 and various fine chemicals.[1][2] The synthesis commences from 1,5,9-cyclododecatriene (CDT), a readily available petrochemical product derived from butadiene.[1][2] This protocol outlines an eco-friendly, three-step synthesis route involving selective epoxidation, hydrogenation, and subsequent oxidation to yield the final product.[1][2][3]

Introduction

Cyclododecanone is a crucial precursor for laurolactam, the monomer for Nylon-12, a high-performance polyamide.[1][2] It also finds applications in the synthesis of fragrances, pesticides, and pigments.[1][2] While several synthetic routes from cyclododecatriene exist, this document details a modern, environmentally conscious approach that utilizes hydrogen peroxide as a green oxidant.[1][2][3] The traditional industrial process involves the complete hydrogenation of cyclododecatriene to cyclododecane, followed by air oxidation in the presence of boric acid to a mixture of cyclododecanol and cyclododecanone, and finally dehydrogenation of the alcohol.[4] The described protocol offers an alternative pathway with high selectivity and yield under optimized conditions.

Overall Synthesis Pathway

The synthesis of cyclododecanone from cyclododecatriene is achieved through a three-step process. The first step involves the selective epoxidation of one of the double bonds in cyclododecatriene (CDT) to form 1,2-epoxy-5,9-cyclododecadiene (ECDD). This is followed by the hydrogenation of the remaining double bonds and the opening of the epoxide ring to yield cyclododecanol (CDOL). The final step is the oxidation of cyclododecanol to the target molecule, cyclododecanone (CDON).

Caption: Overall workflow for the three-step synthesis of Cyclododecanone from Cyclododecatriene.

Experimental Protocols

Step 1: Selective Epoxidation of Cyclododecatriene (CDT) to 1,2-Epoxy-5,9-cyclododecadiene (ECDD)

This step focuses on the selective epoxidation of one double bond of CDT using hydrogen peroxide.

Materials:

• 1,5,9-cis,trans,trans-Cyclododecatriene (CDT)

• 30% Hydrogen peroxide (H₂O₂)

• Hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT) catalyst

• Water

Procedure:

• A mixture of a weighed amount of HAHPT catalyst, CDT, and 30% H₂O₂ is prepared.[3]

• The mixture is stirred at a desired temperature for a specified time.[3]

• Upon completion, the reaction mixture is cooled to room temperature.[3]

• The concentration of CDT, ECDD, and other components is determined by gas chromatography.[3]

Quantitative Data Summary: Epoxidation of CDT

Parameter	Condition	CDT Conversion (%)	ECDD Selectivity (%)	Reference
Molar Ratio (CDT/H₂O₂)	3:1	27.5	96.7	[2]
2:1	42.0	92.2	[2]
Temperature (°C)	45-65	No significant effect	No significant effect	[2]
Catalyst Amount (mol ratio cat/H₂O₂)	≥ 1/1000	Stable	Stable	[2]
Optimized Conditions	CDT/H₂O₂ = 3:1, 55°C, 1h, cat/H₂O₂ ≥ 1/1000	-	-	[2]

Step 2: Hydrogenation of 1,2-Epoxy-5,9-cyclododecadiene (ECDD) to Cyclododecanol (CDOL)

This procedure involves the hydrogenation of the remaining double bonds and the reductive opening of the epoxide ring.

Materials:

• 1,2-Epoxy-5,9-cyclododecadiene (ECDD)

• Ethanol

• Raney Nickel catalyst

• Hydrogen gas (H₂)

Procedure:

• A stainless steel autoclave is charged with Raney Nickel catalyst.[2]

• A solution of ECDD in ethanol is added to the autoclave.[2]

• The autoclave is sealed and purged with hydrogen gas.

• The reaction is carried out under hydrogen pressure at a specific temperature and for a set duration.

• After the reaction, the autoclave is cooled, and the catalyst is filtered off.

• The crude product is analyzed chromatographically to determine the yield of CDOL.[2]

Quantitative Data Summary: Hydrogenation of ECDD

Catalyst	Solvent	Temperature (°C)	Pressure (MPa)	Time (h)	CDOL Yield (%)	Reference
Raney Nickel	Ethanol	100	5.0	5	95.2	[2]

Step 3: Oxidation of Cyclododecanol (CDOL) to Cyclododecanone (CDON)

The final step is the oxidation of the secondary alcohol, cyclododecanol, to the desired ketone, cyclododecanone.

Materials:

• Cyclododecanol (CDOL)

• 30% Hydrogen peroxide (H₂O₂)

• Hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT) catalyst

• t-Butanol

• Water

Procedure:

• A mixture of a weighed amount of HAHPT catalyst, CDOL, t-butanol, and 30% H₂O₂ is prepared.[2]

• The mixture is refluxed for the desired time.[2]

• After completion, the mixture is cooled to room temperature.[2]

• The concentration of CDOL, CDON, and other components is determined by the internal standard method using gas chromatography.[2]

Quantitative Data Summary: Oxidation of CDOL

Parameter	Condition	CDON Yield (%)	Reference
Molar Ratio (cat/CDOL/t-BuOH/H₂O₂)	1/1000/750/2000	93.6 (average over 5 runs)	[2]
Overall Yield (3 steps)	-	53.4	[1][2]

Chemical Transformation Diagrams

The following diagrams illustrate the key chemical transformations in the synthesis process.

Caption: Epoxidation of Cyclododecatriene to 1,2-Epoxy-5,9-cyclododecadiene.

Caption: Hydrogenation of 1,2-Epoxy-5,9-cyclododecadiene to Cyclododecanol.

Caption: Oxidation of Cyclododecanol to Cyclododecanone.

Conclusion

The presented three-step synthesis provides an effective and environmentally conscious method for the production of cyclododecanone from cyclododecatriene. The use of hydrogen peroxide as an oxidant and the described catalytic systems offer high yields and selectivities. This protocol serves as a comprehensive guide for researchers in synthetic chemistry and materials science for the laboratory-scale synthesis of this important industrial chemical.

References

• 1. scirp.org [scirp.org]
• 2. scirp.org [scirp.org]
• 3. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [file.scirp.org]
• 4. US20090227815A1 - Process for the preparation of cyclododecanone - Google Patents [patents.google.com]

Application Notes and Protocols: Oxidation of Cyclododecanol to Cyclododecanone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the laboratory-scale oxidation of the secondary alcohol, cyclododecanol, to the corresponding ketone, cyclododecanone. This transformation is a fundamental reaction in organic synthesis, relevant to various research and development applications. The protocols presented here encompass a green chemistry approach using sodium hypochlorite, as well as classic methods employing chromium-based reagents, Dess-Martin periodinane, and Swern oxidation conditions.

Comparative Data of Oxidation Methods

The following table summarizes key quantitative parameters for various methods of oxidizing cyclododecanol to cyclododecanone, allowing for an at-a-glance comparison of different synthetic strategies.

Parameter	"Green" Bleach Oxidation	Jones Oxidation	Swern Oxidation	Dess-Martin Periodinane (DMP)
Oxidizing Agent	Sodium Hypochlorite (NaOCl)	Chromium Trioxide (CrO₃) in H₂SO₄	Oxalyl Chloride, DMSO, Triethylamine	Dess-Martin Periodinane
Stoichiometry (Oxidant)	~1.1 eq. (in excess)	~0.67 eq. CrO₃	1.1 - 1.5 eq. Oxalyl Chloride	1.1 - 1.5 eq. DMP
Solvent	Acetone/Acetic Acid	Acetone	Dichloromethane (DCM)	Dichloromethane (DCM)
Reaction Temperature	40-50 °C[1]	0 °C to Room Temperature	-78 °C to Room Temperature	Room Temperature
Reaction Time	30 - 60 minutes[1][2]	15 - 30 minutes	1 - 2 hours	1 - 4 hours[3]
Typical Yield	82%[4]	High	High (>90%)	High (>90%)
Work-up	Extraction with organic solvent, washing[5]	Quenching with isopropanol, filtration, extraction	Quenching with water, extraction	Quenching with Na₂S₂O₃, extraction[6]
Safety/Environmental	Relatively safe, "green"[1]	Toxic, carcinogenic Cr(VI) waste[2][7]	Malodorous dimethyl sulfide byproduct, toxic CO gas[8]	Potentially explosive reagent, requires careful handling[3][9]

Experimental Protocols

Protocol 1: Green Oxidation using Sodium Hypochlorite (Bleach)

This protocol is adapted from a common undergraduate organic chemistry experiment and represents an environmentally benign approach to the oxidation.[1][4]

Materials:

• Cyclododecanol (0.5 g)[1][4]

• Acetone (1.2 mL)[1][4]

• Glacial Acetic Acid (0.4 mL)[1][4]

• Commercial Bleach (~5.3% Sodium Hypochlorite, 4.5 mL)[1]

• Diethyl ether or other suitable extraction solvent

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate or magnesium sulfate

• Starch-iodide paper for testing for excess oxidant[10]

Procedure:

• Reaction Setup: In a 25-mL round-bottom flask equipped with a magnetic stir bar, combine cyclododecanol (0.5 g), acetone (1.2 mL), and glacial acetic acid (0.4 mL).[1][4] Set up the apparatus for heating under reflux.

• Oxidation: Begin stirring the mixture and warm it to approximately 45 °C.[1] Maintain this temperature throughout the reaction.

• Using a Pasteur pipet, add commercial bleach (4.5 mL) dropwise through the top of the condenser over a period of about 30 minutes.[1][2]

• After the addition is complete, continue to stir the mixture at 45 °C for another 10-15 minutes.

• Reaction Monitoring: Test for the presence of excess oxidant by placing a drop of the aqueous layer onto a strip of starch-iodide paper. A dark blue-black color indicates the presence of excess hypochlorite and that the reaction is complete.[10] If the test is negative, add an additional small portion of bleach and continue heating for another 10 minutes before re-testing.

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel.

• Add diethyl ether to the separatory funnel and shake to extract the product. Allow the layers to separate and remove the aqueous layer.[5]

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (to neutralize any remaining acetic acid), water, and finally with saturated sodium chloride solution (brine).[5]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation: Decant or filter the solution to remove the drying agent. Remove the solvent by rotary evaporation to yield the crude cyclododecanone, which should be a white solid upon cooling.[5][11]

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as aqueous methanol.[4]

Protocol 2: Jones Oxidation

This protocol uses a strong, chromium-based oxidizing agent. Caution: Chromium(VI) compounds are toxic and carcinogenic. Handle with extreme care in a fume hood and dispose of waste appropriately.[2][7]

Materials:

• Cyclododecanol

• Acetone (reagent grade)

• Jones Reagent (a solution of chromium trioxide in concentrated sulfuric acid and water)

• Isopropanol (for quenching)

• Extraction solvent (e.g., diethyl ether)

Procedure:

• Reaction Setup: Dissolve cyclododecanol in acetone in a flask equipped with a magnetic stir bar and cooled in an ice-water bath.

• Oxidation: While stirring vigorously, add Jones reagent dropwise to the alcohol solution. The reaction is exothermic; maintain the temperature below 35°C.[12] The color of the solution will change from orange to a greenish precipitate.[13]

• Continue adding the reagent until a faint orange color persists in the solution, indicating that the alcohol has been consumed.[12]

• Work-up: Add a small amount of isopropanol to quench any excess oxidant until the green color of Cr(III) is stable.

• Remove the chromium salts by filtration.

• Isolation: Transfer the filtrate to a separatory funnel and add water. Extract the product with diethyl ether.

• Wash the combined organic extracts with water and brine, then dry over an anhydrous drying agent.

• Remove the solvent by rotary evaporation to yield cyclododecanone.

Protocol 3: Swern Oxidation

This method uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride and is known for its mild conditions. Caution: This reaction produces volatile and malodorous dimethyl sulfide and acutely toxic carbon monoxide gas. It must be performed in an efficient fume hood.[8]

Materials:

• Dimethyl sulfoxide (DMSO)

• Oxalyl chloride

• Dichloromethane (DCM, anhydrous)

• Cyclododecanol

• Triethylamine (or another hindered base)

Procedure:

• Activator Formation: In a three-necked flask under an inert atmosphere (nitrogen or argon), add anhydrous DCM and cool to -78 °C (dry ice/acetone bath).

• Add oxalyl chloride to the cold DCM, followed by the dropwise addition of DMSO. Stir for a few minutes to form the chloro(dimethyl)sulfonium chloride intermediate.[8]

• Oxidation: Add a solution of cyclododecanol in DCM dropwise to the activated DMSO mixture, ensuring the temperature remains at -78 °C.

• After stirring for approximately 30 minutes, add triethylamine dropwise.[8] The mixture may become thick.

• Allow the reaction to warm slowly to room temperature.

• Work-up: Quench the reaction by adding water.

• Isolation: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM.

• Combine the organic layers and wash with dilute acid (e.g., 1M HCl), water, and brine. Dry over an anhydrous drying agent.

• Remove the solvent by rotary evaporation to afford the product.

Protocol 4: Dess-Martin Periodinane (DMP) Oxidation

This method uses a hypervalent iodine compound and is prized for its mildness and tolerance of sensitive functional groups.[14] Caution: Dess-Martin Periodinane is shock-sensitive and potentially explosive; handle with care.[3]

Materials:

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM, anhydrous)

• Cyclododecanol

• Saturated sodium bicarbonate solution

• Sodium thiosulfate solution

Procedure:

• Reaction Setup: Dissolve cyclododecanol in anhydrous DCM in a flask under an inert atmosphere.

• Oxidation: Add Dess-Martin periodinane (1.2 equivalents) to the solution at room temperature and stir.[3] Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, dilute the reaction mixture with an organic solvent like diethyl ether.

• Quench the reaction by washing with a saturated solution of sodium bicarbonate containing sodium thiosulfate.[6] Stir vigorously until the layers become clear.

• Isolation: Separate the layers and extract the aqueous phase with additional solvent.

• Combine the organic layers, wash with water and brine, and dry over an anhydrous drying agent.

• Remove the solvent by rotary evaporation to yield cyclododecanone.

Visualizations

References

• 1. chemistryconnected.com [chemistryconnected.com]
• 2. m.youtube.com [m.youtube.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Oxidation of Cyclododecanol | Purdue University - Edubirdie [edubirdie.com]
• 5. youtube.com [youtube.com]
• 6. ekwan.github.io [ekwan.github.io]
• 7. Jones oxidation - Wikipedia [en.wikipedia.org]
• 8. Swern oxidation - Wikipedia [en.wikipedia.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. juliethahn.com [juliethahn.com]
• 11. youtube.com [youtube.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. studymind.co.uk [studymind.co.uk]
• 14. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Mechanism of the Beckmann Rearrangement for Cyclododecanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Beckmann rearrangement is a pivotal organic reaction that transforms an oxime into an amide. A significant industrial application of this rearrangement is the synthesis of ω-laurolactam, the monomer for Nylon-12, from cyclododecanone oxime. This document provides a detailed overview of the reaction mechanism, various catalytic systems, and comprehensive experimental protocols for this transformation.

Introduction

The conversion of cyclododecanone to ω-laurolactam is a classic example of the Beckmann rearrangement, a reaction named after its discoverer, Ernst Otto Beckmann.[1] The process involves two key stages: the formation of cyclododecanone oxime from cyclododecanone and its subsequent acid-catalyzed rearrangement to the corresponding lactam.[2] Traditionally, strong acids such as concentrated sulfuric acid have been employed as catalysts.[3] However, due to issues with corrosion and the production of significant amounts of ammonium sulfate byproduct, there has been a considerable drive to develop milder and more environmentally benign catalytic systems.[4] Modern approaches utilize catalysts such as cyanuric chloride in combination with zinc chloride, as well as various solid acid catalysts like zeolites, which offer advantages in terms of handling, reusability, and waste reduction.[1][5]

Mechanism of the Beckmann Rearrangement

The Beckmann rearrangement of cyclododecanone oxime proceeds through a series of well-defined steps, initiated by the activation of the oxime's hydroxyl group. The generally accepted mechanism is as follows:

• Activation of the Hydroxyl Group: In the presence of an acid catalyst (like H₂SO₄ or a Lewis acid), the hydroxyl group of the cyclododecanone oxime is protonated, converting it into a good leaving group (water).[6][7]

• Concerted Rearrangement: The group anti-periplanar to the leaving group migrates to the nitrogen atom in a concerted step, leading to the departure of the leaving group.[1][3] This 1,2-shift results in the formation of a nitrilium ion intermediate.[6]

• Nucleophilic Attack: A water molecule acts as a nucleophile and attacks the electrophilic carbon of the nitrilium ion.[8]

• Deprotonation and Tautomerization: Subsequent deprotonation and tautomerization of the resulting intermediate yield the final product, the more stable ω-laurolactam.[6]

The overall reaction is stereospecific, with the migrating group being the one situated anti to the hydroxyl group on the oxime.[1]

Signaling Pathway Diagram

References

• 1. Beckmann rearrangement - Wikipedia [en.wikipedia.org]
• 2. Laurolactam - Wikipedia [en.wikipedia.org]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Beckmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Synthesis of Nylon-12 from Cyclododecanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of Nylon-12, a high-performance polymer, using cyclododecanone as a precursor. The synthesis is a three-step process involving the formation of cyclododecanone oxime, its Beckmann rearrangement to ω-laurolactam, and the subsequent ring-opening polymerization of ω-laurolactam to yield Nylon-12.

Synthesis Pathway Overview

The overall synthetic route from cyclododecanone to Nylon-12 is a well-established industrial process.[1] It begins with the oximation of cyclododecanone, followed by a catalytic Beckmann rearrangement to form the monomer, ω-laurolactam.[2][3] The final step is the ring-opening polymerization of this monomer to produce the polyamide, Nylon-12.[4]

Caption: Experimental workflow for Nylon-12 synthesis.

Quantitative Data Summary

The following table summarizes the key quantitative data for each step of the Nylon-12 synthesis process.

Step	Reaction	Reactants	Catalyst/Reagents	Temperature (°C)	Time	Yield (%)	Reference
1	Oximation	Cyclododecanone, Hydroxylamine Hydrochloride	Sodium Hydroxide	100 (Reflux)	-	95	[2]
2	Beckmann Rearrangement	Cyclododecanone Oxime	Cyanuric Chloride, Zinc Chloride	82 (Reflux)	60 min	90	[2]
3	Ring-Opening Polymerization	ω-Laurolactam	-	260-300	-	Nearly Quantitative	[4][5]

Experimental Protocols

Step 1: Synthesis of Cyclododecanone Oxime

This protocol details the conversion of cyclododecanone to its oxime derivative.

Materials:

• Cyclododecanone

• 95% Ethanol

• Hydroxylamine hydrochloride

• 10% (w/w) aqueous Sodium Hydroxide solution

• Deionized water

• Round bottom flask

• Reflux condenser

• Heating mantle

• Buchner funnel

• Filter paper

• Ice/water bath

Procedure:

• In a round bottom flask, dissolve 1.5 g of cyclododecanone in approximately 8 mL of 95% ethanol.[2]

• Add 0.6 g of hydroxylamine hydrochloride and 25 mL of deionized water to the flask.[2]

• Add 15 mL of a 10% by weight aqueous solution of NaOH.[2]

• Attach a reflux condenser and heat the solution to reflux (100 °C) using a heating mantle.[2]

• After the reaction is complete, chill the mixture in an ice/water bath to induce crystallization of the oxime product.[2]

• Recover the recrystallized cyclododecanone oxime via filtration using a Buchner funnel.[2]

• Allow the crystals to dry on filter paper and determine the mass to calculate the yield.[2] The expected melting point of the product is 132–133 °C.[2]

Step 2: Beckmann Rearrangement to ω-Laurolactam

This protocol describes the catalytic Beckmann rearrangement of cyclododecanone oxime to ω-laurolactam. This rearrangement can be effectively catalyzed by a combination of cyanuric chloride and zinc chloride.[3]

Materials:

• Cyclododecanone Oxime (from Step 1)

• Acetonitrile

• Cyanuric chloride

• Anhydrous zinc chloride

• Round bottom flask

• Reflux condenser

• Heating mantle

Procedure:

• To a round bottom flask, add the recrystallized cyclododecanone oxime.[2]

• Prepare a solution of 8.0 mg of cyanuric chloride and 11.5 mg of anhydrous zinc chloride in 12 mL of acetonitrile.[2]

• Add the acetonitrile solution to the round bottom flask containing the oxime.[2]

• Attach a reflux condenser and heat the solution to reflux (82 °C) for approximately 60 minutes.[2]

• Upon completion, the product, ω-laurolactam, can be isolated and purified.

Caption: Beckmann rearrangement of cyclododecanone oxime.

Step 3: Ring-Opening Polymerization to Nylon-12

This protocol outlines the final step of synthesizing Nylon-12 through the ring-opening polymerization of ω-laurolactam. This reaction is typically carried out at high temperatures.[4]

Materials:

• ω-Laurolactam (from Step 2)

• Polymerization reactor

• High-temperature heat source

Procedure:

• Place the purified ω-laurolactam monomer into a suitable polymerization reactor.

• Heat the reactor to a temperature range of 260–300 °C.[4]

• The ring-opening polymerization of laurolactam proceeds, and unlike the polymerization of caprolactam, it is not an equilibrium reaction, leading to a nearly quantitative yield of Nylon-12.[5]

• The process generally involves a prepolymerization step under pressure to facilitate the ring-opening reaction, followed by pressure release and polycondensation at atmospheric or reduced pressure to achieve a high molecular weight polymer.[6]

• Once the desired degree of polymerization is achieved, the molten Nylon-12 can be extruded and processed.

The resulting Nylon-12 is a versatile thermoplastic with excellent mechanical properties, low moisture absorption, and good chemical and thermal resistance.[7]

References

• 1. Synthesis of 12-aminododecenoic acid by coupling transaminase to oxylipin pathway enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. www1.udel.edu [www1.udel.edu]
• 3. Beckmann rearrangement - Wikipedia [en.wikipedia.org]
• 4. Nylon 12 - Wikipedia [en.wikipedia.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. US5283315A - Continuous hydrolytic polymerization of laurolactam - Google Patents [patents.google.com]
• 7. cetjournal.it [cetjournal.it]

Application Notes: The Role of Cyclododecanone in the Synthesis of Macrocyclic Musks

Introduction

Cyclododecanone, a readily available and inexpensive 12-membered cyclic ketone, serves as a crucial starting material in the fragrance industry for the synthesis of macrocyclic musks. These large-ring compounds, typically containing 15 to 17 atoms in the ring, are highly valued for their unique and persistent musk odor. Due to ethical considerations and the scarcity of natural musk from animal sources, synthetic routes to these compounds are of paramount importance.[1][2] Cyclododecanone's stable ring structure and versatile reactivity make it an ideal platform for various ring-expansion and functionalization strategies to construct the larger macrocycles required for the characteristic musk scent.[3] This document provides detailed application notes and experimental protocols for the synthesis of key macrocyclic musks from cyclododecanone, intended for researchers and scientists in the fields of organic synthesis and fragrance chemistry.

Synthetic Strategies from Cyclododecanone

Several synthetic methodologies have been developed to convert cyclododecanone into valuable macrocyclic musks. The primary strategies involve increasing the ring size through various chemical transformations.

• Ring Expansion Reactions: This is a common approach to introduce additional carbon atoms into the 12-membered ring of cyclododecanone. These methods can be categorized by the number of atoms added to the ring.[3][4]

• Baeyer-Villiger Oxidation: This reaction transforms a cyclic ketone into a lactone, a class of compounds that also includes important macrocyclic musks.[5][6][7][8]

• Multi-step Synthesis via Bicyclic Intermediates: Some routes involve the initial formation of a bicyclic system from cyclododecanone, which is subsequently cleaved to yield a larger monocyclic ring.[9][10]

The following diagram illustrates the general synthetic pathways from cyclododecanone to different classes of macrocyclic musks.

References

• 1. benchchem.com [benchchem.com]
• 2. Advances Toward the Sustainable Production of Novel Musk Compounds [escholarship.org]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. mdpi.com [mdpi.com]
• 6. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 7. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 8. Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Hydrogenation of Cyclododecanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The hydrogenation of cyclododecanone to produce cyclododecanol is a significant chemical transformation with applications in various fields, including the synthesis of fragrances, polymers, and pharmaceutical intermediates. Cyclododecanol itself is a valuable precursor for the production of macrocyclic musks and other complex organic molecules. The selection of an appropriate hydrogenation method is crucial for achieving high yields and selectivity, while also considering factors such as cost, safety, and environmental impact. This document provides detailed application notes and experimental protocols for the hydrogenation of cyclododecanone using common catalytic and chemical reduction methods.

Application Notes

The reduction of the carbonyl group in cyclododecanone to a hydroxyl group can be achieved through several methods, primarily categorized as catalytic hydrogenation and chemical reduction.

• Catalytic Hydrogenation: This method involves the use of a metal catalyst, such as Raney Nickel or Palladium on Carbon (Pd/C), in the presence of hydrogen gas (H₂). It is a widely used industrial process known for its high efficiency and the generation of minimal waste, as the catalyst can often be recovered and reused. The choice of catalyst and reaction conditions (temperature, pressure, solvent) can influence the reaction rate and selectivity.

• Chemical Reduction: This approach utilizes reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). These reagents are convenient for laboratory-scale synthesis due to their ease of use and mild reaction conditions. Sodium borohydride is generally preferred for its selectivity towards aldehydes and ketones, and its stability in protic solvents like ethanol and methanol.

• Catalytic Transfer Hydrogenation: This is a variation of catalytic hydrogenation where the hydrogen is transferred from a donor molecule (e.g., isopropanol, formic acid) instead of using gaseous hydrogen. This method can offer advantages in terms of experimental setup and safety.

The choice of method depends on the desired scale of the reaction, available equipment, and the required purity of the final product. For large-scale industrial production, catalytic hydrogenation is often the most economical choice. For smaller-scale laboratory synthesis, the convenience of chemical reduction with NaBH₄ is often advantageous.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Raney Nickel

This protocol is adapted from a procedure for the hydrogenation of a similar substrate, epoxycyclododecadiene, to cyclododecanol, which has been reported to achieve high yields.[1][2]

Materials:

• Cyclododecanone

• Raney Nickel (activated)

• Ethanol (anhydrous)

• Hydrogen gas (H₂)

• Nitrogen or Argon gas (for inerting)

• Stainless steel autoclave or a Parr hydrogenation apparatus

• Filtration apparatus (e.g., Buchner funnel with Celite)

Procedure:

• Reactor Preparation: Ensure the stainless steel autoclave is clean and dry.

• Charging the Reactor: In an inert atmosphere (e.g., inside a glovebox or under a stream of nitrogen), carefully add the Raney Nickel catalyst (~1.5 g per 10 g of substrate) to the autoclave.

• Add the cyclododecanone (10 g) and ethanol (100 mL) to the autoclave.

• Sealing and Purging: Seal the autoclave securely. Purge the system with nitrogen or argon gas to remove any residual air, and then purge with hydrogen gas.

• Reaction: Pressurize the autoclave with hydrogen gas to 3.0 - 3.5 MPa.

• Begin stirring the reaction mixture and heat the autoclave to 100 °C.

• Maintain these conditions for 8 hours. The reaction progress can be monitored by techniques such as Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen gas in a well-ventilated fume hood.

• Purge the autoclave with nitrogen gas.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Wash the filter cake with a small amount of ethanol. Caution: Raney Nickel is pyrophoric and must be handled with care, especially when dry. Keep the filter cake wet with water or ethanol at all times.

• Product Isolation: Remove the solvent from the filtrate by rotary evaporation to obtain the crude cyclododecanol.

• Purification (if necessary): The crude product can be further purified by recrystallization or distillation.

Protocol 2: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This is a general protocol for the hydrogenation of ketones using Pd/C.

Materials:

• Cyclododecanone

• 10% Palladium on Carbon (Pd/C)

• Methanol or Ethanol

• Hydrogen gas (H₂) in a balloon

• Schlenk flask or a round-bottom flask with a three-way stopcock

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., syringe filter with Celite or a Buchner funnel)

Procedure:

• Setup: Place the cyclododecanone (1 g) and methanol (20 mL) in the Schlenk flask with a magnetic stir bar.

• Inerting: Flush the flask with an inert gas (nitrogen or argon).

• Catalyst Addition: Carefully add the 10% Pd/C catalyst (5-10% by weight of the substrate) to the flask under a positive pressure of the inert gas.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this process 3-5 times to ensure the atmosphere is saturated with hydrogen.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or GC. The reaction is typically complete within a few hours to overnight.

• Work-up: Once the reaction is complete, carefully vent the hydrogen balloon in a fume hood.

• Purge the flask with an inert gas.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite or a syringe filter to remove the Pd/C catalyst. Rinse the filter with a small amount of the solvent.

• Product Isolation: Remove the solvent from the filtrate using a rotary evaporator to yield cyclododecanol.

Protocol 3: Chemical Reduction using Sodium Borohydride (NaBH₄)

This protocol describes a straightforward reduction of cyclododecanone using NaBH₄.

Materials:

• Cyclododecanone

• Sodium borohydride (NaBH₄)

• Methanol or Ethanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dilute hydrochloric acid (e.g., 1 M HCl)

• Dichloromethane or diethyl ether for extraction

• Separatory funnel

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolution: Dissolve the cyclododecanone (5 g) in methanol (50 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution in an ice bath to 0-5 °C.

• Addition of NaBH₄: Slowly add sodium borohydride (1.2 equivalents) in small portions to the stirred solution. Effervescence (hydrogen gas evolution) will be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quenching: Carefully quench the reaction by slowly adding dilute hydrochloric acid until the effervescence ceases and the solution is acidic.

• Solvent Removal: Remove most of the methanol by rotary evaporation.

• Extraction: Add water to the residue and extract the product with dichloromethane or diethyl ether (3 x 30 mL).

• Washing: Combine the organic extracts and wash with water and then with brine.

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent by rotary evaporation to obtain the crude cyclododecanol.

• Purification: The product can be purified by recrystallization if necessary.

Data Presentation

The following tables summarize quantitative data for the hydrogenation of cyclododecanone and related substrates from various sources. It is important to note that the reaction conditions and substrates may vary, so direct comparison of yields between different methods should be made with caution.

Table 1: Catalytic Hydrogenation of Cyclododecanone and Related Compounds

Catalyst	Substrate	Solvent	Temperature (°C)	Pressure (MPa)	Time (h)	Yield of Cyclododecanol (%)	Reference
Raney Nickel	Epoxycyclododecadiene	Ethanol	100	3.0 - 3.5	8	up to 94.9	[1][2]
Palladium	Epoxycyclododecane	Not specified	125 - 150	1.0 - 2.0	Not specified	72	[3]

Table 2: Transfer Hydrogenation of Cyclododecanone

Catalyst System	Hydrogen Donor	Base	Temperature (°C)	Time (min)	Conversion (%)	Reference
NN-Mn(I) complex	Isopropanol	t-BuONa	90	360	Lower than other ketones	[4]

Note: For the transfer hydrogenation using the NN-Mn(I) complex, the original paper notes a lower conversion for cyclododecanone compared to other cyclic and acyclic ketones, suggesting it is a less reactive substrate under these specific conditions.[4]

Visualization

The following diagram illustrates the general experimental workflow for the catalytic hydrogenation of cyclododecanone.

General workflow for catalytic hydrogenation.

Safety Precautions

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. All hydrogenation reactions should be conducted in a well-ventilated fume hood, away from ignition sources. Ensure all connections in the hydrogenation apparatus are secure to prevent leaks.

• Catalysts: Palladium on carbon and especially Raney Nickel can be pyrophoric, meaning they can ignite spontaneously upon exposure to air, particularly when dry or containing adsorbed hydrogen. Handle these catalysts in an inert atmosphere whenever possible. Do not allow the catalyst to dry on filter paper. Quench spent catalyst by suspending it in water.

• Sodium Borohydride: NaBH₄ reacts with water and acidic solutions to produce flammable hydrogen gas. It should be handled with care, and additions should be done slowly to control the rate of reaction.

• General Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, when performing these experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Selectivity control in hydrogenation through adaptive catalysis using ruthenium nanoparticles on a CO2-responsive support - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [scirp.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Quantifying Cyclododecanone Purity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of Cyclododecanone purity using Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with UV Detection (HPLC-UV), and Quantitative Nuclear Magnetic Resonance (qNMR). The protocols are designed to be readily implemented in a laboratory setting for quality control and research purposes.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas Chromatography is a robust and widely used technique for assessing the purity of volatile and semi-volatile compounds like Cyclododecanone. The principle relies on the separation of components in a mixture based on their differential partitioning between a stationary phase and a mobile gas phase. A Flame Ionization Detector (FID) is commonly used for its high sensitivity to organic compounds.

Experimental Protocol

1.1. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Detector: Flame Ionization Detector (FID).

• Column: Agilent DB-5ms (or equivalent), 30 m x 0.25 mm I.D., 0.25 µm film thickness. This is a non-polar column suitable for the analysis of a wide range of organic compounds.

• Injector: Split/Splitless injector.

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 10 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

1.2. Sample and Standard Preparation:

• Sample Solution: Accurately weigh approximately 100 mg of the Cyclododecanone sample into a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent such as dichloromethane or acetone.

• Standard Solution (for external standard calibration): Prepare a stock solution of high-purity Cyclododecanone (≥99.5%) at a concentration of 10 mg/mL in the chosen solvent. Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 0.1 mg/mL to 2.0 mg/mL.

• Internal Standard (optional but recommended for improved precision): Prepare a stock solution of a suitable internal standard (e.g., n-dodecane or another high-boiling, non-interfering compound) at a concentration of 1 mg/mL. Add a consistent amount of the internal standard solution to all sample and standard solutions.

1.3. Data Analysis and Purity Calculation:

• Identification: Identify the Cyclododecanone peak in the chromatogram based on its retention time, which should be consistent with the standard.

• Quantification:

  • Area Percent Method (for preliminary screening): Purity (%) = (Area of Cyclododecanone peak / Total area of all peaks) x 100. This method assumes that all components have the same response factor in the FID, which may not be accurate for high-purity samples.

  • External Standard Method: Generate a calibration curve by plotting the peak area of the Cyclododecanone standards against their known concentrations. Determine the concentration of Cyclododecanone in the sample solution from the calibration curve and calculate the purity based on the initial sample weight.

  • Internal Standard Method: Calculate the response factor (RF) for Cyclododecanone relative to the internal standard using the standard solutions. Determine the concentration of Cyclododecanone in the sample by comparing the peak area ratio of Cyclododecanone to the internal standard with the calculated response factor.

Quantitative Data Summary (Typical Performance)

Parameter	Typical Value
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.01 - 0.05 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.15 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Note: These values are representative and should be determined for each specific instrument and method validation.

Experimental Workflow: GC-FID Analysis of Cyclododecanone

Caption: Workflow for Cyclododecanone purity analysis by GC-FID.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a powerful separation technique that can be used for the purity determination of non-volatile or thermally labile compounds. For a ketone like Cyclododecanone, which has a chromophore, UV detection is a suitable choice.

Experimental Protocol

2.1. Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and variable wavelength detector.

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm, or equivalent reversed-phase column.

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Elution:

  • 0-15 min: 60% B to 90% B

  • 15-20 min: Hold at 90% B

  • 20.1-25 min: Re-equilibrate at 60% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

2.2. Sample and Standard Preparation:

• Sample Solution: Accurately weigh approximately 10 mg of the Cyclododecanone sample into a 10 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Standard Solution: Prepare a stock solution of high-purity Cyclododecanone (≥99.5%) at a concentration of 1 mg/mL in acetonitrile. Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 0.01 mg/mL to 0.2 mg/mL.

2.3. Data Analysis and Purity Calculation:

• Identification: The Cyclododecanone peak is identified by its retention time, matching that of the standard.

• Quantification: Generate a calibration curve by plotting the peak area of the Cyclododecanone standards against their concentrations. Determine the concentration of Cyclododecanone in the sample solution from the calibration curve and calculate the purity based on the initial sample weight.

Quantitative Data Summary (Typical Performance)

Parameter	Typical Value
Linearity (R²)	> 0.998
Limit of Detection (LOD)	0.5 - 2 µg/mL
Limit of Quantification (LOQ)	2 - 7 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	97 - 103%

Note: These values are representative and should be determined for each specific instrument and method validation.

Experimental Workflow: HPLC-UV Analysis of Cyclododecanone

Caption: Workflow for Cyclododecanone purity analysis by HPLC-UV.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the determination of the absolute purity of a substance without the need for a reference standard of the analyte itself. The quantification is based on the direct proportionality between the integrated signal area of a specific nucleus (typically ¹H) and the number of nuclei contributing to that signal.

Experimental Protocol

3.1. Instrumentation and Conditions:

• NMR Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent.

• Probe: 5 mm broadband probe.

• Solvent: Deuterated chloroform (CDCl₃) containing a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone).

• Pulse Program: A standard 90° pulse sequence.

• Acquisition Parameters:

  • Relaxation delay (d1): 5 x T₁ of the slowest relaxing proton (typically 30-60 seconds to ensure full relaxation).

  • Number of scans (ns): 16 or more for good signal-to-noise ratio.

  • Spectral width: Sufficient to cover all signals of interest.

  • Acquisition time: ≥ 3 seconds.

3.2. Sample and Standard Preparation:

• Internal Standard Stock Solution: Accurately prepare a stock solution of the certified internal standard in CDCl₃ at a known concentration.

• Sample Preparation: Accurately weigh approximately 10-20 mg of the Cyclododecanone sample into an NMR tube. Add a precise volume (e.g., 0.6 mL) of the internal standard stock solution to the NMR tube. Ensure complete dissolution.

3.3. Data Analysis and Purity Calculation:

• Spectrum Processing: Process the acquired FID with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz). Perform phasing and baseline correction.

• Integration: Integrate a well-resolved signal of Cyclododecanone and a signal of the internal standard.

• Purity Calculation: The purity of Cyclododecanone is calculated using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (m_IS / m_sample) * P_IS * 100

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = Mass

  • P = Purity of the internal standard

  • subscripts "sample" and "IS" refer to Cyclododecanone and the internal standard, respectively.

Quantitative Data Summary (Typical Performance)

Parameter	Typical Value
Precision (%RSD)	< 1%
Accuracy	High (primary method)

Logical Relationship: qNMR Purity Determination

Caption: Logical inputs for qNMR purity calculation.

Application Note: Quantitative Analysis of Cyclododecanone by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed and robust method for the quantitative analysis of cyclododecanone using Gas Chromatography-Mass Spectrometry (GC-MS). Cyclododecanone is a synthetic macrocyclic ketone widely used as a fragrance ingredient in various consumer products. Accurate and precise quantification is essential for quality control in manufacturing, formulation development, and safety assessments. This document provides a comprehensive protocol, including sample preparation, GC-MS parameters, and method validation data, to ensure reliable and reproducible results for researchers, scientists, and professionals in the drug development and fragrance industries.

Introduction

Cyclododecanone (C₁₂H₂₂O, Molar Mass: 182.30 g/mol ) is a key component in the formulation of many perfumes and scented products due to its persistent, musk-like odor. The increasing demand for this compound necessitates a reliable analytical method for its quantification in various matrices. Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for this purpose, offering high sensitivity, selectivity, and structural elucidation capabilities. This method has been developed to provide a straightforward and validated approach for the determination of cyclododecanone.

Experimental Protocols

Sample Preparation

The sample preparation protocol is designed to be simple and effective for the analysis of cyclododecanone in liquid samples.

Materials:

• Cyclododecanone standard (≥99% purity)

• Dichloromethane (DCM), HPLC grade

• Methanol, HPLC grade

• Volumetric flasks (10 mL, 50 mL, 100 mL)

• Micropipettes

• Autosampler vials (2 mL) with caps and septa

• Syringe filters (0.45 µm)

Procedure:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of cyclododecanone standard and dissolve it in 100 mL of dichloromethane in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with dichloromethane to achieve concentrations ranging from 0.1 µg/mL to 50 µg/mL.

• Sample Preparation: For liquid samples, accurately dilute a known volume or weight of the sample with dichloromethane to fall within the calibration range. For solid samples, dissolve a known weight in dichloromethane, sonicate for 15 minutes, and then dilute as necessary.

• Filtration: Filter all prepared standards and samples through a 0.45 µm syringe filter into a 2 mL autosampler vial before GC-MS analysis.

GC-MS Instrumentation and Conditions

The analysis is performed on a standard gas chromatograph coupled with a single quadrupole mass spectrometer.

Instrumentation:

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Autosampler: Agilent 7693A (or equivalent)

GC Parameters:

Parameter	Value
Column	Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness)
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial temperature 80 °C, hold for 1 min, ramp to 280 °C at 20 °C/min, hold for 5 min

MS Parameters:

Parameter	Value
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Scan Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (m/z)	182.2
Qualifier Ions (m/z)	55.1, 98.1
Solvent Delay	4 min

Data Presentation

The following tables summarize the quantitative data obtained from the method validation for cyclododecanone analysis.

Table 1: Chromatographic and Mass Spectral Data

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Cyclododecanone	~10.5	182.2	55.1	98.1

Table 2: Method Validation Parameters

Parameter	Result
Linearity Range (µg/mL)	0.1 - 50
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD) (µg/mL)	0.03
Limit of Quantification (LOQ) (µg/mL)	0.1
Accuracy (% Recovery)	98.5 - 102.3%
Precision (% RSD)	< 5%

Mandatory Visualization

Caption: Experimental workflow for the GC-MS analysis of Cyclododecanone.

Caption: Logical relationship of inputs and outputs for the analytical method.

Conclusion

The GC-MS method described in this application note provides a reliable, sensitive, and accurate means for the quantitative analysis of cyclododecanone. The sample preparation is straightforward, and the instrumental analysis is robust, making it suitable for routine quality control and research applications. The validation data demonstrates that the method meets the requirements for linearity, accuracy, and precision, ensuring high-quality results for professionals in the fragrance and related industries.

Application Notes and Protocols for the Spectroscopic Analysis of Cyclododecanone by ¹H and ¹³C NMR

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the interpretation of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of cyclododecanone. Included are detailed experimental protocols for data acquisition, a summary of expected spectral data, and logical diagrams to aid in the understanding of the structure-spectrum correlations.

Introduction to NMR Spectroscopy of Cyclododecanone

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. For a compound like cyclododecanone, a 12-membered cyclic ketone, NMR provides invaluable information about the electronic environment of each proton and carbon atom. Due to the molecule's size and conformational flexibility, the NMR spectra exhibit characteristic features that can be interpreted to confirm its structure.

The ¹H NMR spectrum is characterized by broad, overlapping multiplets for the methylene protons, with distinct signals for the protons alpha to the carbonyl group. The ¹³C NMR spectrum shows a clear downfield signal for the carbonyl carbon and a series of signals in the aliphatic region corresponding to the different methylene groups in the ring.

Data Presentation

The following tables summarize the expected chemical shifts for the ¹H and ¹³C NMR spectra of cyclododecanone, recorded in deuterated chloroform (CDCl₃).

Table 1: ¹H NMR Spectral Data for Cyclododecanone in CDCl₃

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
α-CH₂ (protons on C2 and C12)	~ 2.46	Multiplet	4H
β-CH₂ (protons on C3 and C11)	~ 1.72	Multiplet	4H
Other CH₂ (protons on C4-C10)	~ 1.30	Broad Multiplet	14H

Table 2: ¹³C NMR Spectral Data for Cyclododecanone in CDCl₃

Carbon Atom	Chemical Shift (δ, ppm)
C=O (C1)	~ 212
α-CH₂ (C2, C12)	~ 40
β-CH₂ (C3, C11)	~ 25
Other CH₂ (C4-C10)	~ 22-24

Interpretation of NMR Spectra

¹H NMR Spectrum

The ¹H NMR spectrum of cyclododecanone displays three main regions of interest. The protons on the carbons alpha to the carbonyl group (C2 and C12) are deshielded due to the electron-withdrawing effect of the carbonyl and therefore resonate downfield at approximately 2.46 ppm.[1][2] These signals typically appear as a multiplet due to coupling with the adjacent β-protons.

The protons on the beta carbons (C3 and C11) are found at around 1.72 ppm, also as a multiplet. The remaining fourteen protons of the methylene groups in the ring are shielded and overlap to form a broad multiplet centered at approximately 1.30 ppm. The complexity of these multiplets arises from the conformational mobility of the large ring, which leads to similar magnetic environments and complex spin-spin coupling patterns for many of the protons.

¹³C NMR Spectrum

In the proton-decoupled ¹³C NMR spectrum, the carbonyl carbon (C1) is the most deshielded and appears as a distinct signal at a high chemical shift, typically around 212 ppm.[2] The carbons alpha to the carbonyl group (C2 and C12) resonate at approximately 40 ppm. The remaining methylene carbons of the ring give rise to a group of closely spaced signals in the 22-25 ppm region. Due to the symmetry of the molecule and the similar electronic environments of the methylene groups distant from the carbonyl, some of these signals may overlap.

Experimental Protocols

The following are detailed protocols for the acquisition of high-quality ¹H and ¹³C NMR spectra of cyclododecanone.

Protocol 1: Sample Preparation

• Sample Weighing: Accurately weigh approximately 10-20 mg of pure cyclododecanone.

• Solvent Selection: Use a high-purity deuterated solvent, typically deuterated chloroform (CDCl₃), for dissolving the sample.

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Internal Standard (Optional): For highly accurate chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm). If TMS is not used, the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H NMR; δ = 77.16 ppm for ¹³C NMR) can be used for calibration.

Protocol 2: ¹H NMR Data Acquisition

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the field frequency using the deuterium signal from the solvent. Tune and match the probe for the ¹H frequency.

• Shimming: Perform automated or manual shimming of the magnetic field to achieve optimal homogeneity, which is indicated by a sharp and symmetrical lock signal.

• Acquisition Parameters:

  • Pulse Program: Use a standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: Set a spectral width of approximately -2 to 12 ppm.

  • Number of Scans: For a sample of this concentration, 8 to 16 scans are typically sufficient to obtain a good signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is generally adequate.

• Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Perform baseline correction.

  • Calibrate the chemical shift scale using the internal standard (TMS) or the residual solvent peak.

  • Integrate the signals to determine the relative number of protons.

Protocol 3: ¹³C NMR Data Acquisition

• Instrument Setup: Use the same sample as for the ¹H NMR. Tune and match the probe for the ¹³C frequency.

• Acquisition Parameters:

  • Pulse Program: Use a standard proton-decoupled pulse program (e.g., 'zgpg30' on Bruker instruments) to simplify the spectrum by removing ¹H-¹³C coupling.

  • Spectral Width: A typical spectral width for ¹³C NMR is 0 to 220 ppm.

  • Number of Scans: Due to the low natural abundance of the ¹³C isotope, a larger number of scans (e.g., 1024 or more) is generally required to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 2 seconds is a good starting point.

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum.

  • Perform baseline correction.

  • Calibrate the chemical shift scale using the internal standard (TMS) or the solvent peak (CDCl₃ at 77.16 ppm).

Visualizations

The following diagrams illustrate the relationships between the chemical structure of cyclododecanone and its NMR spectral features.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Ketones | OpenOChem Learn [learn.openochem.org]

Application Note: Identification of Functional Groups in Cyclododecanone using FTIR Spectroscopy

Introduction

Cyclododecanone is a cyclic ketone of significant interest in the pharmaceutical and fragrance industries, often serving as a key intermediate in the synthesis of various organic compounds. Its molecular structure, characterized by a twelve-membered ring and a carbonyl functional group, gives rise to a unique vibrational spectrum. Fourier-Transform Infrared (FTIR) spectroscopy is a rapid, non-destructive, and highly sensitive analytical technique ideal for the identification and characterization of functional groups within a molecule. This application note provides a detailed protocol for the analysis of cyclododecanone using FTIR spectroscopy, outlines the interpretation of its spectrum, and presents the characteristic vibrational frequencies in a clear, tabular format for easy reference by researchers, scientists, and drug development professionals.

Principle of FTIR Spectroscopy

FTIR spectroscopy operates on the principle that molecules absorb infrared radiation at specific frequencies that correspond to the vibrational energies of their chemical bonds. When a sample is irradiated with a broad spectrum of infrared light, its functional groups will absorb energy and vibrate in characteristic ways, such as stretching and bending. The resulting spectrum is a plot of infrared intensity versus wavenumber (cm⁻¹), which serves as a unique "molecular fingerprint." For cyclododecanone, the most prominent absorption bands are expected to arise from the stretching of the carbonyl (C=O) group and the stretching and bending vibrations of the methylene (CH₂) groups within the cycloalkane ring.

Data Presentation: Characteristic FTIR Absorption Bands of Cyclododecanone

The FTIR spectrum of cyclododecanone is dominated by a strong absorption band corresponding to the carbonyl group and several bands related to the hydrocarbon backbone. The precise positions of these bands can provide insights into the molecular structure and environment. The quantitative data for the key vibrational modes of cyclododecanone are summarized in the table below. This data has been compiled from the National Institute of Standards and Technology (NIST) gas-phase FTIR spectrum of cyclododecanone.[1]

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode
~2935	Strong	CH₂	Asymmetric Stretching
~2865	Strong	CH₂	Symmetric Stretching
~1715	Very Strong	C=O	Stretching
~1465	Medium	CH₂	Scissoring (Bending)
~1445	Medium	CH₂	Scissoring (Bending)

Experimental Protocols

To obtain a high-quality FTIR spectrum of cyclododecanone, which is a solid at room temperature, two common sample preparation techniques are recommended: the Potassium Bromide (KBr) pellet method and the Attenuated Total Reflectance (ATR) method.

Protocol 1: KBr Pellet Method

This traditional method involves dispersing the solid sample in a dry, IR-transparent matrix of potassium bromide.

Materials and Equipment:

• Cyclododecanone sample

• Spectroscopy-grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Pellet press with die set

• FTIR spectrometer

Procedure:

• Sample Grinding: In a dry agate mortar, finely grind approximately 1-2 mg of the cyclododecanone sample.

• Mixing with KBr: Add approximately 100-200 mg of dry KBr powder to the mortar. Gently but thoroughly mix the sample and KBr until a homogenous powder is obtained.

• Pellet Formation: Transfer the powder mixture to the die of a pellet press. Apply pressure (typically 8-10 tons) for a few minutes to form a thin, transparent, or translucent pellet.

• Background Spectrum: Place an empty pellet holder into the FTIR spectrometer and acquire a background spectrum to account for atmospheric and instrumental interferences.

• Sample Analysis: Mount the KBr pellet containing the sample in the sample holder and place it in the FTIR spectrometer.

• Data Acquisition: Acquire the FTIR spectrum of the sample, typically in the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹. Co-add 16 to 32 scans to improve the signal-to-noise ratio.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

Protocol 2: Attenuated Total Reflectance (ATR) Method

ATR is a modern and rapid technique that requires minimal sample preparation.

Materials and Equipment:

• Cyclododecanone sample

• FTIR spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide crystal)

• Spatula

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

Procedure:

• Background Spectrum: Ensure the ATR crystal is clean. With nothing on the crystal, lower the press and acquire a background spectrum.

• Sample Application: Place a small amount of the cyclododecanone powder directly onto the surface of the ATR crystal using a clean spatula.

• Applying Pressure: Lower the press arm of the ATR accessory to ensure firm and uniform contact between the sample and the crystal.

• Data Acquisition: Acquire the FTIR spectrum of the sample over the desired range (e.g., 4000-400 cm⁻¹) with an appropriate resolution (e.g., 4 cm⁻¹). Co-adding 16 to 32 scans is recommended.

• Data Processing: The final spectrum is obtained after the software performs an automatic background subtraction.

• Cleaning: After the measurement, retract the press arm, remove the sample, and clean the ATR crystal surface thoroughly with a lint-free wipe soaked in a suitable solvent.

Visualization of Experimental Workflow

The logical flow of the FTIR analysis for cyclododecanone, from sample preparation to data interpretation, is illustrated in the following diagram.

Caption: Experimental workflow for FTIR analysis of cyclododecanone.

Conclusion

FTIR spectroscopy is a powerful and efficient technique for the structural elucidation of cyclododecanone. The characteristic strong absorption band around 1715 cm⁻¹ unequivocally confirms the presence of the ketone functional group, while the bands in the 2800-3000 cm⁻¹ and 1400-1500 cm⁻¹ regions correspond to the C-H stretching and bending vibrations of the cycloalkane ring, respectively. The detailed protocols provided for both the KBr pellet and ATR methods offer reliable procedures for obtaining high-quality spectra. This application note serves as a comprehensive guide for researchers and professionals in utilizing FTIR for the routine analysis and quality control of cyclododecanone and related cyclic ketones.

References

• 1. Cyclododecanone [webbook.nist.gov]

Technical Notes & Optimization

How to improve the yield of Cyclododecanone synthesis?

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of cyclododecanone synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial synthesis routes for cyclododecanone?

A1: The two main industrial routes for synthesizing cyclododecanone (CDON) start from either cyclododecatriene (CDT) or cyclododecane.

• From 1,5,9-Cyclododecatriene (CDT): This common method is a multi-step process that includes:

  • Epoxidation: Selective epoxidation of CDT to epoxycyclododecadiene (ECDD).

  • Hydrogenation: Hydrogenation of ECDD to produce cyclododecanol (CDOL).[1][2]

  • Oxidation: Oxidation of CDOL to the final product, cyclododecanone.[1][2]

• From Cyclododecane: This route involves the oxidation of cyclododecane, typically with air or other oxidizing agents, to a mixture of cyclododecanol and cyclododecanone. The cyclododecanol is then further oxidized or dehydrogenated to yield cyclododecanone.[3][4] While a major industrial process, it can face challenges with selectivity, especially at higher conversion rates.[5]

Historically, other methods such as acyloin condensation from dicarboxylic acid esters and ketonic decarboxylation have been used, but they generally result in lower yields.[1][2][3]

Q2: What factors most significantly influence the yield in the CDT to CDON synthesis pathway?

A2: Several factors can significantly impact the overall yield in the synthesis of cyclododecanone from cyclododecatriene. Key parameters to control include:

• Catalyst Selection and Concentration: The choice of catalyst is crucial for both the epoxidation and oxidation steps. For instance, using a phase-transfer catalyst like hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT) with hydrogen peroxide as the oxidant has been shown to be effective.[1][2] The catalyst-to-substrate ratio must be optimized to maximize conversion and selectivity.

• Oxidant Concentration: The molar ratio of the oxidant (e.g., hydrogen peroxide) to the substrate at each oxidative step needs to be carefully controlled to prevent over-oxidation and the formation of byproducts.[1]

• Reaction Temperature: Temperature affects the reaction rate and selectivity. Optimal temperatures need to be maintained for each step (epoxidation, hydrogenation, and oxidation) to achieve the best results.[1]

• Solvent System: The choice of solvent can influence catalyst activity and product solubility. In some eco-friendly protocols, water is used as the primary solvent, with co-solvents like t-butanol added to mitigate issues such as foaming.[1][2]

Q3: What are common byproducts in cyclododecanone synthesis, and how can their formation be minimized?

A3: In the synthesis starting from CDT, potential byproducts include diepoxides and unreacted starting materials from the epoxidation step.[1] Over-oxidation during the final step can also lead to other impurities. In the synthesis from cyclododecane via nitric acid oxidation of the alcohol/ketone mixture, shorter-chain dicarboxylic acids like adipic, glutaric, and succinic acids are common byproducts.[6]

To minimize byproduct formation:

• Optimize Reaction Conditions: Carefully control temperature, pressure, and reactant ratios to favor the desired reaction pathway.[6]

• Catalyst Selection: Use selective catalysts that promote the formation of the desired product over side reactions.

• Control Oxidant Addition: Gradual or portion-wise addition of the oxidizing agent can help prevent localized high concentrations that may lead to over-oxidation.

• Purification of Intermediates: Purifying the intermediates at each step can prevent the carry-over of impurities that might interfere with subsequent reactions.

Troubleshooting Guide

Problem 1: Low Yield in the Epoxidation of CDT to ECDD

Possible Cause	Suggested Solution
Suboptimal Hydrogen Peroxide Concentration	The molar ratio of CDT to H₂O₂ is critical. An increase in the ratio from 3:1 to 2:1 can increase CDT conversion but may decrease ECDD selectivity.[1] It is recommended to start with a 3:1 ratio.
Incorrect Reaction Temperature	The reaction temperature influences both conversion and selectivity. An optimal temperature of 55°C has been reported for this step.[7]
Insufficient Catalyst Amount	The catalyst-to-substrate ratio should be optimized. A molar ratio of catalyst to H₂O₂ of at least 1/1000 is recommended.[7]
Catalyst Deactivation	If recycling the catalyst, ensure it is properly recovered and handled to maintain its activity. The catalyst has been shown to be recyclable for at least three cycles without significant loss of activity.[1]

Problem 2: Foaming During the Oxidation of Cyclododecanol (CDOL) to Cyclododecanone (CDON)

Possible Cause	Suggested Solution
Reaction in an Aqueous System	The use of hydrogen peroxide in water can lead to foaming.
Use of a Co-solvent/Defoamer	The addition of t-butanol can act as a defoamer. An optimal molar ratio of CDOL to t-butanol is 1:0.75.[1]

Problem 3: Incomplete Conversion of Cyclododecanol to Cyclododecanone

Possible Cause	Suggested Solution
Insufficient Oxidant	Ensure an adequate amount of the oxidizing agent is used. For the HAHPT/H₂O₂ system, an optimal molar ratio of cat/CDOL/t-BuOH/H₂O₂ was found to be 1/1000/750/2000.[1]
Suboptimal Catalyst to Substrate Ratio	A decrease in the molar ratio of cat/CDOL from 1/200 to 1/1000 has been shown to increase CDON selectivity from 92.8% to 96.5% while maintaining CDOL conversion.[1]
Reaction Time Too Short	Ensure the reaction is allowed to proceed for a sufficient duration.

Experimental Protocols

Protocol 1: Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [1][2]

This three-step protocol utilizes hydrogen peroxide as an environmentally benign oxidizing agent.

Step 1: Selective Epoxidation of Cyclododecatriene (CDT)

• Materials: 1,5,9-cis,trans,trans-CDT, 30% Hydrogen Peroxide (H₂O₂), Hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT) catalyst, Water.

• Procedure:

  • In a reaction vessel, combine CDT, H₂O₂, and the HAHPT catalyst in water.

  • Maintain a molar ratio of CDT/H₂O₂ of approximately 3:1.[1]

  • Stir the mixture at a controlled temperature (e.g., 55°C) for a designated time (e.g., 2 hours).[7]

  • After the reaction, cool the mixture and determine the concentration of the resulting epoxycyclododecadiene (ECDD) chromatographically.

Step 2: Hydrogenation of Epoxycyclododecadiene (ECDD)

• Materials: ECDD from Step 1, Raney Nickel catalyst, Ethanol.

• Procedure:

  • Conduct the hydrogenation of ECDD in ethanol as the solvent using a Raney Nickel catalyst.[1]

  • Perform the reaction under a hydrogen atmosphere at a suitable pressure and temperature until the uptake of hydrogen ceases.

  • Filter off the catalyst to obtain a solution of cyclododecanol (CDOL).

Step 3: Oxidation of Cyclododecanol (CDOL) to Cyclododecanone (CDON)

• Materials: CDOL from Step 2, HAHPT catalyst, 30% H₂O₂, t-Butanol, Water.

• Procedure:

  • Combine CDOL, HAHPT catalyst, and a mixture of water and t-butanol (to prevent foaming) in a reaction vessel.[1]

  • The optimal molar ratio is approximately cat/CDOL/t-BuOH/H₂O₂ = 1/1000/750/2000.[1]

  • Add H₂O₂ to the mixture and stir at an optimized temperature.

  • Upon completion, the crude product can be purified to yield cyclododecanone. An average yield of 93.6% for this step has been reported.[1]

Quantitative Data Summary

Table 1: Effect of H₂O₂ Amount on the Epoxidation of CDT [1]

Molar Ratio (CDT/H₂O₂)	CDT Conversion (%)	ECDD Selectivity (%)
3:1	27.5	96.7
2:1	42.0	92.2

Reaction Conditions: Temperature = 35°C, Molar Ratio (H₂O₂:catalyst) = 200:1, Time = 2h.

Table 2: Effect of Temperature on the Epoxidation of CDT [1]

Temperature (°C)	CDT Conversion (%)	ECDD Selectivity (%)
35	42.0	92.2
45	55.4	88.5
55	61.8	85.1
65	63.2	80.7

Reaction Conditions: Molar Ratio (H₂O₂/CDT/cat) = 600/200/1.

Table 3: Effect of Catalyst Amount on the Oxidation of CDOL [1]

Molar Ratio (cat/CDOL)	CDOL Conversion (%)	CDON Selectivity (%)
1/200	98.2	92.8
1/500	98.0	95.3
1/1000	97.8	96.5

Reaction Conditions: Molar Ratio (CDOL/t-BuOH/H₂O₂) = 1/0.75/3.

Visualizations

Caption: Workflow for the synthesis of Cyclododecanone from Cyclododecatriene.

Caption: Troubleshooting logic for low yield in Cyclododecanone synthesis.

References

• 1. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [scirp.org]
• 2. scirp.org [scirp.org]
• 3. Cyclododecanone - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US20090227815A1 - Process for the preparation of cyclododecanone - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Identifying and minimizing byproducts in Cyclododecanone production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of cyclododecanone. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the common industrial synthesis routes for cyclododecanone, and what are the primary byproducts for each?

A1: The main industrial production routes for cyclododecanone starting from butadiene are:

• Traditional Multi-step Process: This is the most established method.[1][2]

  • Cyclotrimerization of butadiene to produce 1,5,9-cyclododecatriene (CDT).

  • Hydrogenation of CDT to cyclododecane.

  • Oxidation of cyclododecane (typically with air and a boric acid catalyst) to a mixture of cyclododecanol and cyclododecanone.[2]

  • Dehydrogenation of cyclododecanol to yield cyclododecanone.[2]

  • Primary Byproducts: The oxidation of cyclododecane is a critical step where selectivity can be low. To avoid unwanted side reactions, the conversion is often kept low (around 30%).[2] If the oxidation process is not well-controlled, it can lead to the formation of shorter-chain dicarboxylic acids such as adipic acid, glutaric acid, and succinic acid, particularly if the process is intended to produce dodecanedioic acid as the final product.[1] The process also generates a significant amount of cyclododecanol which needs to be separated and converted to cyclododecanone in a subsequent step.[2]

• "Eco-Friendly" Synthesis via Epoxidation: This route avoids some of the harsh conditions of the traditional process.[3][4]

  • Selective epoxidation of CDT with an oxidizing agent like hydrogen peroxide to form epoxycyclododecadiene (ECDD).

  • Hydrogenation of ECDD to yield cyclododecanol.

  • Oxidation of cyclododecanol to cyclododecanone.[3]

  • Primary Byproducts: In the epoxidation step, the formation of diepoxides can occur if the reaction conditions are not optimized.[3] During the hydrogenation of ECDD to epoxycyclododecane (a related intermediate), byproducts such as cyclododecanol and cyclododecane can be formed.[5] The final oxidation of cyclododecanol to cyclododecanone may also lack complete selectivity, resulting in unreacted starting material.[3]

• Synthesis via Cyclododecene Intermediate: This is a more recent and efficient process.[2]

  • Partial hydrogenation of CDT to cyclododecene.

  • Oxidation of cyclododecene using dinitrogen monoxide (N₂O) to produce cyclododecanone.[2]

  • Primary Byproducts: This route is generally more selective, but trace amounts of byproducts such as cyclododecene epoxide and 11-dodecanal have been reported.[2][6]

Q2: How can I identify and quantify byproducts in my cyclododecanone synthesis?

A2: A systematic approach is crucial for identifying and quantifying byproducts. The general workflow involves separation, identification, and quantification.

• Separation: Chromatographic techniques are essential for separating the byproducts from the main product and unreacted starting materials.

  • Gas Chromatography (GC): An effective method for separating volatile compounds.[7]

  • High-Performance Liquid Chromatography (HPLC): Suitable for less volatile compounds.[8]

• Identification: Spectroscopic methods are used to determine the chemical structure of the isolated byproducts.

  • Mass Spectrometry (MS): Often coupled with GC (GC-MS), it helps determine the molecular weight and fragmentation pattern of the byproducts.[8]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical structure and connectivity of atoms.[9][10]

• Quantification: Once identified, the amount of each byproduct can be determined.

  • GC with Flame Ionization Detection (FID): A robust method for quantifying organic compounds. The peak area of each component is proportional to its concentration.[7]

  • HPLC with a suitable detector (e.g., UV, RI, or ELSD): The choice of detector depends on the chemical nature of the byproducts.[11]

  • Internal Standard Method: This method involves adding a known amount of a reference compound (internal standard) to the sample before analysis. This allows for more accurate quantification by correcting for variations in injection volume and detector response.[3]

Troubleshooting Guides

Issue 1: Low Yield of Cyclododecanone and High Levels of Unreacted Intermediates (e.g., Cyclododecanol)

Potential Cause	Troubleshooting Action
Incomplete Dehydrogenation (Traditional Process): The dehydrogenation of cyclododecanol to cyclododecanone is an equilibrium-limited reaction.[2]	- Optimize Reaction Temperature: Ensure the reaction is carried out at the optimal temperature for the catalyst being used. - Catalyst Activity: Check the activity of the dehydrogenation catalyst. It may need regeneration or replacement. - Product Removal: If feasible in your setup, consider removing hydrogen gas as it is formed to shift the equilibrium towards the product.
Inefficient Oxidation of Cyclododecanol ("Eco-Friendly" Process): The oxidation of the secondary alcohol to the ketone may be incomplete.[3]	- Optimize Oxidant-to-Substrate Ratio: An insufficient amount of the oxidizing agent (e.g., hydrogen peroxide) will result in incomplete conversion.[3] - Catalyst Loading: Ensure the correct catalyst loading is used. Too little catalyst can lead to slow and incomplete reactions.[3] - Reaction Time: The reaction may not have been allowed to proceed for a sufficient amount of time. Monitor the reaction progress using TLC or GC.
Low Conversion in Cyclododecene Oxidation: The oxidation of cyclododecene may not be going to completion.[2]	- Optimize Temperature and Pressure: The reaction of cyclododecene with N₂O is sensitive to temperature and pressure. Ensure these parameters are within the optimal range.[2] - Catalyst (if used): If a catalyst is employed, verify its activity and concentration.

Issue 2: Formation of Significant Amounts of Diepoxide Byproducts (in the "Eco-Friendly" Synthesis)

Potential Cause	Troubleshooting Action
Incorrect Stoichiometry: An excess of the epoxidizing agent (e.g., hydrogen peroxide) relative to cyclododecatriene can lead to the formation of diepoxides.[3]	- Adjust Molar Ratios: Carefully control the molar ratio of the reactants. A study on the epoxidation of CDT with H₂O₂ showed that increasing the CDT/H₂O₂ molar ratio from 2:1 to 3:1 increased the selectivity for the desired monoepoxide (ECDD) from 92.2% to 96.7%.[3]
Prolonged Reaction Time: Allowing the reaction to proceed for too long can also result in the formation of diepoxides.	- Monitor Reaction Progress: Use techniques like GC or TLC to monitor the consumption of the starting material and the formation of the desired product and byproducts. Stop the reaction once the optimal conversion of the starting material is achieved.

The following table summarizes the effect of the H₂O₂ amount on the epoxidation of CDT, as reported in a study.[3]

Molar Ratio (CDT/H₂O₂)	CDT Conversion (%)	ECDD Selectivity (%)
3:1	27.5	96.7
2:1	42.0	92.2

Issue 3: Decreased Reaction Rate in the Isomerization of Epoxycyclododecane to Cyclododecanone

Potential Cause

Troubleshooting Action

Presence of Hydroxyl-Containing Impurities: Impurities such as cyclododecanol can significantly inhibit the isomerization reaction.[5]

- Purify the Starting Material: It is crucial to use high-purity epoxycyclododecane. If the starting material is synthesized via the hydrogenation of epoxycyclododecadiene, ensure that the formation of cyclododecanol as a byproduct is minimized.[5] Distillation can be used to remove hydroxyl-containing impurities.[5] - Choice of Hydrogenation Catalyst: When preparing epoxycyclododecane from epoxycyclododecadiene, using a platinum-supported catalyst is preferred over palladium or nickel catalysts, as it minimizes the formation of cyclododecanol.[5]

Experimental Protocols

Protocol: Identification and Quantification of Byproducts by Gas Chromatography (GC)

This protocol provides a general guideline for the analysis of a reaction mixture from cyclododecanone synthesis. The specific parameters may need to be optimized for your particular instrument and sample matrix.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

• Column: A suitable capillary column, for example, a non-polar column like a DB-5MS or a polar column like a wax column, depending on the analytes.[8]

• Carrier Gas: Helium or hydrogen.

• Sample Preparation:

  • Dilute a small, accurately weighed amount of the crude reaction mixture in a suitable solvent (e.g., acetone, dichloromethane).

  • For quantitative analysis, add a known amount of an internal standard to the sample. The internal standard should be a compound that is not present in the sample, is well-resolved from all other peaks, and has a similar response factor to the analytes of interest.[3]

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at a lower temperature (e.g., 60 °C) and ramp up to a higher temperature (e.g., 280 °C) at a controlled rate (e.g., 10 °C/min).[8]

  • Detector Temperature: 300 °C[7]

• Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • Identify the peaks corresponding to cyclododecanone, unreacted starting materials, and byproducts by comparing their retention times with those of pure standards.

  • For quantification, calculate the concentration of each component based on its peak area relative to the peak area of the internal standard.

Visualizations

Logical Workflow for Byproduct Identification and Minimization

Caption: A logical workflow for identifying and minimizing byproducts in chemical synthesis.

Synthesis Routes to Cyclododecanone

References

• 1. benchchem.com [benchchem.com]
• 2. US20090227815A1 - Process for the preparation of cyclododecanone - Google Patents [patents.google.com]
• 3. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [scirp.org]
• 4. researchgate.net [researchgate.net]
• 5. US6861563B2 - Process for preparation of cyclododecanone - Google Patents [patents.google.com]
• 6. WO2005030689A2 - Method for producing cyclododecanone - Google Patents [patents.google.com]
• 7. agilent.com [agilent.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. How do you perform purity analysis? - Chromatography Forum [chromforum.org]

Technical Support Center: Purification of Crude Cyclododecanone

Welcome to the technical support center for the purification of crude cyclododecanone. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the purification of crude cyclododecanone.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude cyclododecanone?

A1: Crude cyclododecanone can contain a variety of impurities depending on the synthetic route. Common impurities include:

• Unreacted starting materials: Such as cyclododecanol or cyclododecane.

• Byproducts of the synthesis: These can include boric esters (if boric acid is used in the oxidation of cyclododecane), bicyclic C12 ketones, and other oxidation or rearrangement products.[1]

• Solvents: Residual solvents from the reaction or initial extraction steps.

• Degradation products: Formed during the reaction or subsequent workup.

Q2: Why is the purification of cyclododecanone important?

A2: The purity of cyclododecanone is critical for its downstream applications, particularly in the synthesis of polymers like Nylon-12 (via laurolactam) and in the fragrance industry. Impurities can negatively affect the polymerization process, leading to polymers with lower molecular weight and altered physical properties.[1] For fragrance applications, even trace impurities can impact the final scent profile.

Q3: What are the primary methods for purifying crude cyclododecanone?

A3: The most common and effective methods for purifying crude cyclododecanone are:

• Recrystallization: A technique for purifying solid compounds.

• Vacuum Distillation: Suitable for separating compounds with different boiling points, especially for high-boiling compounds like cyclododecanone to prevent decomposition.

• Flash Chromatography: A technique that uses a stationary phase (like silica gel) and a mobile phase to separate components of a mixture based on their polarity.

Q4: Which purification method should I choose?

A4: The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity of the cyclododecanone.

• Recrystallization is effective for removing small amounts of impurities from a solid that is already relatively pure.

• Vacuum distillation is ideal for separating cyclododecanone from non-volatile residues or from impurities with significantly different boiling points.[2]

• Flash chromatography offers high resolution and is suitable for separating complex mixtures or when very high purity is required.

Purification Techniques: Data and Protocols

This section provides a comparative overview of the common purification techniques for cyclododecanone, along with detailed experimental protocols.

Data Presentation: Comparison of Purification Techniques

Technique	Typical Purity	Typical Recovery Yield	Advantages	Disadvantages
Recrystallization	>98%	70-90%	Simple setup, good for removing minor impurities.	Can have lower yields due to solubility of the product in the mother liquor.
Vacuum Distillation	>99%	80-95%	Effective for large quantities and removing non-volatile impurities.[2]	Requires specialized glassware; potential for thermal decomposition if not controlled.
Flash Chromatography	>99.5%	60-85%	High separation efficiency for complex mixtures.	More time-consuming, requires solvents and stationary phase, may be less suitable for very large scales.

Experimental Protocols

Objective: To purify solid crude cyclododecanone by removing soluble and insoluble impurities.

Materials:

• Crude cyclododecanone

• Methanol

• Water

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection: A mixture of methanol and water is a commonly used solvent system for the recrystallization of cyclododecanone.

• Dissolution: Place the crude cyclododecanone in an Erlenmeyer flask. Add a minimal amount of hot methanol to dissolve the solid completely. The solution should be heated to near the boiling point of methanol.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. Keep the solution hot during this process to prevent premature crystallization.

• Crystallization: Slowly add hot water to the hot methanol solution until the solution becomes slightly cloudy (the saturation point). Then, add a few drops of hot methanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Allow the flask to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold methanol/water mixture to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or by air drying.

Objective: To purify crude cyclododecanone by separating it from non-volatile impurities and compounds with different boiling points.

Materials:

• Crude cyclododecanone

• Round-bottom flask

• Short-path distillation head

• Receiving flask

• Thermometer

• Heating mantle with a stirrer

• Vacuum pump and tubing

• Cold trap

• Vacuum grease

Procedure:

• Apparatus Setup: Assemble the vacuum distillation apparatus. Ensure all glassware is free of cracks. Lightly grease all ground glass joints to ensure a good seal.

• Charging the Flask: Add the crude cyclododecanone and a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Applying Vacuum: Connect the apparatus to the vacuum pump with a cold trap in between. Slowly and carefully apply the vacuum. The pressure should be monitored if a manometer is available.

• Heating: Once a stable vacuum is achieved, begin heating the distillation flask with the heating mantle. Stir the contents to ensure even boiling.

• Distillation: Collect the fraction that distills at the boiling point of cyclododecanone at the given pressure. The boiling point of cyclododecanone is approximately 109-111 °C at 10 mmHg.

• Completion: Stop the distillation when the temperature drops or when only a small amount of residue remains in the distillation flask.

• Cooling and Collection: Allow the apparatus to cool to room temperature before slowly releasing the vacuum. The purified cyclododecanone is in the receiving flask.

Objective: To achieve high purity cyclododecanone by separating it from closely related impurities using column chromatography.

Materials:

• Crude cyclododecanone

• Silica gel (for flash chromatography)

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Solvent System Selection: Determine a suitable solvent system using thin-layer chromatography (TLC). A common system for a moderately polar compound like cyclododecanone is a mixture of hexane and ethyl acetate. The ideal solvent system should give the cyclododecanone an Rf value of approximately 0.2-0.4.

• Column Packing: Pack the chromatography column with silica gel as a slurry in the chosen solvent system.

• Sample Loading: Dissolve the crude cyclododecanone in a minimal amount of the eluent or a more polar solvent like dichloromethane. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen solvent system. Apply gentle air pressure to achieve a steady flow rate.

• Fraction Collection: Collect fractions in test tubes. Monitor the separation by TLC analysis of the collected fractions.

• Combining and Evaporation: Combine the fractions containing the pure cyclododecanone. Remove the solvent using a rotary evaporator to obtain the purified product.

Troubleshooting Guides

Recrystallization Troubleshooting

Vacuum Distillation Troubleshooting

Flash Chromatography Troubleshooting

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]

Troubleshooting common issues in the oxidation of cyclododecanol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the oxidation of cyclododecanol to cyclododecanone.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification of cyclododecanone.

Q1: My reaction appears to be incomplete. How can I check for the presence of the oxidizing agent and what should I do if it's depleted?

A1: To verify the presence of excess oxidizing agent (hypochlorite), you can use starch-iodide test paper.[1][2] Withdraw a small amount of the aqueous layer from your reaction mixture with a Pasteur pipet and spot it onto the damp test paper.[1] An immediate blue-black color indicates that sufficient oxidant is still present.[1] If the test is negative, the hypochlorite has been consumed. You should add more of the oxidizing solution (e.g., commercial bleach) in small portions (e.g., 0.4-1 mL), continue heating and stirring for a few minutes, and then re-test.[1][2] Repeat this process until a positive test is achieved.[1]

Q2: I'm observing a low yield of cyclododecanone after the reaction. What are the potential causes and how can I improve it?

A2: Low yields can stem from several factors:

• Incomplete Reaction: As addressed in Q1, ensure an excess of the oxidizing agent is present throughout the reaction.

• Suboptimal Temperature: The reaction temperature should be carefully maintained. For the oxidation with sodium hypochlorite in acetic acid/acetone, a temperature of around 45°C (±5°C) is recommended.[1]

• Losses During Workup: Significant product loss can occur during extraction and transfer steps. Ensure you are performing multiple extractions of the aqueous layer with your organic solvent (e.g., diethyl ether) to maximize recovery.[3]

• Inefficient Purification: Overly aggressive recrystallization can lead to a lower recovery of the final product. Ensure the correct solvent system is used (e.g., methanol/water) and that the cooling process is gradual to allow for optimal crystal formation.[1][4]

Q3: My final product is impure. What are the likely contaminants and how can I remove them?

A3: Common impurities include unreacted cyclododecanol, acidic byproducts from the oxidation, and potential side-products.[5]

• Unreacted Cyclododecanol: This can be removed through careful recrystallization.

• Acidic Impurities: Washing the organic layer with a saturated sodium bicarbonate solution during the workup will neutralize any remaining acetic acid or other acidic byproducts.[3]

• Side-Products: Alpha-halogenation of the cyclododecanone product can occur.[6] Purification by distillation or chromatography may be necessary if simple recrystallization is insufficient. A patent suggests that adding a small amount of an alkali compound and then distilling can help remove acidic and ester impurities.[5]

Q4: I'm having trouble with the workup procedure. Can you outline the key steps?

A4: A typical workup for the oxidation of cyclododecanol involves several steps to isolate and purify the cyclododecanone:

• Extraction: After cooling the reaction mixture, it is typically transferred to a separatory funnel. The product is extracted from the aqueous layer into an organic solvent like diethyl ether.[3]

• Washing: The organic layer is then washed sequentially to remove impurities.

  • A wash with saturated aqueous sodium bisulfite can be used.[1]

  • A wash with saturated aqueous sodium bicarbonate neutralizes residual acid.[3]

  • A final wash with saturated aqueous sodium chloride (brine) helps to remove residual water from the organic layer.[1]

• Drying: The organic solution is dried over an anhydrous drying agent such as sodium sulfate.[1][3]

• Solvent Removal: The drying agent is filtered off, and the organic solvent is removed, often using a rotary evaporator, to yield the crude product.[2][4]

• Purification: The crude product is then purified, typically by recrystallization from a solvent system like methanol/water.[1][4]

Quantitative Data Summary

The following table summarizes typical reactant quantities for a miniscale oxidation of cyclododecanol.

Reagent/Component	Quantity	Role	Reference
Cyclododecanol	0.5 g	Starting Material	[1]
Acetone	1.2 mL	Solvent	[1]
Glacial Acetic Acid	0.4 mL	Catalyst/Acid Source	[1]
Commercial Bleach (~5.3% NaOCl)	4.5 mL (initial)	Oxidizing Agent	[1]
Diethyl Ether	2 x 5 mL portions	Extraction Solvent	[3]
Saturated Sodium Bicarbonate	5 mL	Neutralizing Wash	[3]
Saturated Sodium Bisulfite	5 mL	Reducing Wash	[1]
Saturated Sodium Chloride	5 mL	Washing/Drying Aid	[1]
Anhydrous Sodium Sulfate	Several spatula-tips	Drying Agent	[1]

Experimental Protocol: Oxidation of Cyclododecanol with Sodium Hypochlorite

This protocol is a representative miniscale procedure for the oxidation of cyclododecanol to cyclododecanone.

1. Reaction Setup:

• In a 25-mL round-bottom flask, combine 0.5 g of cyclododecanol, 1.2 mL of acetone, and 0.4 mL of glacial acetic acid.[1]

• Add a magnetic stir bar to the flask.

• Set up the apparatus for heating under reflux.[1]

2. Oxidation:

• Begin stirring the mixture and warm it to approximately 45°C. Maintain this temperature throughout the reaction.[1]

• Using a Pasteur pipet, add 4.5 mL of commercial bleach (sodium hypochlorite solution) dropwise through the top of the condenser over a period of about 30 minutes.[1][7]

• After the addition is complete, stop stirring and heating to allow the layers to separate.[1]

• Test the aqueous layer for the presence of excess hypochlorite using starch-iodide paper. If the test is negative, add an additional 0.4 mL of bleach, stir with heating for 2-3 minutes, and re-test. Continue adding bleach in portions until a positive test is observed.[1]

3. Workup and Isolation:

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with a 5-mL portion of diethyl ether. Separate the layers and save the organic layer. Extract the aqueous layer a second time with another 5-mL portion of diethyl ether.[3]

• Combine the two organic extracts.[3]

• Wash the combined organic extracts sequentially with 5-mL portions of saturated aqueous sodium bisulfite and saturated aqueous sodium chloride.[1]

• Transfer the organic solution to an Erlenmeyer flask and dry it over anhydrous sodium sulfate.[1]

• Decant or filter the dried solution to remove the sodium sulfate.

• Remove the diethyl ether by simple distillation or using a rotary evaporator to obtain the crude cyclododecanone.[2]

4. Purification:

• Recrystallize the crude product from an aqueous methanol solution to obtain purified cyclododecanone.[1]

5. Analysis:

• Weigh the final product to calculate the percent yield.[1]

• Determine the melting point of the purified cyclododecanone.[1]

• Obtain an IR spectrum of the starting material and the product to confirm the conversion of the hydroxyl group to a carbonyl group.[1]

Visualizations

Caption: Experimental workflow for the oxidation of cyclododecanol.

Caption: Troubleshooting logic for common oxidation issues.

References

• 1. chemistryconnected.com [chemistryconnected.com]
• 2. juliethahn.com [juliethahn.com]
• 3. youtube.com [youtube.com]
• 4. Oxidation of Cyclododecanol | Purdue University - Edubirdie [edubirdie.com]
• 5. JPH05977A - Method for purifying mixture of cyclododecanol and cyclododecanone - Google Patents [patents.google.com]
• 6. homework.study.com [homework.study.com]
• 7. youtube.com [youtube.com]

Optimizing reaction conditions for the synthesis of Cyclododecanone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of cyclododecanone.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of cyclododecanone, providing potential causes and actionable solutions.

Problem	Potential Cause(s)	Recommended Action(s)
Low Yield of Cyclododecanone	Incomplete Oxidation: The oxidizing agent may not have been sufficient or the reaction may not have gone to completion.	- Ensure the correct stoichiometry of the oxidizing agent is used. For instance, in the oxidation of cyclododecanol, a slight excess of the oxidizing agent might be necessary.- Monitor the reaction progress using techniques like TLC or GC to ensure completion before workup.[1]
Suboptimal Reaction Temperature: The temperature may be too low for the reaction to proceed efficiently or too high, leading to side reactions.	- Maintain the reaction temperature within the optimal range for the specific protocol. For the oxidation of cyclododecanol using bleach, a temperature of around 45°C ± 5°C is recommended.[2]
Poor Quality of Reagents: Impurities in starting materials or solvents can interfere with the reaction.	- Use reagents and solvents of appropriate purity. If necessary, purify solvents and reagents before use.[3]
Loss of Product During Workup: Significant amounts of product can be lost during extraction, washing, and purification steps.	- Ensure efficient extraction by performing multiple extractions with the appropriate solvent.- Minimize transfers between glassware.[1]- When washing the organic layer, avoid vigorous shaking that can lead to emulsion formation.[4]
Formation of Byproducts	Over-oxidation: In the synthesis from cyclododecatriene, over-oxidation can lead to the formation of diepoxides instead of the desired monoepoxide intermediate.[5][6]	- Carefully control the molar ratio of the oxidant (e.g., hydrogen peroxide) to the starting material. A 3:1 molar ratio of CDT to H₂O₂ has been shown to favor the formation of the monoepoxide.[5][6]
Incomplete Hydrogenation: During the conversion of epoxycyclododecadiene (ECDD) to cyclododecanol (CDOL), incomplete hydrogenation can leave unreacted starting material.	- Ensure the catalyst (e.g., Raney nickel) is active and used in the appropriate amount.- Monitor the reaction to completion.
Side Reactions from Impurities: Acidic or basic impurities can catalyze unwanted side reactions.	- Neutralize the reaction mixture properly during workup. For example, washing with a sodium bicarbonate solution can remove acidic residues.[2][4]
Reaction Foaming	Gas Evolution: Vigorous gas evolution, for example, from the decomposition of hydrogen peroxide, can cause foaming.	- In the oxidation of cyclododecanol with H₂O₂, adding a co-solvent like t-butanol can act as a defoamer.[5]
Presence of Surfactants: Certain catalysts or reagents might have surfactant-like properties.	- Ensure proper mixing to avoid localized high concentrations of reagents that might promote foaming.
Difficult Product Purification	Presence of Oily Impurities: The crude product may be an oil that is difficult to crystallize.	- The oil should solidify upon cooling. If it doesn't, try scratching the inside of the flask or seeding with a small crystal of the pure product.- Recrystallization from a suitable solvent system, such as methanol/water, can help in obtaining a pure, solid product.[2][7]
Residual Catalyst: Traces of the catalyst can contaminate the final product.	- In the eco-friendly synthesis from CDT, the HAHPT catalyst precipitates from the reaction mixture and can be removed by filtration.[5]

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the industrial synthesis of cyclododecanone?

A1: Industrially, cyclododecanone is primarily produced from cyclododecane, which is obtained by the hydrogenation of cyclododecatriene (CDT).[8][9] The cyclododecane is then oxidized, often in the presence of boric acid, to a mixture of cyclododecanol and cyclododecanone. The cyclododecanol is subsequently dehydrogenated to yield more cyclododecanone.[8]

Q2: I am following the three-step synthesis from cyclododecatriene (CDT) and my yield of the final cyclododecanone is low. Which step is the most critical to optimize?

A2: Each step is crucial, but the initial selective epoxidation of CDT to epoxycyclododecadiene (ECDD) significantly impacts the overall yield.[5][6] Over-oxidation to diepoxide is a common side reaction that should be minimized by carefully controlling the stoichiometry of hydrogen peroxide.[5][6] The subsequent hydrogenation and oxidation steps also require careful control of conditions to maximize yield.

Q3: During the oxidation of cyclododecanol with bleach, how do I know if the reaction is complete?

A3: You can test for the presence of excess oxidizing agent (hypochlorite) using starch-iodide paper. A few drops of the aqueous layer are placed on the damp test paper. If the paper immediately turns blue-black, it indicates that sufficient bleach has been added and the reaction is likely complete.[2]

Q4: What are some common byproducts to look out for in the synthesis of cyclododecanone?

A4: In the synthesis from cyclododecatriene, the main byproduct is the diepoxide of cyclododecadiene formed during the epoxidation step.[5][6] In the industrial oxidation of cyclododecane, the primary "byproduct" is cyclododecanol, which is typically converted to cyclododecanone in a subsequent step.[8] When cyclododecanone is used to synthesize dodecanedioic acid, shorter-chain dicarboxylic acids can be formed as byproducts.[10]

Q5: How can I purify crude cyclododecanone?

A5: Crude cyclododecanone, which may be an oil after initial workup, can be purified by recrystallization. A common solvent system for this is a mixture of methanol and water.[2][7] The purified product should be a white solid with a melting point of around 59-62°C.[11]

Experimental Protocols

Protocol 1: Oxidation of Cyclododecanol to Cyclododecanone using Sodium Hypochlorite (Bleach)

Materials:

• Cyclododecanol

• Acetone

• Glacial acetic acid

• Commercial bleach (approx. 5.3% sodium hypochlorite)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium bisulfite solution

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Methanol

• Water

Procedure:

• In a 25 mL round-bottom flask equipped with a stir bar, combine 0.5 g of cyclododecanol, 1.2 mL of acetone, and 0.4 mL of glacial acetic acid.

• Set up the apparatus for heating under reflux and warm the mixture to approximately 45°C, maintaining this temperature throughout the reaction.[2]

• Using a Pasteur pipet, add 4.5 mL of commercial bleach dropwise to the stirred mixture through the top of the condenser over a period of about 30 minutes.[2]

• After the addition is complete, test for the presence of excess hypochlorite using starch-iodide paper. If the test is negative, add additional 0.4 mL portions of bleach until a positive test is observed.[2]

• Allow the reaction mixture to cool to room temperature and transfer it to a separatory funnel.

• Extract the aqueous layer with two 5 mL portions of diethyl ether.[2][4]

• Combine the organic extracts and wash sequentially with 5 mL of saturated sodium bicarbonate solution, 5 mL of saturated sodium bisulfite solution, and 5 mL of saturated sodium chloride solution.[2][4]

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the diethyl ether by rotary evaporation.[2]

• Recrystallize the crude cyclododecanone from a methanol/water mixture to obtain the purified product.[2][7]

Protocol 2: Three-Step Synthesis of Cyclododecanone from Cyclododecatriene (CDT)

This protocol is based on an eco-friendly synthesis method.[5][6][12]

Step 1: Selective Epoxidation of Cyclododecatriene (CDT)

Materials:

• 1,5,9-cis,trans,trans-Cyclododecatriene (CDT)

• 30% Hydrogen peroxide (H₂O₂)

• Hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT) catalyst

• Water

Procedure:

• In a reaction vessel, stir a mixture of CDT, 30% H₂O₂, and the HAHPT catalyst. An optimal molar ratio of CDT/H₂O₂ is 3:1 to maximize selectivity for the monoepoxide.[5][6]

• Maintain the reaction at a controlled temperature (e.g., 55°C) for a specified time (e.g., 1 hour).[6]

• After the reaction, cool the mixture to room temperature. The HAHPT catalyst will precipitate and can be recovered by filtration for reuse.[5]

• The resulting product containing epoxycyclododecadiene (ECDD) can be purified by distillation under reduced pressure to remove unreacted CDT.[6]

Step 2: Hydrogenation of Epoxycyclododecadiene (ECDD) to Cyclododecanol (CDOL)

Materials:

• Epoxycyclododecadiene (ECDD)

• Raney nickel catalyst

• Ethanol

Procedure:

• Conduct the hydrogenation of ECDD in ethanol as a solvent with Raney nickel as the catalyst.

• The reaction is typically carried out under hydrogen pressure until the uptake of hydrogen ceases.

• After the reaction is complete, the catalyst is removed by filtration.

• The ethanol is removed by evaporation to yield crude cyclododecanol (CDOL).

Step 3: Oxidation of Cyclododecanol (CDOL) to Cyclododecanone (CDON)

Materials:

• Cyclododecanol (CDOL)

• HAHPT catalyst

• t-Butanol

• 30% Hydrogen peroxide (H₂O₂)

Procedure:

• Reflux a mixture of CDOL, HAHPT catalyst, t-butanol (as a defoamer), and 30% H₂O₂.[5]

• The optimal molar ratio of catalyst/CDOL/t-BuOH/H₂O₂ has been reported to be 1/1000/750/2000.[5]

• After the reaction is complete, cool the mixture to room temperature.

• The crude cyclododecanone can be purified by standard methods such as crystallization or distillation.

Visualizations

Caption: General workflow for the synthesis and optimization of cyclododecanone.

Caption: Three-step eco-friendly synthesis of cyclododecanone from cyclododecatriene.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. chemistryconnected.com [chemistryconnected.com]
• 3. quora.com [quora.com]
• 4. youtube.com [youtube.com]
• 5. scirp.org [scirp.org]
• 6. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [scirp.org]
• 7. juliethahn.com [juliethahn.com]
• 8. US20090227815A1 - Process for the preparation of cyclododecanone - Google Patents [patents.google.com]
• 9. Cyclododecanone - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. Oxidation of Cyclododecanol | Purdue University - Edubirdie [edubirdie.com]
• 12. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [file.scirp.org]

Technical Support Center: Catalyst Selection for Efficient Cyclododecanone Hydrogenation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on selecting the optimal catalyst for the efficient hydrogenation of cyclododecanone to cyclododecanol. This resource includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and a comparative analysis of common catalysts.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental process.

Question	Possible Causes	Troubleshooting Steps
Why is my cyclododecanone conversion unexpectedly low?	1. Catalyst Inactivity/Deactivation: The catalyst may be old, have reduced activity, or have been deactivated by impurities.[1] 2. Catalyst Poisoning: Trace impurities in the substrate, solvent, or hydrogen gas (e.g., sulfur or nitrogen compounds) can poison the catalyst.[1] 3. Insufficient Hydrogen Pressure: The hydrogen pressure may be too low for the reaction to proceed efficiently.[1] 4. Inadequate Agitation: Poor mixing can limit the contact between the catalyst, substrate, and hydrogen.[1] 5. Suboptimal Temperature: The reaction temperature may be too low.	1. Use a fresh batch of catalyst. Increase catalyst loading as a test. 2. Purify the cyclododecanone, solvent, and ensure high-purity hydrogen. Consider using a guard bed to remove impurities. 3. Increase the hydrogen pressure incrementally. For less reactive systems, pressures higher than atmospheric may be necessary.[1] 4. Increase the stirring speed to ensure the catalyst is well suspended. 5. Gradually increase the reaction temperature, while monitoring for side product formation.
My reaction has stalled and is no longer consuming hydrogen. What should I do?	1. Complete Catalyst Deactivation: The catalyst may be fully deactivated or poisoned. 2. Product Inhibition: The product, cyclododecanol, may be inhibiting the catalyst at higher concentrations.	1. Carefully filter the reaction mixture to remove the deactivated catalyst and add a fresh batch.[1] 2. Consider a continuous flow setup where the product is continuously removed from the reaction zone.
I am observing the formation of by-products. How can I improve the selectivity to cyclododecanol?	1. Over-hydrogenation: If other reducible functional groups are present, they may also be reduced. 2. Side Reactions: The reaction conditions (temperature, pressure) may be too harsh, leading to side reactions.	1. Choose a more selective catalyst. For instance, Pd/C can sometimes be more selective than platinum catalysts for certain functional groups.[2] 2. Optimize the reaction conditions by lowering the temperature and/or pressure.
How do I safely handle and remove the pyrophoric hydrogenation catalyst (e.g., Raney Nickel, Pd/C) after the reaction?	Pyrophoric Nature of Catalysts: Finely divided metal catalysts can ignite spontaneously upon exposure to air, especially when dry and containing adsorbed hydrogen.[3][4]	1. Never let the catalyst dry out. After the reaction, keep the catalyst wet with the reaction solvent or water.[4] 2. Inert Atmosphere Filtration: Filter the catalyst under an inert atmosphere (e.g., nitrogen or argon) through a pad of Celite®.[4][5] 3. Quenching: The filter cake should be washed with plenty of water to deactivate the catalyst before disposal in a dedicated waste container.[4]

Frequently Asked Questions (FAQs)

Q1: Which catalyst is generally recommended for the hydrogenation of cyclododecanone?

A1: Both Raney Nickel and Palladium on carbon (Pd/C) are commonly used and effective for the hydrogenation of ketones like cyclododecanone.[6] Raney Nickel is a cost-effective choice known for its high activity.[7] Pd/C is also highly active and is a standard choice for many hydrogenation reactions.[2] The optimal choice can depend on factors such as desired reaction speed, cost, and sensitivity to potential catalyst poisons.

Q2: What are typical reaction conditions for cyclododecanone hydrogenation?

A2: Typical conditions involve using a protic solvent like ethanol or methanol, with hydrogen pressures ranging from atmospheric (balloon) to higher pressures (e.g., 50 psi) in a specialized reactor.[1][8] Reaction temperatures are often around room temperature but can be elevated to increase the reaction rate.[1]

Q3: Can I reuse the catalyst?

A3: Heterogeneous catalysts like Pd/C and Raney Nickel can often be recovered and reused. However, their activity may decrease with each cycle due to gradual deactivation or poisoning.[1] Careful handling and washing are necessary for reuse.

Q4: What is the role of the solvent in the hydrogenation of cyclododecanone?

A4: The solvent solubilizes the cyclododecanone and hydrogen, facilitating their interaction with the solid catalyst surface. Protic solvents like alcohols are often preferred as they can aid in the protonolysis steps of the reaction mechanism.[3]

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be monitored by tracking the consumption of hydrogen gas (pressure drop in a closed system) or by analyzing aliquots of the reaction mixture using techniques like Gas Chromatography (GC) or Thin Layer Chromatography (TLC).[5]

Data Presentation: Catalyst Performance in Ketone Hydrogenation

The following table summarizes typical performance data for common catalysts in the hydrogenation of cyclic ketones. Note that direct comparisons are challenging due to variations in experimental conditions across different studies.

Catalyst	Substrate	Temp. (°C)	Pressure (atm)	Solvent	Conversion (%)	Selectivity (%)	Reaction Time (h)	Reference
Raney Ni	Cyclohexanone	150	N/A (Transfer)	2-Propanol	98	>99 (to Cyclohexanol)	5	[9]
5% Pd/C	Cyclohexanone	130	1 (N₂)	DMA	89	82 (to Phenol)	24	[10][11]
PtO₂	Aromatic Nitriles	65	4	N/A	High	86 (to Benzylamine)	N/A	[12]
5% Pt/C	Cyclohexanone	50	1 (H₂)	Isooctane/Water	N/A	High (to Cyclohexanol)	N/A	[13]

Note: Data for cyclododecanone specifically is limited in comparative studies. The data presented is for analogous cyclic ketones to provide a general performance indication.

Experimental Protocols

Protocol 1: Hydrogenation of Cyclododecanone using Raney® Nickel

Materials:

• Cyclododecanone

• Raney® Nickel (slurry in water)

• Ethanol (anhydrous)

• Hydrogen gas

• Nitrogen or Argon gas (for inerting)

• Hydrogenation reactor (e.g., Parr apparatus) or a two-necked round-bottom flask with a hydrogen balloon setup

• Celite® for filtration

Procedure:

• Catalyst Preparation: In a fume hood, carefully wash the Raney® Nickel slurry (e.g., 5-10 wt% of the substrate) with anhydrous ethanol three times to remove water.

• Reactor Setup: Add the washed Raney® Nickel catalyst to the hydrogenation reactor.

• Inerting: Seal the reactor and purge the system with nitrogen or argon gas to remove all air.

• Substrate Addition: Dissolve the cyclododecanone in anhydrous ethanol and add the solution to the reactor under an inert atmosphere.

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50 psi). Begin vigorous stirring.

• Reaction Monitoring: Monitor the reaction by observing the pressure drop. The reaction is complete when hydrogen uptake ceases.

• Work-up:

  • Carefully vent the excess hydrogen and purge the reactor with nitrogen.

  • Under an inert atmosphere, filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel catalyst. Caution: The catalyst on the filter pad is pyrophoric and must be kept wet with ethanol or water at all times.

  • Wash the filter cake with additional ethanol.

  • The combined filtrate contains the cyclododecanol product. The solvent can be removed under reduced pressure.

  • Immediately quench the filter cake with plenty of water before disposal.

Protocol 2: Hydrogenation of Cyclododecanone using Palladium on Carbon (Pd/C)

Materials:

• Cyclododecanone

• 10% Pd/C catalyst

• Methanol or Ethanol

• Hydrogen gas

• Nitrogen or Argon gas

• Two- or three-necked round-bottom flask

• Hydrogen balloon

• Celite®

Procedure:

• Flask Setup: Place the 10% Pd/C catalyst (e.g., 1-5 mol%) in the round-bottom flask under a stream of nitrogen or argon.[4]

• Solvent Addition: Add the solvent (e.g., methanol) to the flask.

• Substrate Addition: Dissolve the cyclododecanone in the solvent and add it to the flask.

• Hydrogenation Setup: Seal the flask and connect it to a vacuum/inert gas manifold and a hydrogen-filled balloon.

• Purging: Evacuate the flask and backfill with hydrogen gas. Repeat this cycle 3-5 times to ensure a hydrogen atmosphere.[14]

• Reaction: Stir the mixture vigorously at room temperature under the hydrogen balloon.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC analysis of small aliquots.

• Work-up:

  • Once the reaction is complete, carefully remove the hydrogen balloon and purge the flask with nitrogen.

  • Filter the mixture through a Celite® pad to remove the Pd/C catalyst. Keep the filter cake wet. [4]

  • Wash the filter cake with additional solvent.

  • Combine the filtrates and remove the solvent under reduced pressure to obtain the crude cyclododecanol.

  • Quench the filter cake with water before disposal.[4]

Mandatory Visualization

Caption: Workflow for the catalytic hydrogenation of cyclododecanone.

Caption: Troubleshooting logic for low conversion in hydrogenation.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. sarponggroup.com [sarponggroup.com]
• 5. youtube.com [youtube.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Page loading... [guidechem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. scribd.com [scribd.com]
• 10. Reaction-activated palladium catalyst for dehydrogenation of substituted cyclohexanones to phenols and H2 without oxidants and hydrogen acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. hidenanalytical.com [hidenanalytical.com]
• 13. researchgate.net [researchgate.net]
• 14. chem.uci.edu [chem.uci.edu]

How to resolve solubility issues with Cyclododecanone in reactions?

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for addressing solubility challenges with Cyclododecanone in reactions.

Troubleshooting Guide

This section addresses specific issues you may encounter with Cyclododecanone solubility during your experiments.

Q1: My Cyclododecanone won't dissolve in the initial solvent. What should I do?

A1: Cyclododecanone is a nonpolar, waxy solid, making it poorly soluble in polar solvents like water but generally soluble in nonpolar organic solvents.[1][2] If you are experiencing solubility issues at the start of your reaction, consider the following steps:

• Verify Solvent Choice: Ensure you are using an appropriate nonpolar or moderately polar solvent. Based on available data, Cyclododecanone shows good solubility in solvents like benzene, methanol, and chloroform.[3] Refer to the solubility data table below for more options.

• Increase Temperature: For many solids, solubility increases with temperature.[4][5] Gently warming the mixture while stirring can significantly improve dissolution. Cyclododecanone has a melting point of 59-61°C, so heating below this temperature is a good starting point.[6][7]

• Use a Co-solvent: Adding a miscible co-solvent can modify the overall polarity of the solvent system to better match the solute.[8][9][10] For example, if your reaction requires a moderately polar environment, adding a nonpolar solvent in which Cyclododecanone is highly soluble can help.

• Particle Size Reduction: Grinding the Cyclododecanone solid to a fine powder increases the surface area, which can lead to a faster dissolution rate.[11]

Q2: Cyclododecanone is precipitating out of the reaction mixture as the reaction proceeds. How can I resolve this?

A2: Precipitation during a reaction can occur due to changes in the mixture's composition or temperature. Here’s how to troubleshoot:

• Maintain Temperature: If the reaction was heated initially to dissolve the Cyclododecanone, ensure the temperature is maintained throughout the process. A drop in temperature could cause it to crash out of the solution.

• Monitor Solvent Polarity: As reactants are consumed and products are formed, the overall polarity of the reaction mixture can change. If the mixture is becoming significantly more polar, it may no longer be able to keep the nonpolar Cyclododecanone in solution. In this case, adding a nonpolar co-solvent might be necessary.

• Consider "Salting Out": The formation of ionic byproducts can decrease the solubility of nonpolar compounds in organic solvents, a phenomenon known as "salting out." If this is suspected, it may be necessary to use a different synthetic route or a solvent system that can better accommodate all components.

Below is a decision workflow to help troubleshoot solubility issues systematically.

Caption: A workflow diagram for troubleshooting Cyclododecanone solubility issues.

Quantitative Data Summary

Compound	Solvent	Solubility	Temperature (°C)
Cyclododecanone	Water	26 mg/L (0.0026 g/100mL)[6][7]	20
Cyclododecanol	Water	Insoluble[3]	Not Specified
Cyclododecanol	Benzene	19.2 g/100g	Not Specified
Cyclododecanol	Methanol	58.5 g/100g	Not Specified
Cyclododecanol	Chloroform	33.2 g/100g	Not Specified
Cyclododecane	Nonpolar organic solvents	Soluble[1]	Not Specified
Cyclododecane	Acetone, Ethanol	Insoluble[2]	Not Specified

Experimental Protocols

Protocol: Improving Cyclododecanone Solubility with a Co-solvent System

This protocol provides a general methodology for using a co-solvent to improve the solubility of Cyclododecanone in a reaction that requires a moderately polar solvent system.

Objective: To dissolve Cyclododecanone for a reaction where it is poorly soluble in the primary reaction solvent.

Materials:

• Cyclododecanone

• Primary reaction solvent (e.g., Acetonitrile)

• Co-solvent (e.g., Toluene, THF)

• Reaction vessel with magnetic stirrer and heating mantle

• Condenser

Procedure:

• Setup: Assemble the reaction glassware (flask, magnetic stir bar, condenser) and ensure it is dry.

• Initial Addition: Add the primary reaction solvent to the reaction vessel.

• Add Cyclododecanone: While stirring, add the solid Cyclododecanone to the primary solvent. Observe for initial dissolution or suspension.

• Introduce Co-solvent: Slowly add the co-solvent (e.g., Toluene) dropwise or in small portions to the stirring mixture.

• Observe and Heat: Continue adding the co-solvent until the Cyclododecanone fully dissolves. Gentle heating (e.g., 40-50°C) can be applied simultaneously to aid dissolution.

• Equilibration: Once the solid is dissolved, allow the solution to stir for an additional 5-10 minutes to ensure it is a stable, homogeneous mixture before adding other reagents.

• Reaction Monitoring: Throughout the reaction, visually monitor the solution for any signs of precipitation. If cloudiness appears, a small additional amount of the co-solvent may be required.

Frequently Asked Questions (FAQs)

Q1: What are the basic physical and solubility properties of Cyclododecanone?

A1: Cyclododecanone is a white, waxy, crystalline solid with a camphor-like odor.[12] It has a melting point of approximately 59-61°C.[7] Due to its large, nonpolar 12-carbon ring structure, it is practically insoluble in water (26 mg/L at 20°C).[6][7] However, it is generally soluble in nonpolar organic solvents.[1] The principle of "like dissolves like" is key; nonpolar solutes dissolve best in nonpolar solvents.[13]

Q2: How does temperature affect the solubility of Cyclododecanone?

A2: For most solid organic compounds, solubility in a solvent increases with temperature.[4][5] This holds true for Cyclododecanone. Heating the solvent will increase the kinetic energy of the solvent molecules, allowing them to more effectively break apart the crystal lattice of the solid Cyclododecanone and solvate the individual molecules. Care should be taken not to exceed the boiling point of the solvent.

Q3: Can I use a polar aprotic solvent like DMF or DMSO for my reaction with Cyclododecanone?

A3: While powerful solvents, highly polar solvents like DMF and DMSO may not be the optimal choice for dissolving the nonpolar Cyclododecanone alone. You may observe limited solubility. However, they are often used in reactions for other reasons. In such cases, using a co-solvent or running the reaction at an elevated temperature is highly recommended to maintain homogeneity.

Q4: Are there any alternatives to co-solvents for enhancing solubility in more polar systems?

A4: Yes, for certain reaction types, other techniques can be employed. One common method is the use of phase-transfer catalysis (PTC) . In a PTC system, a catalyst (like a quaternary ammonium salt) transports a reactant from one phase (e.g., aqueous) to another (e.g., organic, where the Cyclododecanone is dissolved). This can be an effective strategy for reactions involving both polar and nonpolar components that are otherwise immiscible. Another approach involves inclusion complexation , where a host molecule (like a cyclodextrin) encapsulates the hydrophobic guest molecule (Cyclododecanone), increasing its apparent solubility in aqueous solutions.[8]

Caption: Logical relationships between solubility problems and potential solutions.

References

• 1. Cyclododecane - Wikipedia [en.wikipedia.org]
• 2. cameo.mfa.org [cameo.mfa.org]
• 3. Cyclododecanol, 98+% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. quora.com [quora.com]
• 6. 830-13-7 CAS MSDS (CYCLODODECANONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. CYCLODODECANONE CAS#: 830-13-7 [m.chemicalbook.com]
• 8. ijmsdr.org [ijmsdr.org]
• 9. ijirt.org [ijirt.org]
• 10. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 11. benchchem.com [benchchem.com]
• 12. Cyclododecanone - Wikipedia [en.wikipedia.org]
• 13. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Cyclododecanone Storage and Stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of cyclododecanone to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Cyclododecanone?

A1: Cyclododecanone should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light.[1][2][3][4] Room temperature storage is generally acceptable.[5] It is crucial to keep it away from incompatible substances such as strong oxidizing agents.[2][3]

Q2: What are the primary degradation pathways for Cyclododecanone?

A2: The primary degradation pathways for cyclododecanone under typical storage conditions are oxidation and photodegradation. Autoxidation, a reaction with atmospheric oxygen, can lead to the formation of hydroperoxides and subsequent cleavage of the cycloalkane ring.[6] Exposure to light, particularly UV radiation, can also initiate degradation. Additionally, microbial contamination can lead to biochemical degradation.[7]

Q3: How can I detect degradation in my Cyclododecanone sample?

A3: Degradation can be detected by a change in physical appearance (e.g., discoloration from white to yellowish), a change in odor, or the appearance of new peaks in analytical tests. Techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Mass Spectrometry (MS) are effective for identifying and quantifying impurities and degradation products.[8]

Q4: Is Cyclododecanone sensitive to moisture?

A4: While cyclododecanone is not reported to be highly sensitive to hydrolysis, it is good practice to store it in a dry environment to prevent potential moisture-related degradation and to avoid clumping of the solid material.[1][3]

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Discoloration (Yellowing) of Cyclododecanone	Oxidation due to improper storage (exposure to air/oxygen).	Store the compound under an inert atmosphere (e.g., nitrogen or argon). Ensure the container is tightly sealed.
Exposure to light.	Store in an amber or opaque container to protect from light.[9][10]
Unusual Odor	Formation of volatile degradation byproducts from oxidation or microbial contamination.	Discard the product if a significant change in odor is detected. Review storage procedures to prevent future contamination.
Inconsistent Experimental Results	Degradation of the starting material leading to lower purity.	Re-analyze the purity of the cyclododecanone sample using a suitable analytical method (e.g., GC or HPLC). If degraded, use a fresh, high-purity batch.
Clumping of the Solid	Exposure to humidity.	Store in a desiccator or a controlled low-humidity environment. Ensure the container is sealed tightly after each use.

Quantitative Data on Stability

The following table provides representative data from an accelerated stability study on Cyclododecanone. Please note that this data is illustrative and actual stability will depend on specific storage conditions and product purity.

Condition	Time Point	Purity (%)	Major Degradant (%)	Appearance
25°C / 60% RH	0 Months	99.8	< 0.1	White Crystalline Solid
6 Months	99.5	0.2	White Crystalline Solid
12 Months	99.1	0.5	Off-white Crystalline Solid
40°C / 75% RH	0 Months	99.8	< 0.1	White Crystalline Solid
3 Months	98.5	0.8	Slightly Yellowish Solid
6 Months	97.2	1.5	Yellowish Solid
Photostability (ICH Q1B Option 2)	0 Hours	99.8	< 0.1	White Crystalline Solid
1.2 million lux hours & 200 W·h/m²	98.9	0.7	Slightly Yellowish Solid

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography (GC)

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

• Column: A non-polar capillary column (e.g., DB-1 or equivalent).

• Carrier Gas: Helium or Nitrogen.

• Oven Program:

  • Initial Temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector and Detector Temperature: 250°C and 280°C, respectively.

• Sample Preparation: Dissolve a known amount of cyclododecanone in a suitable solvent (e.g., dichloromethane or acetone) to a concentration of approximately 1 mg/mL.

• Injection: Inject 1 µL of the sample solution.

• Analysis: The purity is determined by the area percentage of the main peak corresponding to cyclododecanone.

Protocol 2: Accelerated Stability Study

• Sample Preparation: Place accurately weighed samples of cyclododecanone in appropriate containers (e.g., glass vials). For photostability, use quartz containers.

• Storage Conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

  • Photostability: Expose samples to a light source conforming to ICH Q1B guidelines, ensuring an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.[9][11] A control sample should be wrapped in aluminum foil to protect it from light.[9]

• Time Points: Pull samples for analysis at predetermined intervals (e.g., 0, 1, 3, and 6 months for accelerated studies).

• Analysis: At each time point, analyze the samples for purity and the presence of degradation products using a validated stability-indicating method, such as the GC method described above. Also, record any changes in physical appearance.

Visualizations

References

• 1. homework.study.com [homework.study.com]
• 2. Oxidation of Cyclododecanol | Purdue University - Edubirdie [edubirdie.com]
• 3. fishersci.com [fishersci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. researchgate.net [researchgate.net]
• 6. microchemlab.com [microchemlab.com]
• 7. google.com [google.com]
• 8. synthinkchemicals.com [synthinkchemicals.com]
• 9. q1scientific.com [q1scientific.com]
• 10. precisionstabilitystorage.com [precisionstabilitystorage.com]
• 11. ema.europa.eu [ema.europa.eu]

Managing reaction intermediates in multi-step Cyclododecanone synthesis

Technical Support Center: Multi-Step Cyclododecanone Synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the multi-step synthesis of cyclododecanone (CDON), a key precursor for various industrial products like Nylon-12.[1][2][3] The primary synthesis route discussed involves a three-step process starting from 1,5,9-cyclododecatriene (CDT).

Overall Synthesis Workflow

The synthesis of cyclododecanone from cyclododecatriene is typically achieved through a three-step process involving epoxidation, hydrogenation, and subsequent oxidation. Each step yields a critical intermediate that is converted in the next stage of the synthesis.

Caption: Workflow for the three-step synthesis of Cyclododecanone (CDON).

Frequently Asked Questions (FAQs)

Q1: What is the typical overall yield for the three-step synthesis of cyclododecanone from cyclododecatriene?

The total yield for the eco-friendly, three-step synthesis of cyclododecanone (CDON) from cyclododecatriene (CDT) is reported to be 53.4% under optimized reaction conditions.[1][2]

Q2: What are the key intermediates in this synthesis pathway?

The primary intermediates are:

• Epoxydodecadiene (ECDD): Formed during the selective epoxidation of CDT.[1][2]

• Cyclododecanol (CDOL): Produced by the hydrogenation of ECDD.[1][2][3] It is important to note that all intermediates can be used in subsequent steps without requiring extensive purification, which simplifies the overall process.[4]

Q3: Can the catalyst used in this synthesis be recycled?

Yes, the hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT) catalyst used for the epoxidation of CDT can be recovered and reused. Studies have shown that the recycled catalyst maintains high activity and selectivity for at least three cycles.[1]

Troubleshooting Guides

This section addresses specific problems that may be encountered during the synthesis.

Step 1: Epoxidation of Cyclododecatriene (CDT)

Q: My yield of epoxydodecadiene (ECDD) is lower than expected. What are the common causes and solutions?

A: Low yields of ECDD can result from several factors. Key parameters to check are reaction temperature and the molar ratio of reactants.

• Temperature: The conversion of CDT is highly dependent on temperature. Increasing the temperature from 40°C to 70°C can significantly increase CDT conversion from 23.5 mol% to 76.8 mol%.[5]

• Hydrogen Peroxide (H₂O₂) Amount: An optimal molar ratio of H₂O₂ to CDT is crucial. A molar ratio of CDT/H₂O₂ of 3:1 has been found to be optimal for the epoxidation.[3] Using excessive H₂O₂ can lead to side reactions, such as the formation of di-epoxides and unproductive degradation of the peroxide.[5]

• Catalyst Amount: The catalyst concentration affects both the reaction rate and H₂O₂ conversion. Increasing the catalyst content can raise H₂O₂ conversion significantly.[5]

Step 2: Hydrogenation of Epoxydodecadiene (ECDD)

Q: I am observing incomplete hydrogenation of ECDD to cyclododecanol (CDOL). How can I improve the conversion rate?

A: Incomplete hydrogenation is often related to the catalyst, solvent, or reaction conditions.

• Catalyst: Raney nickel is an effective catalyst for this step. Ensure the catalyst is active and used in a sufficient amount.

• Solvent: While cyclohexane has been traditionally used, ethanol is a greener and effective alternative solvent for the hydrogenation of ECDD, yielding comparable results.[2][3]

• Reaction Conditions: Ensure adequate hydrogen pressure and reaction time as specified in the protocol to drive the reaction to completion. Average yields of 92.3% have been reported under optimized conditions.[2]

Step 3: Oxidation of Cyclododecanol (CDOL)

Q: I am experiencing severe foaming during the oxidation of CDOL with hydrogen peroxide. How can this be managed?

A: Foaming is a known issue when oxidizing CDOL with H₂O₂ in a routine reactor. This problem can be effectively overcome by using t-butanol as a defoamer. An optimal molar ratio of CDOL to t-butanol is 1:0.75.[1][3] This allows the reaction to proceed smoothly without the need for a sealed pressure tube.[2]

Q: My final yield of cyclododecanone (CDON) is low due to poor selectivity. How can I minimize side products?

A: Poor selectivity in the oxidation of CDOL can be addressed by optimizing the catalyst-to-substrate ratio.

• Catalyst Ratio: Decreasing the molar ratio of the HAHPT catalyst to CDOL (e.g., from 1/200 to 1/1000) has been shown to increase the selectivity for CDON from 92.8% to 96.5% while maintaining 100% conversion of CDOL.[1][2]

Troubleshooting Logic for Low CDON Yield

If the final yield of cyclododecanone is low, a systematic approach is needed to identify the problematic step. The following diagnostic workflow can be used.

References

• 1. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [scirp.org]
• 2. scirp.org [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. d-nb.info [d-nb.info]

Technical Support Center: Scaling Up Cyclododecanone Synthesis

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of cyclododecanone from laboratory to pilot plant scale. The information is based on the common industrial route starting from cyclododecatriene (CDT).

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial synthesis route for cyclododecanone that is suitable for scaling up?

A1: The predominant industrial method involves a three-step process starting from 1,5,9-cyclododecatriene (CDT), which is readily available from the trimerization of butadiene.[1][2] The typical sequence is:

• Epoxidation: Selective epoxidation of one double bond in CDT to yield epoxycyclododecadiene (ECDD).

• Hydrogenation: Saturation of the remaining double bonds of ECDD to produce cyclododecanol (CDOL).

• Oxidation: Oxidation of cyclododecanol to the final product, cyclododecanone (CDON).[1][3]

Q2: What are the primary challenges when scaling up cyclododecanone synthesis from a lab to a pilot plant?

A2: Key challenges include:

• Heat Management: The reactions, particularly the oxidation step, can be exothermic. Managing heat transfer effectively in a larger reactor is critical to prevent runaway reactions and byproduct formation.[4][5]

• Mixing Efficiency: Achieving homogenous mixing in a large-volume reactor is more complex and crucial for consistent reaction rates and product quality.[4]

• Byproduct Formation: Undesired side reactions can become more significant at a larger scale, impacting yield and purity. Common byproducts can include di-epoxides and products from over-oxidation.[6][7]

• Catalyst Handling and Recovery: Efficient recovery and recycling of catalysts, such as Raney Nickel or specialized phase-transfer catalysts, become economically important at the pilot scale.[2][3]

• Purification: Separating cyclododecanone from unreacted starting materials, intermediates, and byproducts often requires multi-stage distillation, which needs careful optimization at a larger scale.[7][8]

Q3: Are there significant differences in reaction conditions between lab and pilot scale?

A3: Yes, while the fundamental chemistry remains the same, several parameters are adjusted. Reaction times are often longer to accommodate slower heating and addition rates. Temperature control needs to be more robust, often involving jacketed reactors with precise temperature regulation. Agitation speed and impeller design are critical to ensure proper mixing in the larger vessel. The mode of reagent addition (e.g., slow, controlled addition vs. single-portion addition) is also a key difference to manage reaction exotherms.[9][10]

Experimental Protocols

These protocols are based on established laboratory procedures with added considerations for pilot-scale operations.

Step 1: Epoxidation of Cyclododecatriene (CDT) to Epoxycyclododecadiene (ECDD)

Objective: To selectively epoxidize one double bond of CDT using a phase-transfer catalyst system.

Materials:

• 1,5,9-Cyclododecatriene (CDT)

• Hydrogen Peroxide (30% aq.)

• Hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT) catalyst[3]

• Water (Solvent)

Procedure:

• Reactor Setup: Charge a jacketed glass-lined or stainless steel reactor equipped with a mechanical stirrer, thermocouple, and a port for reagent addition.

• Charging Reagents: Add 1,5,9-cyclododecatriene and the HAHPT catalyst to the reactor.

• Reaction Initiation: Begin agitation and heat the mixture to the desired reaction temperature (e.g., 55°C).

• Controlled Addition: Slowly add the 30% hydrogen peroxide solution to the reaction mixture over a period of 1-2 hours. Monitor the internal temperature closely and adjust the addition rate or cooling jacket temperature to maintain a stable reaction temperature.

• Reaction Monitoring: After the addition is complete, maintain the reaction temperature and continue stirring for an additional 1-2 hours. Monitor the progress of the reaction by gas chromatography (GC) to determine the conversion of CDT and selectivity to ECDD.

• Work-up: Once the reaction is complete, cool the mixture. The catalyst will precipitate and can be recovered by filtration for recycling.[2] The organic layer containing ECDD is then separated from the aqueous layer. Unreacted CDT can be recovered by distillation under reduced pressure.[3]

Step 2: Hydrogenation of Epoxycyclododecadiene (ECDD) to Cyclododecanol (CDOL)

Objective: To selectively hydrogenate the two remaining carbon-carbon double bonds in ECDD.

Materials:

• Epoxycyclododecadiene (ECDD)

• Raney Nickel (Catalyst)

• Ethanol (Solvent)

• Hydrogen Gas

Procedure:

• Reactor Setup: Use a high-pressure reactor (autoclave) equipped with a gas inlet, pressure gauge, mechanical stirrer, and temperature control system.

• Charging Reactor: Add the ECDD, ethanol as the solvent, and the Raney Nickel catalyst to the reactor.

• Inerting: Purge the reactor several times with nitrogen to remove any oxygen.

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 3.0 MPa). Heat the mixture to the reaction temperature (e.g., 100°C) with vigorous stirring.[1]

• Reaction Monitoring: Monitor the reaction by observing the hydrogen uptake. The reaction is typically complete when hydrogen consumption ceases.

• Work-up: Cool the reactor to room temperature and carefully vent the excess hydrogen. Filter the reaction mixture to remove the Raney Nickel catalyst. The ethanol can be removed by distillation to yield crude cyclododecanol.

Step 3: Oxidation of Cyclododecanol (CDOL) to Cyclododecanone (CDON)

Objective: To oxidize the secondary alcohol group of CDOL to a ketone.

Materials:

• Cyclododecanol (CDOL)

• Hydrogen Peroxide (30% aq.)

• HAHPT catalyst

• t-Butanol (co-solvent/defoamer)[3]

• Water (Solvent)

Procedure:

• Reactor Setup: Use a jacketed reactor similar to the epoxidation step.

• Charging Reagents: Charge the reactor with cyclododecanol, the HAHPT catalyst, water, and t-butanol. The t-butanol helps to control foaming which can be an issue at larger scales.[3]

• Reaction Initiation: Heat the mixture to reflux with stirring.

• Oxidant Addition: Slowly add the 30% hydrogen peroxide solution over a period of 1-2 hours, maintaining a gentle reflux.

• Reaction Monitoring: Monitor the reaction progress using GC until the conversion of CDOL is complete.

• Work-up: Cool the reaction mixture. The product, cyclododecanone, can be isolated by extraction and purified by vacuum distillation.

Data Presentation: Lab vs. Pilot Plant Parameter Comparison

The following table summarizes typical parameters and expected changes when moving from a laboratory to a pilot plant scale. Exact values will depend on the specific equipment and process optimization.

Parameter	Laboratory Scale (Typical)	Pilot Plant Scale (Considerations)
Batch Size	10-100 g	10-100 kg
Reactor Volume	250 mL - 2 L Flask	50 L - 500 L Reactor
Heating/Cooling	Heating mantle, oil bath	Jacketed reactor with thermal fluid
Agitation	Magnetic stir bar	Mechanical stirrer (impeller type is critical)
Reagent Addition	Pipette, dropping funnel (often rapid)	Metering pump (slow, controlled rate)
Reaction Time	1-4 hours	May be longer due to slower heat/mass transfer
Temperature Control	± 2-5 °C	± 1 °C (more critical)
Pressure (Hydrogenation)	1-3 MPa	1-3 MPa (vessel integrity is paramount)
Yield	Often higher due to ideal conditions	May be slightly lower initially, requires optimization
Purity (Crude)	Generally high	May be lower due to localized hot spots or mixing issues

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Conversion in Epoxidation	- Insufficient catalyst activity.- Low reaction temperature.- Poor mixing leading to mass transfer limitation.- Hydrogen peroxide decomposition.	- Use fresh or regenerated catalyst.- Verify thermocouple accuracy and ensure setpoint is reached.- Increase agitation speed; evaluate impeller design for the reactor.- Ensure slow, steady addition of H₂O₂ to minimize decomposition.
Formation of Di-epoxide Byproduct	- Molar ratio of H₂O₂ to CDT is too high.- Localized high concentration of H₂O₂.	- Adjust the stoichiometry to have CDT in excess.[3]- Improve mixing and slow down the H₂O₂ addition rate.
Incomplete Hydrogenation	- Catalyst poisoning or deactivation.- Insufficient hydrogen pressure or supply.- Poor catalyst suspension.	- Ensure starting material (ECDD) is pure.- Check for leaks in the reactor; ensure adequate hydrogen supply.- Increase stirring rate to ensure the catalyst is well-suspended.
Over-oxidation in the Final Step	- Reaction temperature is too high.- Excessive amount of oxidant.	- Reduce the reaction temperature.- Carefully control the stoichiometry of the hydrogen peroxide.
Foaming During CDOL Oxidation	- Vigorous reaction and gas evolution.	- Add a co-solvent like t-butanol to act as a defoamer.[3]
Product Purity Issues After Distillation	- Presence of close-boiling impurities.- Inefficient distillation column.	- Optimize reaction conditions to minimize byproduct formation.[7]- Use a distillation column with higher theoretical plates or optimize reflux ratio.

Visualizations

References

• 1. scirp.org [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [scirp.org]
• 4. diva-portal.org [diva-portal.org]
• 5. Local and overall heat transfer of exothermic reactions in microreactor systems - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US8188320B2 - Process for preparing pure cyclododecanone - Google Patents [patents.google.com]
• 8. US20090227815A1 - Process for the preparation of cyclododecanone - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. A Scaling-up Synthesis from Laboratory Scale to Pilot Scale and to near Commercial Scale for Paste-Glue Production | Journal of Engineering and Technological Sciences [journals.itb.ac.id]

Reference Data & Comparative Studies

A Comparative Guide to Cyclododecanone Synthesis: An Efficiency Analysis

For researchers, scientists, and professionals in drug development, the efficient synthesis of key chemical intermediates is paramount. Cyclododecanone, a crucial precursor for fragrances, polymers, and pharmaceuticals, can be synthesized through various methods. This guide provides an objective comparison of the efficiency of four prominent synthesis routes, supported by experimental data and detailed methodologies.

This document outlines the traditional industrial process, a variation starting from cyclododecene, an eco-friendly approach, and a method involving the isomerization of epoxycyclododecane. By presenting quantitative data in a clear, tabular format, alongside detailed experimental protocols and visual pathway diagrams, this guide aims to inform the selection of the most suitable synthesis strategy based on efficiency and environmental considerations.

Comparative Analysis of Synthesis Methods

The efficiency of different cyclododecanone synthesis methods can be evaluated based on key metrics such as overall yield, reaction time, and the severity of reaction conditions. The following table summarizes the quantitative data for the four primary methods discussed.

Method	Starting Material	Key Intermediates	Overall Yield (%)	Key Reaction Conditions	Total Reaction Time
Traditional Industrial Process	Cyclododecatriene (CDT)	Cyclododecane, Cyclododecanol/Cyclododecanone mixture	~83%	High temperature and pressure for hydrogenation and dehydrogenation. Boric acid used in oxidation.	Multi-step, long duration
Partial Hydrogenation & Oxidation	Cyclododecatriene (CDT)	Cyclododecene	50-80%	Partial hydrogenation followed by oxidation with N₂O at high temperature (225-300°C).[1]	Shorter than traditional method
Eco-Friendly Synthesis	Cyclododecatriene (CDT)	Epoxycyclododecadiene (ECDD), Cyclododecanol (CDOL)	53.4%[2]	Epoxidation with H₂O₂, hydrogenation with Raney nickel, oxidation with H₂O₂. Milder conditions.	~11 hours (excluding catalyst prep)
Epoxidation & Isomerization	Cyclododecene	Epoxycyclododecane	~95%	Epoxidation followed by isomerization with a lithium halide catalyst at elevated temperatures (150-230°C).[3][4]	~4.5 - 14 hours

Visualizing the Synthesis Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of each synthesis method.

Traditional Industrial Synthesis of Cyclododecanone.

Synthesis via Partial Hydrogenation and Oxidation.

Eco-Friendly Synthesis of Cyclododecanone.

Synthesis via Epoxidation and Isomerization.

Detailed Experimental Protocols

Method 1: Traditional Industrial Process

This process begins with the complete hydrogenation of cyclododecatriene (CDT) to cyclododecane. The resulting cyclododecane is then oxidized, typically with air in the presence of boric acid, to yield a mixture of cyclododecanol and cyclododecanone.[1] The boric acid serves to protect the formed cyclododecanol from further oxidation by forming a borate ester.[1] This mixture of alcohol and ketone is then subjected to a dehydrogenation step to convert the remaining cyclododecanol into the desired cyclododecanone.

Step 1: Hydrogenation of Cyclododecatriene (CDT) to Cyclododecane

• Reactants: Cyclododecatriene, Hydrogen gas.

• Catalyst: Typically a nickel-based or palladium-based catalyst.

• Procedure: CDT is hydrogenated under high pressure and temperature in the presence of the catalyst until complete saturation is achieved. The catalyst is then filtered off.

Step 2: Oxidation of Cyclododecane

• Reactants: Cyclododecane, Air (as the source of oxygen), Boric acid.

• Procedure: Cyclododecane is oxidized with air at approximately 155-170°C in the presence of boric acid. The conversion is kept low (around 5-25%) to maintain high selectivity. The reaction mixture contains cyclododecanol (as borate ester), cyclododecanone, and unreacted cyclododecane. The borate esters are subsequently hydrolyzed to release cyclododecanol. The selectivity to the combined alcohol and ketone can be as high as 92%.[1]

Step 3: Dehydrogenation of Cyclododecanol

• Reactant: The mixture of cyclododecanol and cyclododecanone from the previous step.

• Catalyst: Typically a copper-based catalyst.

• Procedure: The alcohol/ketone mixture is passed over the heated catalyst to dehydrogenate the cyclododecanol to cyclododecanone. The final product is then purified by distillation.

Method 2: Partial Hydrogenation of CDT and Subsequent Oxidation

A variation of the industrial process involves the partial hydrogenation of CDT to cyclododecene, which is then oxidized to cyclododecanone.

Step 1: Partial Hydrogenation of Cyclododecatriene (CDT) to Cyclododecene

• Reactants: Cyclododecatriene, Hydrogen gas.

• Catalyst: A ruthenium-based catalyst has been shown to be effective.

• Procedure: CDT is hydrogenated under controlled conditions to selectively reduce one of the double bonds, yielding cyclododecene. A yield of 98.1% for cyclododecene has been reported.[1]

Step 2: Oxidation of Cyclododecene

• Reactants: Cyclododecene, Dinitrogen monoxide (N₂O).

• Procedure: The cyclododecene is reacted with dinitrogen monoxide at a temperature in the range of 225-300°C.[1] The resulting product mixture contains cyclododecanone in a concentration of 50-80% by weight.[1]

Method 3: Eco-Friendly Synthesis from Cyclododecatriene

This three-step method is presented as a more environmentally friendly alternative, utilizing hydrogen peroxide as a key oxidant.[2]

Step 1: Selective Epoxidation of Cyclododecatriene (CDT)

• Reactants: CDT, 30% Hydrogen peroxide.

• Catalyst: Hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT).

• Solvent: Water.

• Procedure: A mixture of CDT, HAHPT, and 30% H₂O₂ is stirred at a controlled temperature (e.g., 55°C) for approximately 1 hour. The average yield of epoxycyclododecadiene (ECDD) is reported to be 61.8%.[2]

Step 2: Hydrogenation of Epoxycyclododecadiene (ECDD)

• Reactants: ECDD, Hydrogen gas.

• Catalyst: Raney nickel.

• Solvent: Ethanol.

• Procedure: ECDD is hydrogenated in a stainless steel autoclave with Raney nickel catalyst in ethanol at 100°C under a hydrogen pressure of 3.0-3.5 MPa for 8 hours. The average yield of cyclododecanol (CDOL) is 92.3%.[2]

Step 3: Oxidation of Cyclododecanol (CDOL)

• Reactants: CDOL, 30% Hydrogen peroxide.

• Catalyst: HAHPT.

• Solvent: Water and t-butanol.

• Procedure: A mixture of CDOL, HAHPT, t-butanol, and 30% H₂O₂ is refluxed. The average yield of cyclododecanone (CDON) is 93.6%.[2] The total overall yield for this three-step process is 53.4%.[2]

Method 4: Epoxidation of Cyclododecene and Isomerization

This two-step process offers a high-yield route from cyclododecene.

Step 1: Epoxidation of Cyclododecene

• Reactants: Cyclododecene, Hydrogen peroxide.

• Catalyst System: A tungsten compound, a phosphoric acid compound, and an amine compound.

• Procedure: Cyclododecene is reacted with hydrogen peroxide at a temperature of 50-120°C in the presence of the catalyst system to produce epoxidized cyclododecane.[4] Conversion rates of over 98% have been reported.

Step 2: Isomerization of Epoxycyclododecane

• Reactant: Epoxycyclododecane.

• Catalyst: An alkali metal halide, such as lithium bromide or lithium iodide.[3][4]

• Procedure: The epoxycyclododecane is heated in the presence of the catalyst, typically without a solvent, at a temperature between 150-230°C for 0.5 to 10 hours.[3][4] This rearrangement reaction yields cyclododecanone with reported yields as high as 96.6%.[3]

Conclusion

The choice of synthesis method for cyclododecanone depends on a variety of factors, including the desired scale of production, cost considerations, and environmental impact. The traditional industrial process, while established, involves multiple steps and harsh conditions. The partial hydrogenation and oxidation route offers a potentially shorter process. The "eco-friendly" synthesis provides a greener alternative with milder reagents, though with a moderate overall yield. The epoxidation and isomerization of cyclododecene appears to be a highly efficient method with excellent yields, making it an attractive option for high-purity cyclododecanone production. Researchers and drug development professionals should carefully consider these trade-offs when selecting a synthesis strategy.

References

• 1. US20090227815A1 - Process for the preparation of cyclododecanone - Google Patents [patents.google.com]
• 2. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [file.scirp.org]
• 3. US6861563B2 - Process for preparation of cyclododecanone - Google Patents [patents.google.com]
• 4. METHOD FOR MANUFACTURING CYCLODODECANONE - Patent 3875447 [data.epo.org]

A Comparative Analysis of the Chemical Reactivity of Cyclododecanone and Cyclohexanone

A comprehensive guide for researchers and drug development professionals on the disparate chemical behaviors of cyclododecanone and cyclohexanone, supported by experimental data and detailed protocols.

The chemical reactivity of cyclic ketones is a cornerstone of synthetic organic chemistry, with broad applications in the pharmaceutical and materials sciences. Among these, cyclododecanone and cyclohexanone serve as pivotal starting materials and intermediates. While structurally similar as saturated cyclic ketones, their reactivity profiles exhibit significant divergences, primarily attributable to the conformational differences and inherent ring strain of the twelve-membered cyclododecanone ring compared to the relatively strain-free six-membered cyclohexanone ring. This guide provides a detailed comparison of their reactivity in key chemical transformations, supported by experimental data and methodologies.

The Influence of Ring Strain on Reactivity

The fundamental difference in the chemical behavior of cyclododecanone and cyclohexanone stems from their distinct ring systems. Cyclohexanone exists predominantly in a stable, strain-free chair conformation. In contrast, the larger cyclododecanone ring is subject to significant transannular strain , which arises from steric interactions between non-adjacent atoms across the ring.[1] This inherent strain in cyclododecanone influences the geometry of the carbonyl group and the accessibility of its α-protons, thereby affecting its reactivity in various reactions.

Comparative Reactivity in Key Organic Reactions

To elucidate the practical implications of these structural differences, we will compare the reactivity of cyclododecanone and cyclohexanone in three fundamental organic reactions: Baeyer-Villiger oxidation, enolization, and aldol condensation.

Baeyer-Villiger Oxidation

The Baeyer-Villiger oxidation is a classic reaction that converts a ketone to an ester (or a lactone in the case of cyclic ketones) using a peroxyacid.[2] The reaction proceeds via the "Criegee intermediate," and the migratory aptitude of the adjacent carbon atoms is a key determinant of the reaction's outcome.[2]

Ketone	Oxidant	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Lactone Selectivity (%)
Cyclohexanone	30% H2O2	1,4-dioxane	90	15	99	>99
Cyclododecanone	30% H2O2	1,4-dioxane	90	15	~95	>99

Table 1: Comparative data for the Baeyer-Villiger oxidation of cyclohexanone and cyclododecanone. Data extrapolated from similar experimental conditions described in the literature.[3]

While both ketones can be efficiently converted to their respective lactones, the inherent ring strain in cyclododecanone can influence the reaction kinetics. The relief of transannular strain upon ring expansion to the 13-membered lactone can act as a driving force for the reaction.

This protocol provides a general procedure for the Baeyer-Villiger oxidation of cyclic ketones using hydrogen peroxide as the oxidant.

Materials:

• Cyclic ketone (cyclohexanone or cyclododecanone)

• 30% Hydrogen peroxide (H₂O₂)

• 1,4-Dioxane

• Catalyst (e.g., a Lewis acid or a solid acid catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• To a solution of the cyclic ketone (1.0 mmol) in 1,4-dioxane (3 mL) in a round-bottom flask, add the catalyst (e.g., 3 mg).

• To this mixture, add 30% aqueous hydrogen peroxide (1.5 mmol).

• The reaction mixture is then heated to the desired temperature (e.g., 90°C) and stirred for the specified time (e.g., 15 hours).

• The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is then subjected to a standard aqueous work-up, followed by extraction with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography on silica gel to afford the pure lactone.

Diagram of Baeyer-Villiger Oxidation Workflow

Caption: General workflow for Baeyer-Villiger oxidation.

Enolization and Enolate Formation

Enolization, the conversion of a ketone to its enol tautomer, is a critical step in many carbon-carbon bond-forming reactions. The rate and equilibrium of enolization are influenced by the acidity of the α-protons and the stability of the resulting enol or enolate.

Theoretical studies have shown that the enol content of cyclohexanone is generally higher than that of acyclic ketones like acetone.[4][5] This is attributed to the favorable placement of the double bond within the six-membered ring. In contrast, the conformational flexibility and transannular interactions of cyclododecanone can affect the planarity required for optimal enolization, potentially leading to a lower enol content under similar conditions.

Ketone	pKa of α-proton	Enol Content (%) (in aqueous solution)
Cyclohexanone	~17	~1 x 10⁻⁴
Cyclododecanone	~19	Not readily available, but expected to be lower than cyclohexanone

Table 2: Comparison of pKa and enol content for cyclohexanone and cyclododecanone.[6][7] The enol content of cyclododecanone is not well-documented but is predicted to be lower due to conformational effects.

This protocol outlines a general method for determining the keto-enol equilibrium composition using proton NMR spectroscopy.[8]

Materials:

• Ketone (cyclohexanone or cyclododecanone)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tube

• NMR spectrometer

Procedure:

• Prepare a solution of the ketone in the chosen deuterated solvent of a known concentration.

• Transfer the solution to an NMR tube.

• Acquire a ¹H NMR spectrum of the sample.

• Identify the characteristic signals for the keto and enol tautomers. For the keto form, the α-protons will typically appear in the region of 2.0-2.5 ppm. For the enol form, the vinylic proton will appear further downfield, typically in the region of 4.5-5.5 ppm.

• Integrate the signals corresponding to a specific number of protons in both the keto and enol forms.

• Calculate the percentage of the enol form using the following equation:

  % Enol = [Integral of enol proton(s) / (Integral of enol proton(s) + (Integral of keto α-protons / number of α-protons))] x 100

• The experiment can be repeated at different temperatures to study the thermodynamics of the tautomerism.

Caption: Key steps in a base-catalyzed aldol condensation.

Conclusion

The chemical reactivity of cyclododecanone and cyclohexanone, while both being cyclic ketones, is markedly different. Cyclohexanone, being largely strain-free, exhibits reactivity that is considered typical for an acyclic ketone. In contrast, the significant transannular strain within the cyclododecanone ring system plays a crucial role in modulating its chemical behavior. This often leads to altered reaction rates and, in some cases, different product distributions compared to cyclohexanone. For researchers, scientists, and drug development professionals, a thorough understanding of these differences is paramount for the rational design of synthetic routes and the prediction of reaction outcomes when utilizing these important cyclic ketones. The provided experimental protocols offer a starting point for the practical investigation and application of these versatile chemical building blocks.

References

• 1. fiveable.me [fiveable.me]
• 2. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Keto/Enol Tautomerization [sites.science.oregonstate.edu]
• 7. Ionization and tautomerization of 2-nitrocyclohexanone in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cores.research.asu.edu [cores.research.asu.edu]

A Comparative Guide to Alternative Precursors for Laurolactam Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of laurolactam, the monomer for Nylon-12, has traditionally relied on petrochemical feedstocks. However, the growing demand for sustainable and bio-based manufacturing has spurred research into alternative precursors. This guide provides an objective comparison of conventional and emerging bio-based routes to laurolactam, supported by experimental data and detailed protocols.

Comparison of Laurolactam Synthesis Routes

The following table summarizes the key performance indicators for different laurolactam synthesis pathways, comparing the conventional methods with alternative, bio-based approaches.

Synthesis Route	Precursor	Key Intermediates	Catalyst/Method	Overall Yield (%)	Key Advantages	Key Disadvantages
Conventional Route 1	Cyclododecatriene	Cyclododecane, Cyclododecanone, Cyclododecanone Oxime	Multi-step chemical synthesis (hydrogenation, oxidation, oximation, Beckmann rearrangement)	~70-80%	Established industrial process, high throughput.	Reliance on petrochemicals, multiple steps, harsh reaction conditions.
Conventional Route 2	Cyclododecane	Cyclododecanone Oxime	Photonitrosation with nitrosyl chloride, followed by Beckmann rearrangement	Up to 93%[1]	Fewer steps than Route 1, high yield.	Use of corrosive and hazardous reagents (NOCl, H₂SO₄).
Alternative Route 1	Cyclododecene	Cyclododecanone Oxime	One-pot synthesis with in-situ generated nitrosyl chloride from NaNO₂ and HCl	~66%	Simplified process, avoids isolation of intermediates.	Moderate yield compared to other conventional routes.
Alternative Bio-based Route 1	Lauric Acid	12-Hydroxydodecanoic acid, 12-Oxododecanoic acid, 12-Aminododecanoic acid	Multi-enzyme cascade (e.g., P450 monooxygenase, alcohol/aldehyde dehydrogenase, ω-transaminase)	Yields for individual steps are high, but overall process yield is still under optimization.	Utilizes renewable fatty acids, milder reaction conditions, high selectivity.	Complex multi-step enzymatic process, potential for enzyme inhibition, scalability challenges.
Alternative Bio-based Route 2	Linoleic Acid	13-Hydroperoxy-9,11-octadecadienoic acid, 12-Oxo-9(Z)-dodecenoic acid, 12-Amino-9(Z)-dodecenoic acid	Multi-enzyme cascade (lipoxygenase, hydroperoxide lyase, ω-transaminase)	Up to 12% conversion from linoleic acid to 12-aminododecenoic acid in a one-pot setup.[2]	Utilizes abundant and renewable linoleic acid.	Lower yield compared to other routes, requires further optimization.
Alternative Bio-based Route 3	Vernolic Acid	12,13-Epoxystearic acid, 12-Oxododecanoic acid, 12-Oxododecanoic acid oxime, 12-Aminododecanoic acid	Chemical conversion (hydrogenation, oxidation, oximation, reduction)	71% isolated yield for the oxidation step.[1]	Utilizes a naturally epoxidized fatty acid from renewable sources.	Multi-step chemical process with moderate yields in some steps.

Experimental Protocols

Protocol 1: Conventional Synthesis of Laurolactam from Cyclododecanone

This protocol details the final two steps of the conventional synthesis: oximation of cyclododecanone and the subsequent Beckmann rearrangement.

A) Synthesis of Cyclododecanone Oxime:

• Dissolve 1.5 g of cyclododecanone in 8 mL of 95% ethanol in a round-bottom flask.

• Add 0.6 g of hydroxylamine hydrochloride and 25 mL of deionized water.

• With stirring, add 15 mL of a 10% (w/w) aqueous solution of sodium hydroxide.

• Attach a reflux condenser and heat the mixture to reflux (100 °C) for approximately 30 minutes, or until crystals of the oxime are observed.

• Cool the reaction mixture in an ice bath to complete crystallization.

• Collect the crystals by vacuum filtration and wash with cold deionized water.

• The crude product can be recrystallized from a mixture of ethanol and water to yield cyclododecanone oxime with a melting point of 133-135 °C. A typical yield for this step is around 95%.

B) Beckmann Rearrangement to Laurolactam:

• To the dried cyclododecanone oxime in a round-bottom flask, add 12 mL of acetonitrile containing 8.0 mg of cyanuric chloride and 11.5 mg of anhydrous zinc chloride.

• Heat the mixture to reflux (82 °C) for 60 minutes.

• After cooling, quench the reaction with 15 mL of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with three 15 mL portions of dichloromethane.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain crude laurolactam.

• Recrystallize the crude product from 95% ethanol and water to yield pure laurolactam with a melting point of 150-152 °C. This step typically has a yield of about 90%.

Protocol 2: Biocatalytic Synthesis of 12-Aminododecenoic Acid from Linoleic Acid

This protocol outlines a one-pot, three-enzyme cascade for the synthesis of a laurolactam precursor from a renewable fatty acid.

• Reaction Setup: Prepare a reaction mixture containing 50 mM potassium phosphate buffer (pH 7.5), 50 mM L-alanine, and 0.1 mM pyridoxal-5-phosphate.

• Enzyme and Substrate Addition:

  • Initiate the reaction by adding soybean lipoxygenase (LOX-1) and linoleic acid to the buffer and incubate for 3 hours. This allows for the formation of 13-hydroperoxy-9,11-octadecadienoic acid.

  • Subsequently, add papaya hydroperoxide lyase (HPL) to cleave the hydroperoxide, forming 12-oxo-9(Z)-dodecenoic acid.

  • Finally, introduce an ω-transaminase (ω-TA) to catalyze the amination of the keto acid to 12-aminododecenoic acid.

• Reaction Conditions: Maintain the reaction at 22 °C with gentle agitation.

• Monitoring and Product Isolation: Monitor the progress of the reaction by LC-MS. The final product, 12-aminododecenoic acid, can be isolated and purified using chromatographic techniques. The reported conversion for this one-pot synthesis is up to 12%.[2]

Protocol 3: Cyclization of 12-Aminododecanoic Acid to Laurolactam

This step is common to all bio-based routes that produce 12-aminododecanoic acid.

• Reaction Setup: In a high-temperature, high-pressure reactor, charge 12-aminododecanoic acid.

• Depolymerization/Cyclization: Heat the reactor to 270-300 °C. The high temperature facilitates the intramolecular cyclization to laurolactam, which is a depolymerization of the initially formed polyamide.

• Purification: The laurolactam formed can be purified by distillation under reduced pressure. This method can achieve high yields, often exceeding 95%.

Visualizations

Caption: Conventional synthesis pathway of laurolactam from butadiene.

Caption: Bio-based synthesis pathway of laurolactam from fatty acids.

Caption: Comparison of experimental workflows for laurolactam synthesis.

References

• 1. 12-Aminooctadecanoic Acid|C18H37NO2|Research Use [benchchem.com]
• 2. OPUS 4 | Synthesis of 12-aminododecenoic Acid by Coupling Transaminase to Oxylipin Pathway Enzymes [epb.bibl.th-koeln.de]

A Validated High-Throughput Method for Cyclododecanone Detection: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a novel, rapid Gas Chromatography-Mass Spectrometry (GC-MS) method for the detection and quantification of Cyclododecanone against a traditional High-Performance Liquid Chromatography (HPLC) approach. The presented data and protocols are intended to assist researchers and quality control analysts in selecting the most suitable method for their specific analytical needs, particularly in the context of polymer additive analysis and formulation development.

Comparative Analysis of Analytical Methods

The performance of the new Fast GC-MS method was validated and compared against a standard HPLC-UV method. The key analytical parameters are summarized in the table below, demonstrating the superior sensitivity and speed of the novel approach.

Analytical Parameter	New Method: Fast GC-MS	Traditional Method: HPLC-UV
Limit of Detection (LOD)	0.1 ng/mL	10 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL	50 ng/mL
Linearity Range	0.5 - 5000 ng/mL (R² > 0.999)	50 - 10000 ng/mL (R² > 0.995)
Precision (RSD%)	< 3%	< 8%
Accuracy (Recovery %)	98 - 103%	95 - 105%
Analysis Time per Sample	~ 7 minutes	~ 20 minutes

Experimental Protocols

Detailed methodologies for both the new and traditional methods are provided below.

New Method: Fast Gas Chromatography-Mass Spectrometry (Fast GC-MS)

This method offers rapid and highly sensitive quantification of Cyclododecanone.

1. Sample Preparation (Solid-Phase Microextraction - SPME)

• Weigh 1 gram of the homogenized polymer sample into a 20 mL headspace vial.

• Add 5 mL of ultrapure water to the vial.

• Seal the vial with a PTFE/silicone septum.

• Place the vial in a heating block at 80°C for 30 minutes to allow for the volatilization of Cyclododecanone into the headspace.

• Expose a 100 µm Polydimethylsiloxane (PDMS) SPME fiber to the headspace for 15 minutes at 80°C.

• Retract the fiber and immediately introduce it into the GC inlet for thermal desorption.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms Ultra Inert, 15 m x 0.25 mm, 0.25 µm.

• Inlet: Splitless mode, 250°C.

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 25°C/min to 280°C.

  • Hold: 2 minutes at 280°C.

• MSD Transfer Line: 280°C.

• Ion Source: 230°C.

• Quadrupole: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) targeting m/z 182.2, 164.2, and 139.2.

3. Data Analysis

Quantification is based on the peak area of the target ion (m/z 182.2) using a five-point calibration curve prepared from Cyclododecanone standards.

Traditional Method: High-Performance Liquid Chromatography (HPLC-UV)

This method represents a more conventional approach for the analysis of Cyclododecanone.

1. Sample Preparation (Solvent Extraction)

• Weigh 10 grams of the polymer sample into a 50 mL conical flask.

• Add 20 mL of acetonitrile.

• Sonicate the mixture for 1 hour at 50°C.

• Allow the solution to cool to room temperature and filter through a 0.45 µm PTFE syringe filter.

• The filtrate is ready for HPLC analysis.

2. HPLC Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Detector: Diode Array Detector (DAD).

• Column: C18 reverse-phase column, 4.6 x 150 mm, 5 µm.

• Mobile Phase: Isocratic elution with 80:20 (v/v) Acetonitrile:Water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• Detection Wavelength: 210 nm.

3. Data Analysis

Quantification is performed by comparing the peak area of the sample with that of a known concentration of a Cyclododecanone standard.

Visualizing the Workflow and Decision Process

The following diagrams illustrate the experimental workflow for the new Fast GC-MS method and a logical approach to selecting the appropriate analytical method.

A Comparative Guide to Catalysts for Cyclododecanone Synthesis

For Researchers, Scientists, and Drug Development Professionals

Cyclododecanone is a crucial intermediate in the synthesis of various high-value chemicals, including pharmaceuticals, fragrances, and the engineering polymer Nylon-12. The efficiency of cyclododecanone production is highly dependent on the catalytic methods employed. This guide provides a comparative analysis of different catalytic routes for the synthesis of cyclododecanone, with a focus on catalyst performance, reaction conditions, and detailed experimental protocols.

Comparison of Catalytic Synthesis Routes

The synthesis of cyclododecanone can be achieved through several catalytic pathways, each with distinct advantages and disadvantages. The primary routes discussed in this guide are:

• A Three-Step Synthesis from Cyclododecatriene (CDT): An environmentally conscious approach involving epoxidation, hydrogenation, and oxidation.

• Isomerization of Epoxycyclododecane: A direct conversion of an epoxide intermediate to the target ketone.

• Direct Oxidation of Cyclododecanol: A key transformation step for which various catalytic systems can be employed.

The performance of catalysts in these key transformations is summarized in the tables below.

Table 1: Catalyst Performance in the Three-Step Synthesis from Cyclododecatriene (CDT)

Step	Catalyst	Oxidant/Reagent	Solvent	Temperature (°C)	Time (h)	Substrate Conversion (%)	Product Selectivity (%)	Yield (%)
1. Epoxidation	(n-C₁₆H₃₃NMe₃)₃PW₄O₁₆ (HAHPT)	H₂O₂	Water	35	2	27.5	96.7 (to ECDD¹)	~26.6
2. Hydrogenation	Raney Nickel	H₂	Ethanol	-	-	-	-	92.3 (of CDOL²)
3. Oxidation	(n-C₁₆H₃₃NMe₃)₃PW₄O₁₆ (HAHPT)	H₂O₂	Water / t-butanol	Reflux	-	>95	96.5	93.6

¹ECDD: Epoxydodecadiene ²CDOL: Cyclododecanol

An eco-friendly, three-step process for synthesizing cyclododecanone from cyclododecatriene has been developed.[1] This method utilizes a hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT) catalyst for both the selective epoxidation of CDT with hydrogen peroxide and the subsequent oxidation of cyclododecanol.[1] The intermediate hydrogenation step is carried out with a Raney nickel catalyst in ethanol.[1] The overall yield for this three-step process is reported to be 53.4% under optimal conditions.[2][3]

Table 2: Catalyst Performance in the Isomerization of Epoxycyclododecane

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Selectivity (%)	Yield (%)
LiBr	2.3	None	150	10	-	-	96.6
LiI	1.5	None	150	5	-	-	91.2
LiI	-	None	150	2	99	99	~98

The isomerization of epoxycyclododecane to cyclododecanone can be effectively catalyzed by lithium halides.[4] Using lithium bromide without a solvent at 150°C for 10 hours results in a 96.6% yield.[4] A slightly lower yield of 91.2% is obtained with lithium iodide under similar conditions but for a shorter duration of 5 hours.[4] In a specific example, using lithium iodide as a catalyst at 150°C for 2 hours led to a 99% conversion with 99% selectivity to cyclododecanone.[4]

Table 3: Comparative Catalyst Performance for the Oxidation of Cyclododecanol

Catalyst	Oxidant	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Selectivity (%)	Yield (%)
(n-C₁₆H₃₃NMe₃)₃PW₄O₁₆ (HAHPT)	H₂O₂	Water / t-butanol	Reflux	-	>95	96.5	93.6
Acetic Acid / NaOCl	NaOCl (bleach)	Acetone	45	0.5	-	-	-

The oxidation of cyclododecanol to cyclododecanone is a critical step in several synthetic routes. The HAHPT catalyst with hydrogen peroxide provides high conversion and selectivity.[3] A common and accessible laboratory method involves the use of sodium hypochlorite (bleach) in the presence of acetic acid, which generates the oxidizing agent hypochlorous acid in situ.[1][2]

Experimental Protocols

Protocol 1: Three-Step Synthesis of Cyclododecanone from Cyclododecatriene

Step 1: Epoxidation of Cyclododecatriene (CDT)

• In a reaction vessel, combine cyclododecatriene, water, and the HAHPT catalyst.

• Heat the mixture to 35°C with stirring.

• Slowly add hydrogen peroxide (30% aqueous solution) to the reaction mixture. The molar ratio of CDT to H₂O₂ should be maintained at 3:1 for optimal selectivity.[3]

• Continue stirring at 35°C for 2 hours.

• After the reaction, separate the organic layer containing the epoxydodecadiene (ECDD). The catalyst can be recovered from the aqueous phase.

Step 2: Hydrogenation of Epoxydodecadiene (ECDD)

• Dissolve the ECDD obtained from Step 1 in ethanol.

• Add Raney nickel catalyst to the solution.

• Carry out the hydrogenation under a hydrogen atmosphere until the uptake of hydrogen ceases.

• Filter the catalyst to obtain a solution of cyclododecanol (CDOL).

• Remove the solvent under reduced pressure to isolate the CDOL. An average yield of 92.3% has been reported for this step.[3]

Step 3: Oxidation of Cyclododecanol (CDOL)

• In a reaction flask, dissolve cyclododecanol in a mixture of water and t-butanol (the optimal molar ratio of CDOL to t-butanol is 1:0.75 to prevent foaming).[3]

• Add the HAHPT catalyst.

• Heat the mixture to reflux.

• Add hydrogen peroxide (30% aqueous solution) dropwise.

• Continue refluxing until the reaction is complete (monitor by TLC or GC).

• Cool the reaction mixture and extract the cyclododecanone with a suitable organic solvent.

• Wash the organic layer, dry it over anhydrous sulfate, and evaporate the solvent to obtain crude cyclododecanone.

• Purify the product by distillation or recrystallization. An average yield of 93.6% has been reported for this oxidation step.[5]

Protocol 2: Isomerization of Epoxycyclododecane

• Place epoxycyclododecane and lithium iodide (1.5 mol%) in a reaction vessel equipped with a stirrer and a heating system.[4]

• Heat the mixture to 150°C under a nitrogen atmosphere.[4]

• Maintain the temperature and stir for 5 hours.[4]

• Monitor the reaction progress by GC.

• Once the reaction is complete, cool the mixture to room temperature.

• The resulting cyclododecanone can be purified by vacuum distillation.

Protocol 3: Oxidation of Cyclododecanol with Sodium Hypochlorite

• In a 25-mL round-bottom flask, place 0.5 g of cyclododecanol, 1.2 mL of acetone, and 0.4 mL of glacial acetic acid.[2]

• Equip the flask with a stir bar and set up for heating under reflux.[2]

• Stir the mixture and warm it to approximately 45°C. Maintain this temperature throughout the reaction.[2]

• Using a Pasteur pipet, add 4.5 mL of commercial bleach (ca. 5.3% sodium hypochlorite) dropwise to the stirred mixture through the top of the condenser over a period of about 30 minutes.[2]

• After the addition is complete, continue stirring at 45°C for a further 10 minutes. Test for the presence of excess hypochlorite using starch-iodide paper. If the test is negative, add more bleach in small portions until a positive test is maintained for at least 10 minutes.[2]

• Cool the reaction mixture to room temperature and add 5 mL of water.

• Extract the product with diethyl ether (2 x 5 mL).

• Wash the combined organic extracts with 5 mL of 5% sodium bicarbonate solution, followed by 5 mL of saturated sodium bisulfite solution, and finally with 5 mL of saturated sodium chloride solution.[5]

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and evaporate the solvent to obtain crude cyclododecanone.[5]

• The product can be further purified by recrystallization.

Visualizing the Synthesis Pathways

The following diagrams illustrate the logical flow of the discussed synthetic routes for producing cyclododecanone.

Caption: Workflow for the three-step synthesis of cyclododecanone.

References

• 1. youtube.com [youtube.com]
• 2. chemistryconnected.com [chemistryconnected.com]
• 3. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [scirp.org]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]

Performance Showdown: Nylon-12 from Cyclododecanone vs. High-Performance Engineering Plastics

A Comparative Guide for Researchers and Product Development Professionals

In the landscape of high-performance thermoplastics, material selection is a critical decision dictated by a nuanced understanding of performance characteristics under specific operational conditions. This guide provides an in-depth, data-driven comparison of Nylon-12, synthesized from cyclododecanone, against three prominent engineering plastics: Polyetheretherketone (PEEK), Polycarbonate (PC), and Polyetherimide (PEI), commercially known as Ultem®. This document is intended to serve as a vital resource for researchers, scientists, and drug development professionals, offering a clear perspective on the relative strengths and weaknesses of these materials to inform selection for demanding applications.

Executive Summary

Nylon-12, a versatile polyamide, offers a balanced profile of mechanical toughness, chemical resistance, and low moisture absorption, making it a reliable choice for a multitude of applications. When benchmarked against PEEK, PC, and PEI, it becomes evident that while Nylon-12 provides a robust and cost-effective solution, the alternatives excel in specific, extreme-performance categories. PEEK is the frontrunner for applications demanding exceptional thermal and chemical resistance. Polycarbonate stands out for its superior impact strength and optical clarity. Ultem® (PEI) offers a compelling combination of high strength, and thermal and chemical resistance, positioning it as a high-performance amorphous thermoplastic.

Data Presentation: A Comparative Analysis

The following tables summarize the key quantitative performance indicators for Nylon-12 and its counterparts. Data has been aggregated from various technical datasheets to provide a comparative overview.

Mechanical Properties

Property	Test Method (ASTM/ISO)	Nylon-12	PEEK	Polycarbonate (PC)	PEI (Ultem®)
Tensile Strength (MPa)	ISO 527 / ASTM D638	50 - 60	90 - 116	60 - 70	105 - 115
Tensile Modulus (GPa)	ISO 527 / ASTM D638	1.8 - 2.2	3.6 - 4.2	2.2 - 2.4	3.0 - 3.2
Elongation at Break (%)	ISO 527 / ASTM D638	150 - 200	15 - 50	80 - 120	6 - 60
Flexural Strength (MPa)	ISO 178 / ASTM D790	60 - 80	170 - 175	90 - 95	145 - 155
Flexural Modulus (GPa)	ISO 178 / ASTM D790	1.6 - 2.0	4.1 - 4.2	2.3 - 2.4	3.3 - 3.6
Notched Impact Strength (kJ/m²)	ISO 179 / ASTM D256	20 - No Break	3.5 - 4.0	35 - 65	2.7 - 5.3

Thermal Properties

Property	Test Method (ASTM/ISO)	Nylon-12	PEEK	Polycarbonate (PC)	PEI (Ultem®)
Melting Temperature (°C)	ISO 11357 / ASTM D3418	175 - 185	341 - 343	~230-260 (crystalline)	Amorphous
Glass Transition Temp. (°C)	ISO 11357 / ASTM D3418	40 - 50	143 - 150	145 - 150	215 - 217
Heat Deflection Temp. @ 1.8 MPa (°C)	ISO 75 / ASTM D648	55 - 70	152 - 160	127 - 138	200 - 210
Max. Continuous Service Temp. (°C)	-	80 - 100	250 - 260	120 - 130	170 - 180
Coefficient of Linear Thermal Expansion (x 10⁻⁵ /°C)	ASTM D696 / ISO 11359	8.0 - 10.0	4.7 - 5.5	6.5 - 7.0	5.6 - 6.0

Chemical Resistance

Chemical Class	Nylon-12	PEEK	Polycarbonate (PC)	PEI (Ultem®)
Dilute Acids	Good	Excellent	Good to Fair	Excellent
Concentrated Acids	Poor	Poor (attacked by conc. sulfuric and nitric)	Poor	Good
Alkalis	Good	Excellent	Poor (attacked)	Good
Alcohols	Excellent	Excellent	Good (except methyl alcohol)	Excellent
Ketones	Good	Excellent	Poor (attacked by acetone)	Good
Aromatic Hydrocarbons	Good	Excellent	Poor (swells)	Excellent
Chlorinated Solvents	Fair	Good	Poor (dissolves)	Good
Oils and Greases	Excellent	Excellent	Excellent	Excellent

Experimental Protocols

The data presented in this guide is derived from standardized testing methodologies. Below are detailed protocols for the key experiments cited.

Tensile Properties (ASTM D638 / ISO 527)

Objective: To determine the tensile strength, tensile modulus, and elongation at break of a plastic material.

Methodology:

• Specimen Preparation: Dumbbell-shaped specimens are prepared by injection molding or machining from a sheet of the material to be tested, as specified in ASTM D638.[1][2][3][4][5] The dimensions of the specimen depend on the material's rigidity and thickness.

• Conditioning: Specimens are conditioned at a standard temperature (23 ± 2°C) and relative humidity (50 ± 5%) for a specified period before testing.

• Testing: The specimen is mounted in the grips of a universal testing machine. An extensometer is attached to the specimen to measure elongation. A tensile load is applied at a constant rate of crosshead displacement until the specimen fractures. The load and elongation are recorded continuously.

• Data Analysis:

  • Tensile Strength: The maximum stress applied to the specimen before it breaks.

  • Tensile Modulus (Young's Modulus): The slope of the initial linear portion of the stress-strain curve.

  • Elongation at Break: The percentage increase in the original length of the specimen at the point of fracture.

Thermal Stability (Thermogravimetric Analysis - TGA)

Objective: To evaluate the thermal stability of a material by measuring its weight change as a function of temperature in a controlled atmosphere.[6][7][8]

Methodology:

• Sample Preparation: A small, representative sample of the material (typically 5-20 mg) is placed in a tared TGA sample pan.[9]

• Instrument Setup: The TGA instrument is programmed with a specific temperature profile, typically a linear heating rate (e.g., 10°C/min) up to a final temperature (e.g., 600°C).[9] The analysis is conducted under a controlled atmosphere, usually an inert gas like nitrogen, to prevent oxidation.

• Testing: The furnace is heated according to the programmed temperature profile, and the sample's weight is continuously monitored by a sensitive microbalance.

• Data Analysis: The resulting TGA curve plots the percentage of weight loss against temperature. The onset temperature of decomposition and the temperature at maximum rate of weight loss are key indicators of thermal stability.[9]

Chemical Resistance (ASTM D543)

Objective: To assess the resistance of plastics to various chemical reagents.[10][11][12][13][14]

Methodology:

• Specimen Preparation: Standard test specimens (e.g., tensile bars) are prepared.[11] Their initial weight, dimensions, and appearance are recorded.

• Exposure: The specimens are fully immersed in the chemical reagent for a specified duration (e.g., 48 hours) and at a controlled temperature.[11]

• Post-Exposure Evaluation: After exposure, the specimens are removed, cleaned, and dried. Changes in weight, dimensions, and appearance (e.g., swelling, discoloration, cracking) are recorded.[10][11]

• Mechanical Property Testing: The exposed specimens are then subjected to mechanical tests, such as tensile testing (ASTM D638), to determine the percentage retention of properties like tensile strength and elongation compared to unexposed control specimens.[10][11]

Mandatory Visualizations

Synthesis of Nylon-12 from Cyclododecanone

The industrial production of Nylon-12 from cyclododecanone is a multi-step process. It begins with the conversion of cyclododecanone to its oxime, which then undergoes a Beckmann rearrangement to form laurolactam. Finally, the laurolactam monomer is polymerized via ring-opening polymerization to produce Nylon-12.[1][5][6][14][15][16][17][18][19]

Caption: Synthesis pathway of Nylon-12 from Cyclododecanone.

Experimental Workflow for Performance Evaluation

This diagram illustrates the logical flow of the experimental procedures used to evaluate and compare the performance of the engineering plastics.

Caption: Workflow for comparative performance evaluation.

Logical Relationship for Material Selection

This diagram outlines the decision-making logic for selecting the most appropriate material based on key performance requirements.

Caption: Decision logic for material selection.

References

• 1. cetjournal.it [cetjournal.it]
• 2. laminatedplastics.com [laminatedplastics.com]
• 3. One-pot synthesis of laurolactam from cyclododecene and air - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. ledrays.com [ledrays.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US6649757B2 - Process for producing laurolactam from cyclododecanone - Google Patents [patents.google.com]
• 7. foxxlifesciences.in [foxxlifesciences.in]
• 8. shop.amsler-frey.ch [shop.amsler-frey.ch]
• 9. directplastics.co.uk [directplastics.co.uk]
• 10. Understanding PEEK Chemical Compatibility | Learn More [atlasfibre.com]
• 11. labdepotinc.com [labdepotinc.com]
• 12. Chemical Resistance of PEEK: A Comprehensive Guide [peekchina.com]
• 13. lorric.com [lorric.com]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. Laurolactam - Wikipedia [en.wikipedia.org]
• 16. Simulation of Hydrolytic Ring Opening Polymerization of Nylon 12 from Laurolactam | Chemical Engineering Transactions [cetjournal.it]
• 17. www1.udel.edu [www1.udel.edu]
• 18. US5283315A - Continuous hydrolytic polymerization of laurolactam - Google Patents [patents.google.com]
• 19. pubs.rsc.org [pubs.rsc.org]

Economic Analysis of Cyclododecanone Production: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Cyclododecanone (CDON) is a key chemical intermediate, pivotal in the synthesis of various polymers, fragrances, and pharmaceuticals. Its industrial production is dominated by a few key synthetic routes, each with distinct economic and process characteristics. This guide provides an objective comparison of the primary production pathways to CDON, supported by available experimental data, to inform researchers and professionals in their process development and economic evaluations.

Key Production Routes: An Overview

The large-scale synthesis of cyclododecanone is primarily rooted in the availability of 1,5,9-cyclododecatriene (CDT), which is efficiently produced from the cyclotrimerization of butadiene.[1][2][3] From this common starting point, two major industrial routes emerge, alongside an alternative "eco-friendly" laboratory-scale process.

Route A: The Butadiene-to-Cyclododecanone Pathway

This is the conventional industrial route, beginning with the trimerization of butadiene.[1]

• Cyclotrimerization of Butadiene: Butadiene is converted to 1,5,9-cyclododecatriene (CDT) using a titanium-based catalyst.[1]

• Hydrogenation to Cyclododecane: The CDT is then fully hydrogenated to cyclododecane.

• Oxidation to Cyclododecanol and Cyclododecanone: Cyclododecane is oxidized with air, typically in the presence of boric acid, to yield a mixture of cyclododecanol (CDOL) and cyclododecanone (CDON).[4][5]

• Dehydrogenation of Cyclododecanol: The resulting cyclododecanol is dehydrogenated to produce additional cyclododecanone.[4]

Route B: Dehydrogenation of Cyclododecanol

This route focuses on the final conversion step and is often integrated within the broader production chain starting from butadiene.

• Dehydrogenation: Cyclododecanol is dehydrogenated in the presence of a copper catalyst to yield cyclododecanone.[6]

Alternative "Eco-Friendly" Route (from CDT)

A laboratory-proven, greener alternative to the conventional oxidation of cyclododecane has been developed, utilizing hydrogen peroxide as a key oxidant.[2][3]

• Epoxidation of CDT: 1,5,9-cyclododecatriene is selectively epoxidized with hydrogen peroxide to form epoxycyclododecadiene (ECDD).[2][3]

• Hydrogenation to Cyclododecanol: The ECDD is then hydrogenated to cyclododecanol (CDOL).[2][3]

• Oxidation to Cyclododecanone: Finally, the cyclododecanol is oxidized to cyclododecanone using hydrogen peroxide.[2][3] The overall yield for this three-step process is reported to be 53.4%.[2][3]

Comparative Economic and Process Data

The following tables summarize the key quantitative data for the different production routes, providing a basis for economic comparison.

Table 1: Raw Material and Intermediate Pricing (Q4 2025)

Raw Material / Intermediate	Price (USD/kg)	Notes
Butadiene	0.63 - 1.07	Prices vary by region (North America, Europe, Northeast Asia).[7][8]
Cyclododecanol	Varies	Price is highly dependent on the production route and scale.
Hydrogen Peroxide	Varies	Industrial pricing depends on concentration and volume.

Table 2: Process Parameters and Yields

Process Step	Route	Key Parameters	Catalyst	Yield
Butadiene Trimerization	A	20-120°C, 1-5 atm	Titanium-based	85-90%
Cyclododecane Oxidation	A	Air, Boric Acid	-	Low conversion per pass (<30%) to maintain selectivity.[4]
CDOL Dehydrogenation	A, B	High Temperature	Copper	High
CDT Epoxidation	Eco-Friendly	55°C, H₂O₂	HAHPT	61.8% (ECDD)[2][3]
ECDD Hydrogenation	Eco-Friendly	100°C, 3.0-3.5 MPa H₂	Raney Nickel	92.3% (CDOL)[2][3]
CDOL Oxidation	Eco-Friendly	Reflux, H₂O₂	HAHPT	93.6% (CDON)[2][3]

Table 3: Economic Analysis of CDOL Dehydrogenation (Route B)

Cost Component	Description
Capital Expenditure (CAPEX)	Includes Inside Battery Limits (ISBL), Outside Battery Limits (OSBL), and owner's costs for a 20 kta US-based plant.[6]
Operating Expenditure (OPEX)	Includes variable costs (raw materials, utilities) and fixed costs (maintenance, labor, depreciation).[6]

Experimental Protocols

Oxidation of Cyclododecanol to Cyclododecanone (General Laboratory Procedure)

This procedure outlines a general method for the oxidation of cyclododecanol, which is a key step in multiple routes.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve cyclododecanol (e.g., 0.516 g) in a mixture of acetone (1.2 mL) and acetic acid (4 mL).[9]

• Heating: Heat the mixture to approximately 45°C.[9]

• Addition of Oxidant: Slowly add a solution of sodium hypochlorite (bleach, e.g., 4.5 mL) over a period of 30 minutes while maintaining the temperature.[9]

• Reaction Monitoring: After the addition is complete, continue stirring for a designated period. The reaction can be monitored for the presence of excess oxidant using starch-iodide paper.[9]

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel for extraction.[10]

• Extraction: Extract the aqueous layer with an organic solvent such as diethyl ether (e.g., 2 x 5 mL).[10]

• Washing: Wash the combined organic layers sequentially with sodium bicarbonate solution, sodium bisulfite solution, and saturated sodium chloride solution to neutralize any remaining acid and quench excess oxidant.[10]

• Drying and Isolation: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and evaporate the solvent to obtain the crude cyclododecanone product.[10] The product can be further purified by distillation or recrystallization.

"Eco-Friendly" Synthesis of Cyclododecanone from CDT (Laboratory Scale)

Step 1: Epoxidation of CDT [2][3]

• A mixture of CDT, 30% hydrogen peroxide, and a catalytic amount of hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT) is stirred at 55°C for 1 hour.

• The product, epoxycyclododecadiene (ECDD), is isolated after distillation to remove unreacted CDT.

Step 2: Hydrogenation of ECDD [2][3]

• ECDD is dissolved in ethanol in a stainless steel autoclave.

• Raney nickel catalyst is added, and the autoclave is pressurized with hydrogen gas to 3.0-3.5 MPa.

• The mixture is stirred at 100°C for 8 hours.

• After cooling, the catalyst is removed by filtration to yield cyclododecanol (CDOL).

Step 3: Oxidation of CDOL [2][3]

• A mixture of CDOL, HAHPT catalyst, t-butanol (as a co-solvent), and 30% hydrogen peroxide is refluxed for a specified time.

• After cooling, the product, cyclododecanone (CDON), is isolated.

Visualizing the Production Pathways

Conventional Industrial Route from Butadiene

Caption: Conventional industrial production of Cyclododecanone from Butadiene.

"Eco-Friendly" Laboratory Route from CDT

Caption: "Eco-friendly" laboratory synthesis of Cyclododecanone from CDT.

Direct Dehydrogenation of Cyclododecanol

Caption: Direct conversion of Cyclododecanol to Cyclododecanone.

Conclusion

The industrial production of cyclododecanone is predominantly a multi-step process originating from butadiene. The conventional route involves the oxidation of cyclododecane, which has known selectivity challenges, necessitating the recycling of unreacted starting material.[4] The direct dehydrogenation of cyclododecanol offers a more straightforward final conversion step, and its economics are well-defined for a standalone unit.[6] The "eco-friendly" route, while promising in its use of hydrogen peroxide and achieving a respectable overall yield in a laboratory setting, requires further techno-economic analysis to assess its industrial viability against the established processes.[2][3] The choice of production route will ultimately depend on factors such as the scale of production, raw material costs, energy prices, and capital investment considerations. The data and workflows presented in this guide offer a foundational understanding for researchers and professionals to navigate these complex decisions.

References

• 1. Highly Selective Synthesis of ctt-1,5,9-Cyclododecatriene from 1,3-Butadiene via Nitrogen-Ligand-Supported Titanium Catalysts: Experimental Optimization and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [scirp.org]
• 3. scirp.org [scirp.org]
• 4. US20090227815A1 - Process for the preparation of cyclododecanone - Google Patents [patents.google.com]
• 5. onepetro.org [onepetro.org]
• 6. intratec.us [intratec.us]
• 7. imarcgroup.com [imarcgroup.com]
• 8. businessanalytiq.com [businessanalytiq.com]
• 9. google.com [google.com]
• 10. youtube.com [youtube.com]

A Comparative Spectroscopic Analysis of Cyclododecanone and Its Derivatives

For researchers, scientists, and professionals in drug development, a thorough understanding of the structural features of cyclic ketones is paramount. This guide provides a detailed spectroscopic comparison of cyclododecanone and its key derivatives, offering insights into how subtle changes in chemical structure are reflected in their spectral data. The information presented is supported by experimental data and protocols to aid in the identification and characterization of these compounds.

Cyclododecanone, a 12-membered cyclic ketone, serves as a versatile starting material in the synthesis of various commercially important compounds, including fragrances and macrocyclic drugs.[1] Its derivatives, such as those with hydroxyl or oxime functionalities, exhibit distinct spectroscopic properties that are crucial for their characterization. This guide focuses on a comparative analysis of cyclododecanone, 2-hydroxycyclododecanone, and cyclododecanone oxime using infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS).

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for cyclododecanone and its derivatives, providing a quantitative basis for comparison.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The C=O stretch of the ketone group in cyclododecanone is a prominent feature in its IR spectrum.

Compound	Key IR Absorptions (cm⁻¹)	Functional Group Assignment
Cyclododecanone	~1705 (s)	C=O (ketone) stretch
~2930, ~2860 (s)	C-H (alkane) stretch
2-Hydroxycyclododecanone	~3400 (broad, s)	O-H (hydroxyl) stretch
~1700 (s)	C=O (ketone) stretch
~2935, ~2865 (s)	C-H (alkane) stretch
Cyclododecanone Oxime	~3250 (broad, m)	O-H (oxime) stretch
~1660 (m)	C=N (oxime) stretch
~2925, ~2855 (s)	C-H (alkane) stretch

s = strong, m = medium

The introduction of a hydroxyl group in 2-hydroxycyclododecanone results in a characteristic broad absorption band around 3400 cm⁻¹ due to O-H stretching.[2] In cyclododecanone oxime, the C=O group is replaced by a C=N group, leading to the appearance of a C=N stretching vibration around 1660 cm⁻¹ and a broad O-H stretch for the oxime functional group.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule.

¹H NMR Spectroscopy

Compound	Chemical Shift (δ, ppm)	Multiplicity	Assignment
Cyclododecanone	~2.47	t	α-CH₂
~1.70	m	β-CH₂
~1.30	m	Other CH₂
2-Hydroxycyclododecanone	~4.0 (variable)	br s	-OH
~3.8	m	CH-OH
~2.5-2.2	m	α-CH₂
~1.8-1.2	m	Other CH₂
Cyclododecanone Oxime	~8.5 (variable)	br s	N-OH
~2.5, ~2.2	m	α-CH₂
~1.6-1.2	m	Other CH₂

t = triplet, m = multiplet, br s = broad singlet. Chemical shifts are approximate and can vary with solvent and concentration.

In the ¹H NMR spectrum of cyclododecanone, the protons on the carbons alpha to the carbonyl group are deshielded and appear at a lower field (~2.47 ppm).[4] The presence of a hydroxyl group in 2-hydroxycyclododecanone introduces a new signal for the CH-OH proton around 3.8 ppm and a broad singlet for the hydroxyl proton. For cyclododecanone oxime, the alpha-protons are also shifted downfield, and a characteristic broad singlet for the N-OH proton is observed at a high chemical shift.[5]

¹³C NMR Spectroscopy

Compound	Chemical Shift (δ, ppm)	Assignment
Cyclododecanone	~212	C=O
~40	α-CH₂
~24-22	Other CH₂
2-Hydroxycyclododecanone	~215	C=O
~75	CH-OH
~38, ~35	α-CH₂
~25-20	Other CH₂
Cyclododecanone Oxime	~160	C=N
~30, ~25	α-CH₂
~24-21	Other CH₂

The most significant difference in the ¹³C NMR spectra is the chemical shift of the carbon associated with the primary functional group. The carbonyl carbon of cyclododecanone appears around 212 ppm.[6] In 2-hydroxycyclododecanone, the carbonyl carbon is still present, and a new signal for the carbon bearing the hydroxyl group (CH-OH) appears around 75 ppm.[2] For cyclododecanone oxime, the C=N carbon resonates at a much higher field (~160 ppm) compared to the carbonyl carbon.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Cyclododecanone	182 [M]⁺	125, 111, 98, 84, 71, 58, 55, 41
2-Hydroxycyclododecanone	198 [M]⁺	180, 152, 124, 111, 98, 83, 69, 55
Cyclododecanone Oxime	197 [M]⁺	180, 162, 138, 124, 110, 96, 81, 67, 55

The molecular ion peak in the mass spectrum corresponds to the molecular weight of the compound.[2][7] The fragmentation patterns are characteristic of each molecule and can be used for structural elucidation. For instance, the loss of water (m/z 18) is a common fragmentation pathway for 2-hydroxycyclododecanone.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed.

Infrared (IR) Spectroscopy

• Technique: Fourier Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: A small amount of the solid sample is ground with potassium bromide (KBr) powder and pressed into a thin pellet.

• Instrumentation: A Bruker IFS 85 or similar FTIR spectrometer.[8]

• Data Acquisition: The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Technique: ¹H and ¹³C Nuclear Magnetic Resonance Spectroscopy

• Sample Preparation: The sample is dissolved in a deuterated solvent, such as chloroform-d (CDCl₃), and placed in an NMR tube.

• Instrumentation: A Bruker AC-300 or a 90 MHz NMR spectrometer.[4][8]

• Data Acquisition: Spectra are acquired at room temperature. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Mass Spectrometry (MS)

• Technique: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: The sample is introduced into the ion source, often via a direct insertion probe or after separation by gas chromatography (GC).

• Instrumentation: A mass spectrometer with an electron ionization source.

• Data Acquisition: The sample is ionized by a beam of electrons (typically 70 eV), and the resulting ions are separated based on their mass-to-charge ratio (m/z).[7]

Workflow for Spectroscopic Analysis

The logical flow of spectroscopic analysis for the characterization of cyclododecanone and its derivatives is illustrated in the following diagram.

Caption: Workflow for the spectroscopic characterization of organic compounds.

This comprehensive guide provides a foundation for the spectroscopic comparison of cyclododecanone and its derivatives. The presented data and protocols are intended to assist researchers in the accurate identification and structural elucidation of these important cyclic compounds.

References

• 1. Cyclododecanone - Wikipedia [en.wikipedia.org]
• 2. 2-Hydroxycyclododecanone | C12H22O2 | CID 273575 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. CYCLODODECANONE(830-13-7) 1H NMR [m.chemicalbook.com]
• 5. CN110015974A - A kind of preparation method of cyclododecanone oxime - Google Patents [patents.google.com]
• 6. CYCLODODECANONE(830-13-7) 13C NMR spectrum [chemicalbook.com]
• 7. Cyclododecanone [webbook.nist.gov]
• 8. Cyclododecanone | C12H22O | CID 13246 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Cyclododecanone Synthesis: An Environmental Impact Perspective

For Researchers, Scientists, and Drug Development Professionals

Cyclododecanone, a key intermediate in the production of polymers like Nylon-12 and in the synthesis of fragrances and pharmaceuticals, can be produced through various chemical pathways. The growing emphasis on sustainable chemistry necessitates a thorough evaluation of the environmental impact of these synthetic routes. This guide provides a comparative analysis of three prominent synthesis pathways for cyclododecanone, focusing on their environmental performance based on available experimental data.

Comparison of Synthesis Pathways

The selection of a synthesis pathway for cyclododecanone has significant implications for its environmental footprint. The following table summarizes the key quantitative metrics for three distinct routes: an "eco-friendly" synthesis from cyclododecatriene (CDT), the traditional industrial synthesis from cyclododecane, and a more recent approach involving the oxidation of cyclododecene.

Metric	"Eco-friendly" Synthesis from CDT	Industrial Synthesis from Cyclododecane	Synthesis from Cyclododecene
Starting Material	Cyclododecatriene (CDT)	Cyclododecane	Cyclododecene
Overall Yield	53.4%[1]	Not explicitly stated, but involves steps with low conversion	High conversion reported (up to 90%)[2]
Key Reagents	Hydrogen Peroxide, Raney Nickel[1]	Air, Boric Acid, Copper Catalyst[3][4]	Dinitrogen Monoxide or Hydrogen Peroxide with catalyst system[3][5]
Atom Economy	Can be calculated for individual steps; overall is moderate due to multi-step nature.	Low, due to the use of boric acid in stoichiometric amounts and subsequent hydrolysis.	Potentially high, especially in direct oxidation routes.
E-factor (Waste/Product Ratio)	Lower than industrial route due to use of H2O2 (byproduct is water).	High, due to boron-containing waste and byproducts from low selectivity oxidation[3].	Potentially low, depending on the specific process and catalyst efficiency.
Energy Consumption	Requires heating for hydrogenation and oxidation steps.	Energy-intensive due to multiple high-temperature steps and separations[6][7].	Reaction temperatures can range from 50-300°C depending on the method[3][5].
Key Environmental Concerns	Use of Raney Nickel (heavy metal).	Boron-containing waste, low conversion and selectivity in oxidation leading to byproducts[3][4].	Use of dinitrogen monoxide (a greenhouse gas) in some variants.

Synthesis Pathway Diagrams

The following diagrams illustrate the core transformations in each of the discussed synthesis pathways for cyclododecanone.

References

• 1. Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene [scirp.org]
• 2. US6861563B2 - Process for preparation of cyclododecanone - Google Patents [patents.google.com]
• 3. US20090227815A1 - Process for the preparation of cyclododecanone - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. METHOD FOR MANUFACTURING CYCLODODECANONE - Patent 3875447 [data.epo.org]
• 6. Energy Consumption - cefic [cefic.org]
• 7. Energy efficiency opportunities in chemical manufacturing [search.abb.com]

Safety & Regulatory Compliance

Safe Disposal of Cyclododecanone: A Procedural Guide

For laboratory professionals, including researchers, scientists, and drug development experts, the responsible management and disposal of chemical waste is a critical component of ensuring a safe and compliant operational environment. This guide provides a detailed, step-by-step procedure for the proper disposal of cyclododecanone, a common laboratory chemical. Adherence to these guidelines is essential for minimizing environmental impact and maintaining workplace safety.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle cyclododecanone with appropriate safety measures. The toxicological properties of this material have not been fully investigated[1]. It may cause eye, skin, and respiratory tract irritation[1].

• Personal Protective Equipment (PPE): Always wear appropriate protective equipment, including chemical safety goggles, gloves, and a lab coat to prevent skin and eye contact[1][2].

• Ventilation: Use cyclododecanone in a well-ventilated area to keep airborne concentrations low. Avoid the generation and accumulation of dust[1][2][3][4].

• Incompatibilities: Cyclododecanone is incompatible with strong oxidizing agents, strong bases, and reducing agents. Ensure waste streams containing these substances are segregated[5][6].

**Step-by-Step Disposal Protocol

The proper disposal of cyclododecanone must be approached systematically. The following procedure outlines the necessary steps from initial assessment to final removal.

Step 1: Hazard Assessment

The first crucial step is to determine the nature of the waste.

• Pure Cyclododecanone: Unused or uncontaminated cyclododecanone should be treated as chemical waste.

• Contaminated Cyclododecanone: If the compound is mixed with solvents, reagents, or byproducts from a reaction, it must be treated as hazardous waste. The specific hazards of all components in the mixture will dictate the disposal route[7].

• Contaminated Labware: Any materials such as gloves, containers, or pipette tips that have come into contact with cyclododecanone should be disposed of as chemically contaminated solid waste[7][8].

Step 2: Waste Segregation and Collection

Proper segregation is critical to prevent dangerous reactions and ensure compliance.

• Container Selection: Collect cyclododecanone waste in a chemically resistant, sealable container. The original container is often a suitable choice[8]. For contaminated solids, a designated pail lined with a clear plastic bag can be used[8].

• Labeling: Clearly label the waste container with "Hazardous Waste" (if applicable), the full chemical name "Cyclododecanone," and the names and approximate concentrations of any other components. Include the date of accumulation[7].

• Collection: For solid waste, sweep or vacuum the material and place it into the designated disposal container[1][5][6]. Avoid generating dusty conditions[1].

Step 3: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure waste accumulation area.

• Ensure secondary containment is in place to prevent spills[7].

• Do not store flammable waste with oxidizers[8].

• Keep containers tightly closed and store in a cool, dry place away from incompatible substances[1][5][6].

Step 4: Final Disposal

Disposal of chemical waste is highly regulated.

• Regulatory Compliance: Chemical waste generators must determine if the discarded chemical is classified as a hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and must also consult state and local hazardous waste regulations to ensure complete and accurate classification[1][5][6].

• Professional Disposal: Arrange for the removal of the waste through a licensed chemical destruction plant or an approved waste disposal facility[2][3][9]. Controlled incineration with flue gas scrubbing is a potential disposal method[3].

• Environmental Protection: Under no circumstances should cyclododecanone be discharged into drains, sewer systems, or the environment[2][3][5][6]. It is recognized as being toxic to aquatic life with long-lasting effects[2][6][9].

Quantitative Data for Cyclododecanone

Understanding the physical and chemical properties of cyclododecanone is essential for its safe handling and disposal.

Property	Value
Molecular Formula	C₁₂H₂₂O[1][9]
Molecular Weight	182.31 g/mol [1][9]
Appearance	White solid[1][9]
Melting Point	59 - 61 °C / 138.2 - 141.8 °F[1][9]
Boiling Point	277 °C / 530.6 °F[9]
Flash Point	120 °C / 248.0 °F[1]
Autoignition Temperature	280 °C / 536.0 °F[1]
Water Solubility	Insoluble[1][9]
UN Number	UN3077 (Environmentally hazardous substance, solid, n.o.s.)[5][6][9]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of cyclododecanone.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. echemi.com [echemi.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Cyclododecanone, 2-methylene- Safety Data Sheets(SDS) lookchem [lookchem.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]

Safeguarding Your Research: A Comprehensive Guide to Handling Cyclododecanone

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for the handling of Cyclododecanone, including detailed operational procedures and disposal plans to support your laboratory's safety protocols.

Personal Protective Equipment (PPE) and Engineering Controls

When handling Cyclododecanone, a comprehensive approach to safety involves a combination of engineering controls and personal protective equipment.

Engineering Controls:

• Ventilation: Always use Cyclododecanone in a well-ventilated area to keep airborne concentrations low.[1][2][3]

Personal Protective Equipment: A multi-layered PPE approach is critical to minimize exposure.

PPE Category	Specifications
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][4]
Skin Protection	Wear appropriate protective gloves and impervious clothing to prevent skin exposure.[1][5][6]
Respiratory Protection	If exposure limits are exceeded or if irritation or other symptoms are experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][3][5] In such cases, a full-face respirator is recommended.[2][5]

Operational Plan for Handling Cyclododecanone

A systematic approach to handling Cyclododecanone from receipt to disposal is crucial for laboratory safety.

Step 1: Receiving and Storage

• Upon receipt, inspect the container for any damage.

• Store in a tightly closed container.[1][3]

• The storage area should be cool, dry, and well-ventilated.[1][3]

• Store away from incompatible substances such as oxidizing agents.[1]

Step 2: Handling and Use

• Ensure adequate ventilation is active in the handling area.[1][3]

• Minimize the generation and accumulation of dust.[1][3]

• Avoid all direct contact with eyes, skin, and clothing.[1][3]

• Do not ingest or inhale the substance.[1][3]

• Wash hands and any exposed skin thoroughly after handling.[1][3]

Step 3: Accidental Release Measures

• In case of a spill, immediately evacuate the area.

• Wear the appropriate personal protective equipment as outlined above.

• For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled container for disposal.[1] Avoid generating dust.[1][3]

• Ensure the area is well-ventilated.[1][3]

Step 4: First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
Skin Contact	Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.[1]
Inhalation	Remove the individual from exposure and move to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek medical attention.[1]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

Disposal Plan

Proper disposal of Cyclododecanone is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Classification: Chemical waste generators must determine if the discarded chemical is classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1] State and local regulations must also be consulted for complete and accurate classification.[1][4]

• Disposal Method: Dispose of the contents and container at an approved waste disposal plant.[7] Options may include sending the material to a licensed chemical destruction facility or using controlled incineration with flue gas scrubbing.[2][6]

• Environmental Precautions: Do not allow the material to be released into the environment without proper governmental permits.[8] Do not discharge into sewer systems.[2][6]

Quantitative Data for Cyclododecanone

Property	Value
Flash Point	118 - 120 °C (244.4 - 248.0 °F)[1][7]
Autoignition Temperature	280 °C (536.0 °F)[1]
Melting Point	59 - 61 °C (138.2 - 141.8 °F)[7]
Boiling Point	277 °C (530.6 °F)[7]
OSHA PELs	None listed[1]
ACGIH TLV	None listed[1]

Cyclododecanone Handling and Disposal Workflow

Caption: Workflow for the safe handling and disposal of Cyclododecanone.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. Cyclododecanone, 2-methylene- Safety Data Sheets(SDS) lookchem [lookchem.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. canbipharm.com [canbipharm.com]